1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64 (POPC-d64), a deuterated form of a key phospholipid component of biological membranes. The incorporation of deuterium (B1214612) atoms into the lipid structure makes POPC-d64 an invaluable tool in various research applications, particularly in studies involving nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) for the elucidation of membrane structure and dynamics.

Introduction

1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) is a ubiquitous glycerophospholipid in eukaryotic cell membranes, playing a crucial role in membrane fluidity, integrity, and the function of membrane-bound proteins. The deuterated analogue, POPC-d64, where the fatty acyl chains are perdeuterated, offers a non-perturbative probe for biophysical studies. Its synthesis, however, requires a multi-step chemoenzymatic approach to ensure high purity and correct stereochemistry. This guide details the synthetic and analytical methodologies for POPC-d64, presenting key quantitative data in a clear, tabular format and illustrating relevant biochemical pathways and experimental workflows.

Synthesis of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

The synthesis of asymmetrically substituted phosphatidylcholines such as POPC-d64 is a non-trivial process due to the potential for acyl migration. A robust and highly regioselective method involves a chemoenzymatic approach, which combines the specificity of enzymatic reactions with the versatility of chemical synthesis.

Experimental Protocol: Chemoenzymatic Synthesis

This protocol outlines a general and effective method for the synthesis of POPC-d64, starting from commercially available deuterated fatty acids and a lysophosphatidylcholine (B164491) precursor.

Materials:

• 1-Palmitoyl-d31-lysophosphatidylcholine

• Oleic acid-d33

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous chloroform (B151607)

• Silica (B1680970) gel (for column chromatography)

• Solvents for chromatography (e.g., chloroform, methanol, water mixtures)

Procedure:

• Activation of Oleic Acid-d33: In a round-bottom flask, dissolve oleic acid-d33 in anhydrous chloroform. Add DCC and DMAP to the solution. The DCC will activate the carboxylic acid group of the oleic acid, making it susceptible to nucleophilic attack.

• Acylation of Lysophosphatidylcholine: To the activated oleic acid-d33 solution, add 1-palmitoyl-d31-lysophosphatidylcholine. The reaction mixture is stirred under an inert atmosphere (e.g., argon or nitrogen) at room temperature for several hours to overnight.

• Reaction Quenching and Work-up: After the reaction is complete (monitored by thin-layer chromatography), the reaction is quenched by the addition of a small amount of water. The dicyclohexylurea byproduct, which is insoluble, is removed by filtration.

• Purification by Silica Gel Chromatography: The crude product is concentrated under reduced pressure and then purified using silica gel column chromatography. A solvent gradient of chloroform, methanol, and water is typically employed to elute the desired POPC-d64, separating it from unreacted starting materials and any side products.

• Characterization and Storage: The purified POPC-d64 is characterized by mass spectrometry and NMR spectroscopy to confirm its identity and purity. For long-term storage, the product should be stored in an appropriate solvent (e.g., chloroform) at -20°C or lower to prevent degradation.

Experimental Workflow for POPC-d64 Synthesis

Caption: A flowchart illustrating the key steps in the chemoenzymatic synthesis of POPC-d64.

Characterization of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

Thorough characterization is essential to confirm the chemical identity, purity, and isotopic enrichment of the synthesized POPC-d64. The primary techniques employed are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight of the synthesized lipid and to assess its isotopic purity. High-resolution mass spectrometry can provide the exact mass, confirming the elemental composition.

Experimental Protocol: Mass Spectrometry Analysis

• Sample Preparation: A dilute solution of the purified POPC-d64 is prepared in a suitable solvent, typically a mixture of chloroform and methanol, often with the addition of a salt such as sodium acetate (B1210297) to promote ion formation.

• Instrumentation: Electrospray ionization (ESI) coupled with a time-of-flight (TOF) or Orbitrap mass analyzer is commonly used.

• Data Acquisition: Mass spectra are acquired in positive ion mode. The protonated molecule [M+H]⁺ or the sodiated adduct [M+Na]⁺ is observed.

• Data Analysis: The isotopic distribution of the molecular ion peak is analyzed to determine the level of deuterium incorporation.

Table 1: Representative Mass Spectrometry Data for POPC-d64

Parameter	Value
Molecular Formula	C₄₂H₁₈D₆₄NO₈P
Theoretical M.W.	824.47 g/mol
Observed [M+H]⁺ (m/z)	825.48
Observed [M+Na]⁺ (m/z)	847.46
Isotopic Purity	>98% (Determined by isotopic distribution analysis)

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterium (²H) NMR is a powerful technique for studying the structure and dynamics of lipid bilayers. The quadrupolar splitting observed in the ²H NMR spectrum of deuterated lipids provides information about the orientation and motional ordering of the C-D bonds.

Experimental Protocol: ²H NMR Spectroscopy

• Sample Preparation: Liposomes or multilamellar vesicles (MLVs) are prepared by hydrating a thin film of POPC-d64 with a buffer solution. The sample is then transferred to an NMR tube.

• Instrumentation: A high-field NMR spectrometer equipped with a solid-state probe is used.

• Data Acquisition: ²H NMR spectra are acquired using a quadrupolar echo pulse sequence.

• Data Analysis: The quadrupolar splitting (ΔνQ) is measured from the separation of the two peaks in the Pake doublet pattern of the spectrum. The order parameter (S_CD) for each deuterated segment can then be calculated.

Table 2: Representative ²H NMR Data for POPC-d64 in a Lipid Bilayer

Deuterated Position	Quadrupolar Splitting (ΔνQ) (kHz)	Order Parameter (S_CD)
Palmitoyl Chain (C2-C10)	25 - 30	0.20 - 0.24
Palmitoyl Chain (C11-C15)	15 - 25	0.12 - 0.20
Palmitoyl Chain (C16)	~3	~0.02
Oleoyl Chain (C2-C8)	20 - 28	0.16 - 0.22
Oleoyl Chain (C9=C10)	~12	~0.10
Oleoyl Chain (C11-C17)	10 - 20	0.08 - 0.16
Oleoyl Chain (C18)	~2	~0.016

Note: The exact values of quadrupolar splitting and order parameter are dependent on temperature, hydration, and the presence of other membrane components.

Role in Signaling Pathways

Phosphatidylcholine is not only a structural component of membranes but also a key player in cellular signaling. It serves as a precursor for the generation of second messengers through the action of phospholipases. While specific signaling pathways directly involving POPC-d64 are not extensively documented, the general pathways involving phosphatidylcholine are well-established and are crucial in drug development research.

Phosphatidylcholine Signaling Cascade

The hydrolysis of phosphatidylcholine by phospholipase C (PLC) and phospholipase D (PLD) generates important second messengers.

• Phospholipase C (PLC): PLC cleaves the phosphodiester bond of phosphatidylcholine to produce diacylglycerol (DAG) and phosphocholine. DAG is a potent activator of protein kinase C (PKC), which in turn phosphorylates a multitude of downstream targets, influencing processes such as cell proliferation, differentiation, and apoptosis.[1][2]

• Phospholipase D (PLD): PLD hydrolyzes the terminal phosphodiester bond of phosphatidylcholine to generate phosphatidic acid (PA) and choline. PA is a signaling lipid that can be further metabolized to DAG or lysophosphatidic acid (LPA), both of which have diverse signaling roles. PA itself can also directly interact with and regulate the activity of various proteins.

Signaling Pathway Involving Phosphatidylcholine

Caption: A simplified diagram of the signaling pathways initiated by the hydrolysis of phosphatidylcholine.

Conclusion

1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64 is a vital tool for researchers in the fields of membrane biophysics, structural biology, and drug development. Its synthesis via chemoenzymatic methods allows for the production of a high-purity, isotopically labeled lipid. The characterization of POPC-d64 by mass spectrometry and ²H NMR spectroscopy provides critical information about its molecular integrity and its behavior within a lipid bilayer. Understanding the role of its non-deuterated counterpart, POPC, in cellular signaling pathways further highlights the importance of such molecules in biomedical research. This guide provides the foundational knowledge for the synthesis, characterization, and application of this important deuterated phospholipid.

References

• 1. [Biological role of phosphatidylcholine-specific phospholipase C in mammalian cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5670631A - Procedure of separation of proteins by column chromatography using silica gels coated by a lipid bilayer - Google Patents [patents.google.com]

Unveiling the Structure: A Technical Guide to the Physical Properties of POPC-d64 Lipid Bilayers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical properties of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64) lipid bilayers. As a deuterated analog of a primary component of biological membranes, POPC-d64 serves as an invaluable tool in biophysical studies, particularly in neutron scattering techniques. Understanding its fundamental physical characteristics is paramount for accurate interpretation of experimental data in drug delivery, membrane protein studies, and fundamental cell membrane research.

Core Physical Properties of POPC and its Deuterated Analogs

The physical properties of POPC-d64 are largely comparable to its protonated counterpart, POPC. The primary utility of deuteration lies in altering the neutron scattering length density, thereby enabling contrast variation studies without significantly perturbing the bilayer's structural and dynamic characteristics. The following tables summarize key physical parameters obtained from various experimental and computational methods.

Parameter	Value	Experimental Technique(s)	Reference(s)
Area per Lipid (A_L)	64.3 ± 1.0 Ų	SANS, SAXS	[1]
63.2 ± 0.1 Ų	Coarse-Grained Molecular Dynamics	[2]
~61 ± 2 Ų	All-Atom Molecular Dynamics	[3]
Bilayer Thickness (D_HH)	36.7 Å	SANS/SAXS	[4]
39.45 ± 0.65 Å	All-Atom Molecular Dynamics	[3]
Hydrophobic Thickness (2D_C)	28.8 Å	SANS/SAXS	[2]
26.7 Å	All-Atom Molecular Dynamics	[2]
Volume per Lipid (V_L)	1253 ų	Densitometry	[4]
Coefficient of Thermal Volume Expansivity (β)	7.9 x 10⁻⁴ K⁻¹	Densitometry	[4]

Table 1. Physical properties of protonated POPC bilayers at or near 30°C (303 K). These values serve as a close approximation for POPC-d64. D_HH refers to the headgroup-to-headgroup distance.

Parameter	Value	Experimental Technique(s)	Reference(s)
Area per Lipid (A_L)	64.3 Ų	SANS/SAXS	[1]
Bilayer Thickness (D_HH)	38.0 Å	SANS/SAXS	[1]

Table 2. Experimentally determined physical properties of POPC-d31 bilayers at 30°C (303 K). POPC-d31, with deuteration on the palmitoyl (B13399708) chain, is a close structural analog of POPC-d64.

Experimental Protocols for Characterizing Lipid Bilayer Properties

The determination of the physical properties of lipid bilayers relies on a suite of powerful biophysical techniques. Below are detailed methodologies for the key experiments cited.

Small-Angle Neutron and X-ray Scattering (SANS/SAXS)

SANS and SAXS are indispensable for determining the overall structure of lipid vesicles, including bilayer thickness and area per lipid. The contrast between the lipid bilayer and the solvent allows for the resolution of the bilayer's electron density or neutron scattering length density profile.

1. Sample Preparation: Unilamellar Vesicle (LUV) Formation by Extrusion

• Lipid Film Formation: A known quantity of POPC-d64 in chloroform (B151607) is dried under a stream of nitrogen gas in a round-bottom flask to form a thin lipid film. The flask is then placed under high vacuum for at least 2 hours to remove any residual solvent[5].

• Hydration: The lipid film is hydrated with a buffer of choice (e.g., a D₂O-based buffer for SANS to enhance contrast) to a final lipid concentration of approximately 10 mg/mL[5]. The solution is vortexed to create a milky suspension of multilamellar vesicles (MLVs).

• Extrusion: The MLV suspension is repeatedly passed (typically 11-21 times) through a polycarbonate membrane with a defined pore size (e.g., 100 nm) using a mini-extruder device. This process results in the formation of a translucent solution of LUVs with a relatively uniform size distribution[5][6].

2. Data Acquisition

• SANS: The LUV solution is loaded into a quartz cuvette. SANS measurements are performed using a dedicated small-angle neutron scattering instrument. The scattering intensity, I(q), is measured as a function of the scattering vector, q, where q = (4π/λ)sin(θ/2), with λ being the neutron wavelength and θ the scattering angle[7][8]. Data is typically collected over a q-range of approximately 0.003 to 0.5 Å⁻¹.

• SAXS: Similar to SANS, the LUV solution is placed in a sample cell with thin, X-ray transparent windows (e.g., mica or quartz). SAXS data are collected using a synchrotron or laboratory-based X-ray source, measuring the scattered X-ray intensity as a function of q[9][10].

3. Data Analysis

• Model Fitting: The scattering data is analyzed by fitting it to a model that describes the form factor of the unilamellar vesicles. A common approach is the "Scattering Density Profile (SDP)" model, which represents the bilayer as a series of Gaussian functions corresponding to the different molecular groups (headgroups, hydrocarbon chains)[1][11].

• Parameter Extraction: From the best fit of the model to the experimental data, key structural parameters such as the bilayer thickness (D_HH), hydrophobic thickness (2D_C), and the area per lipid (A_L) can be extracted[12]. The area per lipid is related to the bilayer thickness and the volume of the lipid molecule.

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR, particularly ²H NMR, is a powerful technique to probe the local dynamics and order of the lipid acyl chains within the bilayer.

1. Sample Preparation: Multilamellar Vesicles (MLVs)

• Lipid Film Formation: A lipid film of POPC-d64 is prepared as described for SANS/SAXS sample preparation.

• Hydration: The film is hydrated with a minimal amount of buffer to form a concentrated, paste-like sample of MLVs. This high concentration is necessary to obtain a sufficient signal-to-noise ratio in the NMR experiment.

• Sample Packing: The hydrated lipid paste is carefully transferred into a solid-state NMR rotor (e.g., 4 mm MAS rotor).

2. Data Acquisition

• ²H NMR Spectroscopy: The experiments are performed on a solid-state NMR spectrometer equipped with a probe suitable for deuterium (B1214612) measurements. A quadrupolar echo pulse sequence is typically used to acquire the ²H NMR spectrum[13]. The spectrum of a powder sample (randomly oriented MLVs) will exhibit a characteristic Pake doublet pattern for each deuterated segment.

3. Data Analysis

• Quadrupolar Splitting: The separation between the two peaks of the Pake doublet for a specific C-D bond is the quadrupolar splitting (Δν_Q).

• Order Parameter (S_CD) Calculation: The deuterium order parameter, S_CD, for each carbon position along the acyl chain is calculated from the quadrupolar splitting using the following equation:

  S_CD = (4/3) * (h / e²qQ) * Δν_Q

  where h is Planck's constant, and e²qQ/h is the static quadrupolar coupling constant for a C-D bond (approximately 170 kHz)[13][14]. The order parameter provides a measure of the motional anisotropy of the C-D bond vector with respect to the bilayer normal. A higher S_CD value indicates a more ordered and less dynamic acyl chain segment.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of POPC-d64 lipid bilayer physical properties.

References

• 1. Global small-angle X-ray scattering data analysis for multilamellar vesicles: the evolution of the scattering density profile model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Model parameters for simulation of physiological lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Cations Do Not Alter the Membrane Structure of POPC—A Lipid With an Intermediate Area [frontiersin.org]
• 5. Preparation of small unilamellar vesicles – Caroline Ajo-Franklin Research Group [cafgroup.lbl.gov]
• 6. journals.iucr.org [journals.iucr.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. journals.iucr.org [journals.iucr.org]
• 10. xenocs.com [xenocs.com]
• 11. journals.iucr.org [journals.iucr.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. biorxiv.org [biorxiv.org]

Probing the Architecture and Agility of Cellular Boundaries: A Technical Guide to Deuterated POPC Membranes

For researchers, scientists, and drug development professionals, understanding the intricate structure and dynamics of cell membranes is paramount. 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC), a primary constituent of eukaryotic cell membranes, serves as a crucial model system. The strategic substitution of hydrogen with deuterium (B1214612) in POPC molecules provides a powerful, non-invasive lens through which to examine membrane properties. This in-depth guide synthesizes key findings and methodologies related to deuterated POPC membranes, offering a comprehensive resource for advanced research and therapeutic development.

This guide delves into the structural parameters and dynamic behavior of deuterated POPC bilayers, presenting quantitative data from pivotal experimental techniques. Detailed protocols for these experiments are provided to facilitate replication and further investigation. Furthermore, logical and experimental workflows are visualized through diagrams to enhance comprehension of the complex processes involved in membrane research.

Structural and Dynamic Properties of Deuterated POPC Membranes

The physical characteristics of POPC membranes, such as bilayer thickness, area per lipid, and the ordering of acyl chains, are fundamental to their function. Deuteration enables precise measurements of these parameters using techniques like solid-state Nuclear Magnetic Resonance (NMR) and neutron scattering.

Parameter	Value	Experimental Condition	Technique
Bilayer Hydrophobic Thickness	2.58 nm	Pure POPC at 25°C	Deuterium (²H) NMR
2.99 nm	POPC with 30 mol% cholesterol at 25°C	Deuterium (²H) NMR
Average Chain Length of POPC	12.6 Å	Pure POPC	²H NMR Mean Torque Model
13.3 Å	Symmetric POPC-d₃₁/POPE/POPG membranes	²H NMR Mean Torque Model
Area per Lipid (APL)	~61 ± 2 Ų	Pure POPC at 27°C (Simulation)	Molecular Dynamics
~63 ± 2 Ų	Pure POPC at 27°C (Experimental)	Not Specified
64.3 Ų	Pure POPC (Simulation)	Molecular Dynamics
Deuterium Order Parameters (S_CD)	Varies along the acyl chain	POPC bilayer at 303 K	Deuterium (²H) NMR

Table 1: Quantitative Data on the Structure of Deuterated POPC Membranes. This table summarizes key structural parameters of deuterated POPC membranes obtained from various experimental and computational methods.

The addition of molecules like cholesterol significantly impacts the structural integrity of POPC membranes, leading to an increase in bilayer thickness and ordering of the lipid acyl chains.[1] These alterations are critical for understanding membrane-drug interactions and the formation of lipid rafts.

Experimental Methodologies

The study of deuterated POPC membranes relies on a suite of sophisticated biophysical techniques. Here, we outline the core principles and generalized protocols for vesicle preparation, solid-state NMR, and neutron scattering.

Preparation of Multilamellar Vesicles (MLVs)

A common starting point for many biophysical studies is the formation of multilamellar vesicles.

Caption: Workflow for preparing multilamellar vesicles (MLVs).

Protocol:

• Lipid Dissolution: The desired amount of deuterated POPC is dissolved in an organic solvent, typically chloroform or a chloroform/methanol mixture.

• Film Formation: The solvent is evaporated under a gentle stream of nitrogen gas, followed by high vacuum, to form a thin lipid film on the walls of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer solution. The temperature of the buffer should be above the phase transition temperature of the lipid.

• Vesicle Formation: The hydrated lipid film is agitated by vortexing or gentle shaking, causing the lipids to self-assemble into multilamellar vesicles.[2][3]

Solid-State ²H NMR Spectroscopy

Solid-state deuterium NMR is a powerful technique for probing the orientation and dynamics of specific C-D bonds within the lipid acyl chains.

Caption: Experimental workflow for solid-state ²H NMR of lipid membranes.

Protocol:

• Sample Preparation: A concentrated dispersion of deuterated POPC MLVs is prepared as described above.

• NMR Measurement: The sample is placed in an NMR spectrometer. A quadrupole echo pulse sequence is typically used to acquire the deuterium NMR spectrum.[4]

• Data Acquisition: The free induction decay (FID) signal is recorded.

• Spectral Analysis: The FID is Fourier transformed to obtain the Pake doublet spectrum. The quadrupolar splitting (Δνq) is measured from the separation of the two peaks in the spectrum.

• Order Parameter Calculation: The deuterium order parameter (S_CD) for a specific C-D bond is calculated from the quadrupolar splitting. This parameter provides a measure of the time-averaged orientation of the C-D bond with respect to the bilayer normal.[5][6][7]

Neutron Scattering

Neutron scattering techniques are highly sensitive to the isotopic composition of a sample, making them ideal for studying deuterated systems. Small-angle neutron scattering (SANS) can provide information on the overall size and shape of vesicles, as well as bilayer thickness.[8][9]

Caption: General workflow for a small-angle neutron scattering (SANS) experiment.

Protocol:

• Sample Preparation: For SANS, unilamellar vesicles (ULVs) are often prepared by extrusion of MLVs through a membrane with a defined pore size. The vesicles are typically dispersed in heavy water (D₂O) to maximize the scattering contrast between the lipid and the solvent.[8]

• Scattering Experiment: The sample is placed in the path of a neutron beam. The intensity of scattered neutrons is measured as a function of the scattering angle.

• Data Analysis: The scattering data is analyzed by fitting it to a mathematical model of the vesicle and bilayer structure. This analysis yields information about the bilayer thickness, area per lipid, and other structural parameters.[10]

Molecular Structure of POPC

The unique properties of POPC arise from its molecular structure, which includes a saturated palmitoyl (B13399708) chain and an unsaturated oleoyl (B10858665) chain.

Caption: Schematic of the 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) molecule.

The hydrophilic phosphocholine headgroup orients towards the aqueous environment, while the hydrophobic acyl chains form the core of the membrane bilayer. The kink in the unsaturated oleoyl chain influences the packing of the lipids and contributes to the fluidity of the membrane.

Conclusion

The use of deuterated POPC in conjunction with advanced biophysical techniques provides unparalleled insight into the structure and dynamics of lipid membranes. The data and protocols presented in this guide serve as a foundational resource for researchers seeking to unravel the complexities of membrane biology and to design novel therapeutic strategies that target or interact with cell membranes. The continued application and refinement of these methods will undoubtedly lead to a deeper understanding of the vital role that lipid bilayers play in cellular function and disease.

References

• 1. Combined influence of cholesterol and synthetic amphiphillic peptides upon bilayer thickness in model membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. youtube.com [youtube.com]
• 4. Applications of Solid-State NMR Spectroscopy for the Study of Lipid Membranes with Polyphilic Guest (Macro)Molecules | MDPI [mdpi.com]
• 5. Characterization of lipid chain order and dynamics in asymmetric membranes by solid-state NMR spectroscopy - Faraday Discussions (RSC Publishing) DOI:10.1039/D4FD00192C [pubs.rsc.org]
• 6. Solid-State NMR Validation of OPLS4: Structure of PC-Lipid Bilayers and Its Modulation by Dehydration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Frontiers | Cations Do Not Alter the Membrane Structure of POPC—A Lipid With an Intermediate Area [frontiersin.org]
• 9. pubs.aip.org [pubs.aip.org]
• 10. Deuterated phospholipids to study the structure, function and dynamics of membrane proteins using neutron scattering [apo.ansto.gov.au]

POPC-d64 as a Biomimetic for Cell Membranes: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated palmitoyl (B13399708) chain (POPC-d64) as a powerful tool in the study of cell membranes. Its close resemblance to endogenous phospholipids, coupled with the unique advantages conferred by deuteration, makes POPC-d64 an invaluable biomimetic for a wide range of applications in basic research and pharmaceutical development. This document details its biophysical properties, experimental protocols for its use, and its application in studying membrane-associated biological phenomena.

Introduction: The Power of Deuteration in Membrane Mimicry

1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) is a major component of eukaryotic cell membranes, contributing significantly to the fluidity and structural integrity of the lipid bilayer.[1] Its zwitterionic phosphocholine (B91661) headgroup and a combination of a saturated palmitoyl chain and an unsaturated oleoyl (B10858665) chain closely mimic the lipid composition of natural cell membranes.

The selective deuteration of the palmitoyl chain to create POPC-d64 provides a non-perturbative label for advanced biophysical studies. Deuterium (B1214612) (²H) has a different neutron scattering length and nuclear magnetic resonance frequency compared to protium (B1232500) (¹H), allowing researchers to distinguish the deuterated lipid component within a complex membrane environment. This isotopic labeling is particularly advantageous for techniques like neutron scattering and solid-state nuclear magnetic resonance (NMR) spectroscopy, enabling detailed structural and dynamic characterization of lipid bilayers and their interactions with other molecules.

Biophysical Properties of POPC Membranes

The biophysical properties of POPC bilayers have been extensively studied, providing a robust baseline for their use as a cell membrane mimetic. While specific data for POPC-d64 is not abundantly available in the literature, the effect of acyl chain deuteration on these properties is generally considered to be minimal. The following table summarizes key quantitative data for POPC membranes.

Property	Value	Temperature (°C)	Method
Area per Lipid (APL)	70.5 Ų	48	Solid-State ¹³C NMR[2]
69.8 ± 0.7 Ų	37	Atomistic Simulation[3]
~61 ± 2 Ų	27	Molecular Dynamics Simulation[4]
Bilayer Thickness	~46.6 Å	48	Solid-State ¹³C NMR[2]
(Headgroup to Headgroup)	~39 ± 1 Å	27	Molecular Dynamics Simulation[4]
~4.21 nm	Not Specified	Simulation[5]
Hydrophobic Thickness	26.7 Å	37	Atomistic Simulation[3]
Phase Transition Temperature (Tm)	-2 °C	-	Not Specified[1][6]

Experimental Protocols

Detailed methodologies are crucial for the successful application of POPC-d64 in membrane-based research. This section provides protocols for the preparation of liposomes and supported lipid bilayers, two common model membrane systems.

Preparation of POPC-d64 Liposomes

Liposomes are spherical vesicles composed of a lipid bilayer enclosing an aqueous core. They are widely used as models for cell membranes and as drug delivery vehicles.[7]

Protocol: Thin-Film Hydration and Extrusion

• Lipid Film Formation:

  • Dissolve POPC-d64 and any other lipids in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture) in a round-bottom flask.

  • Remove the solvent using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

  • Further dry the film under a stream of inert gas (e.g., nitrogen or argon) and then under vacuum for at least 2 hours to remove residual solvent.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer of choice by vortexing or gentle agitation. The temperature of the buffer should be above the phase transition temperature of all lipid components. For POPC, this can be done at room temperature.[8]

  • This initial hydration results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion.

  • Pass the suspension repeatedly (typically 11-21 times) through a polycarbonate membrane with a specific pore size (e.g., 100 nm) using a mini-extruder. This process is also performed at a temperature above the lipid phase transition temperature.[7]

• Characterization:

  • The size distribution and lamellarity of the resulting liposomes can be characterized using techniques such as dynamic light scattering (DLS) and cryo-electron microscopy (cryo-EM).

Formation of POPC-d64 Supported Lipid Bilayers (SLBs)

Supported lipid bilayers are planar lipid membranes formed on a solid substrate. They are excellent model systems for studying membrane-associated processes using surface-sensitive techniques like atomic force microscopy (AFM) and quartz crystal microbalance with dissipation monitoring (QCM-D).[9]

Protocol: Vesicle Fusion on Silica (B1680970) Substrates

• Substrate Preparation:

  • Thoroughly clean the silica substrate (e.g., glass coverslip or silicon wafer) to ensure a hydrophilic surface. This can be achieved by sonication in a series of solvents and/or treatment with piranha solution or plasma cleaning.

• Vesicle Preparation:

  • Prepare small unilamellar vesicles (SUVs) of POPC-d64 with a diameter of 30-50 nm using the thin-film hydration method followed by sonication or extrusion through a small pore size membrane.

• Vesicle Fusion:

  • Incubate the cleaned substrate with the SUV suspension. The vesicles will adsorb to the hydrophilic surface, rupture, and fuse to form a continuous lipid bilayer.[9]

  • The fusion process can be monitored in real-time using QCM-D.

• Rinsing:

  • After bilayer formation, gently rinse the surface with buffer to remove any unfused vesicles.

• Characterization:

  • The quality, fluidity, and thickness of the SLB can be characterized by techniques such as fluorescence recovery after photobleaching (FRAP), AFM, and neutron reflectometry.

Applications of POPC-d64 in Biomembrane Research

The unique properties of POPC-d64 make it a versatile tool for investigating various aspects of membrane biology and for applications in drug development.

Structural and Dynamic Studies using Neutron Scattering

Neutron scattering techniques are particularly powerful for studying deuterated lipid systems. The significant difference in the neutron scattering length of deuterium compared to hydrogen allows for contrast variation studies, where different components of a membrane system can be highlighted or made "invisible" to neutrons by selectively deuterating them and adjusting the H₂O/D₂O ratio of the solvent.[10][11]

Experimental Workflow: Neutron Reflectometry of a POPC-d64 SLB

Workflow for a neutron reflectometry experiment on a POPC-d64 SLB.

This technique can provide high-resolution information about the structure of the bilayer, including its thickness, the orientation of the lipid molecules, and the distribution of water within the membrane.[12]

Probing Lipid Dynamics and Protein Interactions with Solid-State NMR

Solid-state NMR (ssNMR) spectroscopy is a powerful technique for studying the structure and dynamics of molecules in non-crystalline solids and semi-solids, such as lipid membranes. Deuterium ssNMR of POPC-d64 can provide detailed information about the orientation and mobility of the deuterated acyl chain.

Key ssNMR Experiments:

• ²H Quadrupolar Echo: This experiment is used to measure the quadrupolar splitting, which is related to the order parameter of the C-²H bonds in the deuterated acyl chain. The order parameter provides a measure of the orientational ordering and motional restriction of the lipid chains.

• Cross-Polarization Magic-Angle Spinning (CP-MAS): This technique can be used to enhance the signal of less abundant nuclei (like ¹³C and ³¹P) and to obtain high-resolution spectra of the lipid molecules, providing information about their conformation and packing.[13]

Experimental Workflow: Solid-State NMR of POPC-d64 Liposomes

Workflow for a solid-state NMR experiment on POPC-d64 liposomes.

By studying how the NMR spectra of POPC-d64 are perturbed by the presence of membrane proteins or small molecules, researchers can gain insights into the nature of their interactions with the lipid bilayer.

Modeling Complex Membrane Environments and Signaling Platforms

POPC-d64 can be incorporated into more complex lipid mixtures to model specific membrane microdomains, such as lipid rafts. Lipid rafts are dynamic, ordered domains enriched in cholesterol and sphingolipids that play a crucial role in cell signaling.[14] By using deuterated POPC, researchers can investigate the partitioning of different lipid species and the influence of proteins on raft formation and stability.

Signaling Pathway: GPCR Activation in a POPC Membrane

G protein-coupled receptors (GPCRs) are a large family of transmembrane proteins that are critical for cellular communication. Their function is intimately linked to their interaction with the surrounding lipid membrane.[15] POPC-d64 provides an excellent model system to study these interactions.

Simplified schematic of GPCR signaling within a POPC membrane.

Applications in Drug Development

Understanding how a drug candidate interacts with and permeates cell membranes is a critical aspect of drug development.[16] POPC-d64-based model membranes can be used to:

• Assess Drug Permeability: By incorporating a drug into POPC-d64 liposomes, its effect on membrane structure and dynamics can be studied to infer its ability to cross the lipid bilayer.

• Investigate Drug-Lipid Interactions: Techniques like ssNMR and neutron scattering can reveal the specific location and orientation of a drug within the membrane, providing insights into its mechanism of action and potential toxicity.

• Develop Liposomal Drug Delivery Systems: POPC is a common component of liposomal drug formulations.[7] POPC-d64 can be used in the development and characterization of these delivery systems to understand drug loading, stability, and release mechanisms.

Conclusion

POPC-d64 is a powerful and versatile tool for researchers, scientists, and drug development professionals working with biomimetic cell membranes. Its close resemblance to natural phospholipids, combined with the analytical advantages of isotopic labeling, enables detailed investigation of membrane structure, dynamics, and interactions. The experimental protocols and applications outlined in this guide provide a solid foundation for leveraging POPC-d64 to advance our understanding of fundamental biological processes and to facilitate the development of new and improved therapeutics.

References

• 1. Supported lipid bilayers at skeletonized surfaces for the study of transmembrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Area per Lipid and Cholesterol Interactions in Membranes from Separated Local-Field 13C NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Model parameters for simulation of physiological lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. avantiresearch.com [avantiresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. arxiv.org [arxiv.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Examining protein-lipid complexes using neutron scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hydration of POPC bilayers studied by 1H-PFG-MAS-NOESY and neutron diffraction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solid-state NMR spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lipid rafts reconstituted in model membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. G-Protein-Coupled Receptor-Membrane Interactions Depend on the Receptor Activation state - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Investigating drug-liposome interactions using liposomal electrokinetic chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Investigating Lipid-Protein Interactions with Deuterated POPC: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of cellular signaling and membrane biology, the subtle interplay between lipids and proteins governs a vast array of physiological processes. Understanding these interactions at a molecular level is paramount for deciphering disease mechanisms and developing novel therapeutics. This technical guide delves into the core of investigating lipid-protein interactions using a powerful tool: deuterated 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC). As a key component of eukaryotic cell membranes, POPC provides a physiologically relevant model system, and its deuteration unlocks unparalleled insights through a suite of biophysical techniques.

This document provides a comprehensive overview of the primary experimental methodologies, including data presentation in clearly structured tables, detailed experimental protocols, and mandatory visualizations of relevant signaling pathways and workflows to facilitate a deeper understanding for researchers, scientists, and drug development professionals.

The Power of Deuterium (B1214612) in Unraveling Molecular Interactions

Deuterium, a stable isotope of hydrogen, possesses a neutron scattering length significantly different from that of hydrogen. This property is the cornerstone of its utility in studying biological systems. By selectively replacing hydrogen with deuterium in POPC, researchers can effectively "tune" the visibility of the lipid bilayer in techniques like neutron scattering and solid-state Nuclear Magnetic Resonance (NMR) spectroscopy. This isotopic substitution has minimal impact on the physicochemical properties of the lipid, ensuring that the biological relevance of the system is maintained.

Key Experimental Techniques for Studying Deuterated POPC-Protein Interactions

Several powerful biophysical techniques leverage the unique properties of deuterated POPC to provide high-resolution information about lipid-protein interactions. These include:

• Solid-State Nuclear Magnetic Resonance (ssNMR) Spectroscopy: ssNMR is a versatile technique for probing the structure and dynamics of membrane-associated proteins and lipids in a native-like environment. Deuterated POPC simplifies complex spectra and allows for the precise measurement of changes in lipid order and dynamics upon protein binding.

• Neutron Scattering (NS): Techniques like Small-Angle Neutron Scattering (SANS) and Neutron Reflectivity (NR) are exquisitely sensitive to the distribution of deuterium. By using deuterated POPC, researchers can employ "contrast matching" to make either the lipid or the protein effectively invisible to neutrons, thereby isolating the scattering signal from the component of interest. This allows for the direct visualization of protein penetration into the bilayer, changes in membrane thickness, and the formation of lipid-protein complexes.

• Mass Spectrometry (MS): Methods such as Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) and Native Mass Spectrometry provide valuable information on protein conformation, dynamics, and binding stoichiometry. While not directly probing the deuterated lipids, these techniques are often used in conjunction with deuterated POPC model membranes to study the behavior of membrane proteins in a controlled lipid environment.

Quantitative Data Presentation

A critical aspect of biophysical research is the ability to quantify the observed interactions. The following tables summarize key quantitative data from studies utilizing deuterated POPC to investigate lipid-protein interactions.

Table 1: Solid-State NMR - Lipid Order Parameters

Changes in the deuterium order parameters of deuterated POPC acyl chains upon interaction with membrane-active peptides provide insights into the perturbation of the lipid bilayer. A decrease in the order parameter signifies increased lipid disorder, while an increase suggests a more ordered membrane environment.

Protein/Peptide	Deuterated Lipid	Change in Relative Order Parameter of POPC Plateau Region	Reference
p24 (1 mol%)	d31-POPC/SM (95/5)	~3% decrease	[1]
DQA1 (1 mol%)	d31-POPC/SM (95/5)	~3% decrease	[1]
DQB1 (1 mol%)	d31-POPC/SM (95/5)	~7% decrease	[1]

Table 2: Neutron Reflectivity - Bilayer Structural Parameters

Neutron reflectivity can precisely measure the structural parameters of a lipid bilayer, such as its thickness and the extent of protein incorporation. The scattering length density (SLD) is a key parameter that is influenced by deuteration.

System	Bilayer Thickness (Å)	Protein Penetration into Bilayer	Scattering Length Density (SLD) Profile	Reference
d82-POPC supported bilayer	45.5 ± 0.5	N/A	Characterized for the pure bilayer	[2]
hPOPC bilayer + Amphotericin B	Minor changes	Insertion into the lipid chain region	Profiled before and after interaction	[3]

Table 3: Mass Spectrometry - Binding Stoichiometry

Native mass spectrometry can be used to determine the stoichiometry of protein-lipid complexes, providing information on the number of lipid molecules that bind to a protein.

Protein	Lipid Environment	Observed Stoichiometry	Reference
Ammonium Transporter B (AmtB)	POPC/POPG nanodiscs	Selective for POPG, with a few tight POPC binding sites	[4]
N-Ras	POPC liposomes	Dimerization observed	[5]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and advancement of scientific research. The following sections provide outlines of key experimental protocols for investigating lipid-protein interactions with deuterated POPC.

Solid-State NMR Spectroscopy of a Membrane Protein in Deuterated POPC Vesicles

This protocol outlines the reconstitution of a membrane protein into deuterated POPC vesicles for ssNMR analysis.

1. Materials:

• Deuterated POPC (e.g., d31-POPC or perdeuterated POPC)
• Purified membrane protein of interest
• Detergent (e.g., DDM, LDAO)
• Buffer (e.g., Tris, HEPES)
• Bio-Beads or dialysis membrane for detergent removal

2. Protocol:

• Lipid Film Preparation: Dissolve deuterated POPC in chloroform (B151607) or a chloroform/methanol mixture. Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film on the walls of a glass vial. Further dry the film under vacuum for at least 2 hours to remove residual solvent.
• Hydration of Lipid Film: Hydrate the lipid film with buffer to a final lipid concentration of 10-20 mg/mL. Vortex vigorously to form multilamellar vesicles (MLVs).
• Vesicle Preparation: Subject the MLV suspension to several freeze-thaw cycles in liquid nitrogen and a warm water bath to promote the formation of unilamellar vesicles. Further size exclusion chromatography or extrusion can be used to obtain a more homogeneous vesicle population.
• Protein Reconstitution:

• Solubilize the purified membrane protein in a buffer containing a suitable detergent at a concentration above its critical micelle concentration (CMC).
• Mix the solubilized protein with the prepared deuterated POPC vesicles at a desired lipid-to-protein molar ratio (LPR).
• Remove the detergent slowly to allow the protein to insert into the lipid bilayer. This can be achieved by dialysis against a large volume of detergent-free buffer or by the addition of Bio-Beads.

• Sample Packing for ssNMR: Pellet the proteoliposomes by ultracentrifugation. Carefully transfer the pellet into an ssNMR rotor.
• ssNMR Data Acquisition: Acquire 2H NMR spectra using a quadrupolar echo pulse sequence to determine the order parameters of the deuterated POPC acyl chains. Other multi-dimensional NMR experiments can be performed to probe protein structure and dynamics.

Neutron Reflectivity of Protein Binding to a Supported Deuterated POPC Bilayer

This protocol describes the formation of a supported lipid bilayer and the use of neutron reflectivity to study protein binding.

1. Materials:

• Deuterated POPC
• Silicon wafers (for substrate)
• Vesicle preparation buffers (H₂O and D₂O based)
• Purified protein of interest

2. Protocol:

• Substrate Preparation: Clean silicon wafers thoroughly to ensure a hydrophilic surface.
• Vesicle Formation: Prepare small unilamellar vesicles (SUVs) of deuterated POPC by sonication or extrusion in both H₂O and D₂O based buffers.
• Supported Bilayer Formation: Form a supported lipid bilayer on the silicon wafer by vesicle fusion. This is achieved by incubating the cleaned wafer with the deuterated POPC vesicle solution.
• Neutron Reflectivity Measurement (Baseline): Mount the supported bilayer in a temperature-controlled liquid cell. Perform neutron reflectivity measurements in both H₂O and D₂O based buffers to characterize the structure of the lipid bilayer before protein addition.
• Protein Interaction: Inject the purified protein into the liquid cell and allow it to incubate with the supported bilayer.
• Neutron Reflectivity Measurement (Post-Interaction): After incubation, perform a second set of neutron reflectivity measurements in both H₂O and D₂O based buffers to determine the structural changes in the bilayer and the location and amount of bound protein.
• Data Analysis: Analyze the reflectivity data by fitting it to a model of the scattering length density profile perpendicular to the surface. This will yield information on bilayer thickness, protein layer thickness, and the extent of protein penetration.

Mass Spectrometry of a Membrane Protein from a Deuterated POPC Environment

This protocol outlines the sample preparation for mass spectrometric analysis of a membrane protein that has been interacting with deuterated POPC.

1. Materials:

• Proteoliposomes containing the protein of interest in deuterated POPC
• Solubilization buffer with detergent
• Enzymes for digestion (e.g., trypsin)
• Reagents for reduction and alkylation (DTT and iodoacetamide)
• LC-MS/MS system

2. Protocol:

• Protein Solubilization: Solubilize the membrane protein from the deuterated POPC proteoliposomes using a suitable detergent.
• Protein Precipitation (Optional): To remove lipids and detergents that can interfere with mass spectrometry, the protein can be precipitated using methods like chloroform/methanol precipitation.
• Reduction and Alkylation: Reduce the disulfide bonds in the protein with dithiothreitol (B142953) (DTT) and then alkylate the resulting free thiols with iodoacetamide (B48618) to prevent them from reforming.
• Enzymatic Digestion: Digest the protein into smaller peptides using a specific protease, such as trypsin. The digestion can be performed in-solution or after separation on an SDS-PAGE gel (in-gel digestion).
• Peptide Desalting and Cleanup: Desalt and concentrate the peptide mixture using a C18 solid-phase extraction column to remove salts and other contaminants.
• LC-MS/MS Analysis: Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The resulting data can be used to identify the protein and, in the case of HDX-MS, to determine the deuterium uptake in different regions of the protein, providing insights into its conformation and dynamics in the lipid environment.

Signaling Pathways and Experimental Workflows

Visualizing complex biological processes and experimental procedures is essential for clarity and understanding. The following diagrams, created using the DOT language, illustrate key signaling pathways involving POPC-protein interactions and a general experimental workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82 ]POPC) and Characterisation of Its Lipid Bilayer Membrane Structure by Neutron Reflectometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. G-Protein-Coupled Receptor-Membrane Interactions Depend on the Receptor Activation state - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Native Mass Spectrometry of Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

The Role of Deuterated POPC (POPC-d64) in Elucidating Membrane Fluidity: A Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Membrane fluidity is a critical parameter governing cellular processes, from signal transduction to molecular transport. Understanding the biophysical properties of lipid bilayers is therefore paramount in cell biology and pharmacology. 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) is a key phospholipid used in model membranes due to its prevalence in eukaryotic cells and its fluid-phase nature at physiological temperatures. The deuterated analogue, specifically with perdeuterated acyl chains (POPC-d64), has become an indispensable tool. This guide details the significance of POPC-d64, outlining its application in advanced analytical techniques like Neutron Scattering and Nuclear Magnetic Resonance (NMR) Spectroscopy, which are pivotal for quantifying membrane dynamics and structure. We present key quantitative data, detailed experimental protocols, and logical workflows to provide a comprehensive resource for professionals studying membrane--molecule interactions.

Introduction: Membrane Fluidity and the Need for Advanced Probes

The cell membrane is not a static barrier but a dynamic, fluid matrix, primarily composed of a phospholipid bilayer. This fluidity, which refers to the viscosity of the lipid bilayer, is crucial for the function of embedded proteins and for processes like membrane fusion and budding. It is principally determined by temperature, the length and saturation of fatty acid chains, and the concentration of molecules like cholesterol.

Studying these complex and dynamic systems requires sophisticated techniques that can probe molecular structure and motion without significant perturbation. While methods like fluorescence microscopy provide valuable insights, they often rely on extrinsic probes that can influence membrane properties. This necessitates the use of non-invasive isotopic labeling, where deuterium (B1214612) (²H) replaces protium (B1232500) (¹H) in lipid molecules. Deuteration provides a powerful tool for techniques like neutron scattering and solid-state NMR, enabling researchers to precisely measure the structure, order, and dynamics of the membrane itself.

POPC and its Deuterated Analogue, POPC-d64

POPC is a biologically relevant glycerophospholipid with a saturated palmitoyl (B13399708) chain (16:0) at the sn-1 position and a monounsaturated oleoyl (B10858665) chain (18:1) at the sn-2 position. Its gel-to-liquid crystalline phase transition temperature is -2°C, meaning it exists in a physiologically representative fluid state (the liquid-disordered phase) under typical experimental conditions.

POPC-d64 refers to POPC in which the hydrogen atoms on the two acyl chains have been replaced with deuterium. This specific labeling is critical for several advanced analytical methods. While it is generally assumed that deuteration has a minimal impact on the physical properties of lipids, some minor effects have been observed. Notably, chain deuteration can lower the main phase transition temperature of saturated lipids by approximately 4.3 ± 0.1 °C and cause a slight reduction in the bilayer thickness in the fluid phase. These subtle changes are important to consider but do not detract from the immense value of deuterated lipids as proxies for their hydrogenous counterparts.

Key Experimental Techniques and Protocols

POPC-d64 is instrumental in several high-resolution techniques for studying membrane fluidity and structure.

Neutron Scattering (SANS & NSE)

Neutron scattering is a powerful technique for studying the structure and dynamics of biological materials. Its utility is greatly enhanced by deuterium labeling because hydrogen and deuterium scatter neutrons very differently. This difference allows for a strategy called contrast variation , where by using mixtures of light water (H₂O) and heavy water (D₂O), specific components in a complex system can be made effectively "invisible" to the neutrons.

By preparing POPC-d64 vesicles in a D₂O-based buffer, the lipid bilayer can be "contrast-matched," allowing researchers to unambiguously study the structure and placement of a non-deuterated (hydrogenous) protein or drug molecule within the membrane. Conversely, using a hydrogenous protein in a POPC-d64 membrane allows the lipid structure around the protein to be detailed. Neutron Spin Echo (NSE) spectroscopy further extends this capability by measuring thermal fluctuations in the membrane, providing data on its mechanical properties, such as bending rigidity (stiffness).

Experimental Protocol: Small-Angle Neutron Scattering (SANS) for Protein-Membrane Interaction

• Vesicle Preparation:

  • A lipid film of POPC-d64 and the hydrogenous molecule of interest (e.g., a peptide or drug) is created by dissolving the components in an organic solvent (e.g., chloroform/methanol) and evaporating the solvent under a stream of nitrogen, followed by vacuum desiccation.

  • The film is hydrated with a D₂O-based buffer solution chosen to match the neutron scattering length density of POPC-d64.

  • The resulting suspension of multilamellar vesicles (MLVs) is subjected to multiple freeze-thaw cycles.

  • To produce unilamellar vesicles (ULVs) of a defined size (e.g., 100 nm diameter), the suspension is extruded through a polycarbonate membrane with a specific pore size.

• SANS Measurement:

  • The ULV sample is placed in a quartz cuvette in the SANS instrument's sample holder.

  • A collimated beam of neutrons is passed through the sample.

  • The scattered neutrons are detected by a 2D detector.

  • Data is collected as a function of the scattering vector, q.

• Data Analysis:

  • The 2D scattering data is radially averaged to produce a 1D profile of intensity I(q) vs. q.

  • The scattering profile is fitted to a core-shell model or other appropriate form factors to determine the location, conformation, and orientation of the hydrogenous molecule within the "invisible" POPC-d64 bilayer.

Solid-State Deuterium (²H) NMR Spectroscopy

Solid-state ²H NMR is a premier technique for quantifying the order and dynamics of lipid acyl chains, which directly relates to membrane fluidity. When POPC-d64 is incorporated into a membrane, the deuterium nuclei act as sensitive probes of their local environment. The interaction of the deuterium nuclear quadrupole moment with the local electric field gradient gives rise to a characteristic "Pake doublet" spectrum. The frequency separation between the two peaks of this doublet is called the quadrupolar splitting (Δνq).

This splitting is directly proportional to the acyl chain order parameter, S_CD , which describes the time-averaged orientational order of a specific carbon-deuterium (C-D) bond with respect to the bilayer normal. An S_CD value of 0 indicates isotropic, fluid-like motion, while a value of 1 would imply a perfectly ordered, rigid state. By measuring S_CD for each deuterated position along the acyl chains, one can construct an order parameter profile, which provides a detailed map of fluidity throughout the bilayer. Typically, the bilayer is most ordered near the headgroup and becomes progressively more disordered (more fluid) towards the terminal methyl group in the hydrophobic core.

Experimental Protocol: ²H NMR for Acyl Chain Order Parameter Measurement

• Sample Preparation:

  • POPC-d64 is dissolved in an organic solvent, and the solvent is evaporated to create a thin lipid film on the inner surface of a glass tube.

  • The film is hydrated by adding a specific amount of buffer (typically ~30-50 wt% water) to form a hydrated lipid pellet.

  • The sample is homogenized through temperature cycling and centrifugation to create a well-hydrated, multilamellar vesicle (MLV) dispersion.

  • The hydrated pellet is carefully transferred to a solid-state NMR rotor.

• NMR Spectroscopy:

  • The sample is placed in a solid-state NMR spectrometer equipped with a wide-line probe.

  • The temperature is equilibrated to the desired value (e.g., 30°C).

  • A quadrupolar echo pulse sequence (90°x - τ - 90°y - τ - acquire) is used to acquire the ²H NMR spectrum, which overcomes the signal loss from rapid transverse relaxation in solids.

  • A sufficient number of scans are acquired to achieve a good signal-to-noise ratio.

• Data Analysis:

  • The resulting spectrum is processed (Fourier transformed) to yield the Pake doublet.

  • The quadrupolar splitting (Δνq) is measured as the frequency separation between the two maxima of the powder pattern.

  • The order parameter (S_CD) is calculated using the equation: S_CD = (4/3) * (Δνq / (e²qQ/h)) where (e²qQ/h) is the static quadrupolar coupling constant for a C-D bond (approximately 170 kHz).

  • For chains with multiple deuterated positions, spectra are often "de-Paked" to resolve the splittings for individual segments and generate an order parameter profile.

Molecular Dynamics (MD) Simulations

MD simulations provide an atomistic or coarse-grained view of membrane dynamics that complements experimental data. While simulations do not inherently require deuterated lipids, they are essential for interpreting experimental results from NMR and neutron scattering. Force fields (e.g., CHARMM36, OPLS3e) have been extensively parameterized to reproduce the experimental properties of POPC bilayers.

Simulations can directly calculate key parameters related to membrane fluidity, such as the area per lipid, bilayer thickness, lateral diffusion coefficients of lipids, and acyl chain order parameters (S_CD), which can be directly compared with experimental values to validate the simulation model.

Protocol: All-Atom MD Simulation of a POPC Bilayer

• System Setup:

  • A bilayer of 128 POPC lipids (64 per leaflet) is constructed using a membrane-building tool (e.g., CHARMM-GUI Membrane Builder).

  • The bilayer is solvated with a layer of water molecules (e.g., TIP3P water model) on both sides, ensuring full hydration.

  • Ions (e.g., Na⁺, Cl⁻) are added to neutralize the system and achieve a physiological salt concentration (e.g., 150 mM).

• Simulation Execution:

  • The system is subjected to energy minimization to remove steric clashes.

  • A series of equilibration steps are performed, typically in the NVT (constant number of particles, volume, and temperature) and NPT (constant number of particles, pressure, and temperature) ensembles, to allow the system to relax to the target temperature (e.g., 303 K) and pressure (1 atm). A semi-isotropic pressure coupling is used to allow the lateral and normal dimensions of the simulation box to fluctuate independently.

  • A production run (e.g., 100-500 ns) is performed in the NPT ensemble, during which the trajectory (atomic coordinates over time) is saved.

• Data Analysis:

  • The trajectory is analyzed to calculate time-averaged properties:

    • Area per lipid (APL): Calculated as the lateral area of the simulation box divided by the number of lipids per leaflet.

    • Bilayer thickness: Often measured as the average distance between the phosphorus atoms in the two leaflets.

    • Deuterium order parameters (S_CD): Calculated for each C-H bond vector along the acyl chains with respect to the bilayer normal.

    • Lateral diffusion coefficient: Determined from the mean squared displacement of lipids in the plane of the bilayer over time.

Quantitative Data on POPC Bilayers

The following tables summarize key quantitative parameters for POPC bilayers, derived from a combination of experimental techniques and MD simulations. These values are fundamental for understanding the physical state of the membrane.

Table 1: Structural and Thermodynamic Properties of POPC Bilayers

Property	Value	Technique(s)
Gel-to-Liquid Crystalline Phase Transition (T_m)	-2 °C	DSC
Area per Lipid (APL) at 30°C	64.3 Ų	X-ray/Neutron Scattering
Hydrophobic Thickness at 30°C	27.0 - 28.5 Å	X-ray/Neutron Scattering, MD
P-P Thickness at 30°C	37.5 - 39.0 Å	X-ray/Neutron Scattering, MD

Note: DSC = Differential Scanning Calorimetry; MD = Molecular Dynamics.

Table 2: Dynamic Properties of POPC Bilayers at 30°C

Property	Value	Technique(s)
Lateral Diffusion Coefficient	~7 x 10⁻⁸ cm²/s	FRAP, FCS, MD
Bending Rigidity Modulus (κ)	~10-20 k_B T	Neutron Spin Echo

Note: FRAP = Fluorescence Recovery After Photobleaching; FCS = Fluorescence Correlation Spectroscopy.

Table 3: Representative Acyl Chain Order Parameters (S_CD) for POPC at 30°C

Chain	Carbon Position	|S_CD|	Technique(s)
sn-1 (Palmitoyl)	C2	0.20	²H NMR, MD
C8	0.18	²H NMR, MD
C14	0.10	²H NMR, MD
sn-2 (Oleoyl)	C2	0.19	²H NMR, MD
C8	0.17	²H NMR, MD
C9-C10 (double bond)	~0.05	²H NMR, MD
C16	0.08	²H NMR, MD

Note: The order parameter generally decreases from the headgroup towards the chain terminus, with a significant drop at the double bond in the sn-2 chain, reflecting increased local disorder and fluidity.

Visualized Workflows and Relationships

Diagrams created using the DOT language provide clear visual representations of experimental and logical flows.

Workflow for a SANS experiment using POPC-d64.

Workflow for ²H NMR to determine membrane order.

Role of POPC-d64 in linking techniques to insights.

Applications in Drug Discovery and Development

The interaction of a drug candidate with the cell membrane is a critical factor in its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for toxicity. A drug's ability to permeate the membrane, its location within the bilayer, and its effect on membrane properties can dictate its efficacy and side-effect profile.

POPC-d64 provides a powerful platform to study these interactions at the preclinical stage. By using the techniques described above, researchers can:

• Determine Drug Partitioning and Location: Neutron scattering with POPC-d64 can precisely locate a hydrogenous drug within the bilayer (e.g., at the interface, in the hydrophobic core), providing crucial information for understanding its mechanism of action.

• Quantify Drug-Induced Changes in Fluidity: ²H NMR of POPC-d64 in the presence of a drug can reveal how the compound alters acyl chain order. Some drugs may increase order (decrease fluidity), while others may disrupt packing and increase fluidity, both of which can impact the function of membrane proteins.

• Inform Pharmacokinetic Models: Understanding how a drug interacts with and crosses a simple lipid bilayer is a foundational input for more complex physiologically-based pharmacokinetic (PBPK) models used in drug development. This helps in predicting human pharmacokinetics and optimizing dosing strategies.

• Guide Lead Optimization: By comparing how different molecules in a chemical series interact with and modify membrane properties, medicinal chemists can make more informed decisions to select candidates with favorable ADME properties, potentially reducing late-stage attrition.

Conclusion

POPC-d64 is far more than a simple isotopic variant of a common lipid; it is a sophisticated probe that unlocks the ability to perform high-resolution, non-invasive studies of membrane biophysics. Its application in neutron scattering and solid-state NMR spectroscopy allows for the precise quantification of membrane structure, dynamics, and fluidity—parameters that are otherwise difficult to measure directly. For researchers in basic science and professionals in drug development, POPC-d64 provides an essential tool to build accurate molecular-level models of how proteins, peptides, and pharmaceutical compounds interact with and function within the complex environment of the cell membrane.

Self-Assembly of Deuterated POPC: A Technical Guide to Liposomes and Bilayers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the self-assembly of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated palmitoyl (B13399708) chain (POPC-d64) into liposomes and planar bilayers. This document details the fundamental principles, experimental protocols, and key characterization techniques for researchers and professionals in drug development and membrane biophysics. The use of deuterated lipids, such as POPC-d64, is crucial for specific analytical techniques that provide unparalleled insights into the structure and dynamics of lipid assemblies.

Introduction to POPC-d64 Self-Assembly

1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC) is a zwitterionic glycerophospholipid that is a major component of eukaryotic cell membranes. Its amphiphilic nature, possessing a hydrophilic phosphocholine (B91661) headgroup and hydrophobic acyl chains (one saturated, one monounsaturated), drives its spontaneous self-assembly in aqueous environments into structures like micelles, liposomes, and planar bilayers. This process is primarily governed by the hydrophobic effect, which minimizes the energetically unfavorable interactions between the lipid tails and water.

The deuteration of the palmitoyl chain (d64) in POPC-d64 makes it an invaluable tool for biophysical studies. Deuterium (B1214612) has a different neutron scattering length density compared to hydrogen, providing essential contrast for Small-Angle Neutron Scattering (SANS) and Neutron Reflectometry (NR) experiments.[1][2][3] These techniques allow for the detailed structural characterization of lipid bilayers, including thickness, area per lipid, and the localization of membrane-associated molecules.[4][5] Similarly, deuterium labeling is advantageous in Nuclear Magnetic Resonance (NMR) spectroscopy for simplifying spectra and studying membrane dynamics.[6][7][8]

Experimental Protocols

The formation of well-defined POPC-d64 liposomes and bilayers requires meticulous attention to experimental detail. The following sections outline the most common and effective methodologies.

Thin-Film Hydration Method for Liposome (B1194612) Formation

The thin-film hydration technique is a cornerstone for liposome preparation, resulting in the formation of multilamellar vesicles (MLVs).[9][10] Subsequent processing is required to produce unilamellar vesicles of a defined size.

Protocol:

• Lipid Preparation: Dissolve POPC-d64 powder in a suitable organic solvent, such as chloroform (B151607) or a chloroform:methanol mixture (typically 2:1 v/v), to a concentration of 10-20 mg/mL. For mixed lipid systems, co-dissolve the desired lipids at their target molar ratios.

• Film Formation: In a round-bottom flask, remove the organic solvent using a rotary evaporator under reduced pressure. This creates a thin, uniform lipid film on the inner surface of the flask. For smaller volumes (<1 mL), a gentle stream of inert gas (nitrogen or argon) can be used.

• Drying: To ensure complete removal of residual solvent, place the flask under high vacuum for at least 2-4 hours, or overnight.

• Hydration: Add an aqueous buffer (e.g., phosphate-buffered saline, Tris buffer) to the dried lipid film. The temperature of the buffer should be above the gel-liquid crystal phase transition temperature (Tc) of the lipid with the highest Tc in the mixture. For POPC, this is -2 °C, so hydration can be performed at room temperature.[11] Agitate the flask by vortexing or gentle swirling to facilitate the swelling of the lipid film and the formation of MLVs.[11][12]

Figure 1. Workflow for the thin-film hydration method.

Liposome Sizing by Extrusion

To obtain unilamellar vesicles with a defined size and narrow size distribution, the MLV suspension is subjected to extrusion.[13][14][15]

Protocol:

• Pre-treatment (Optional but Recommended): To improve the efficiency of extrusion and prevent membrane clogging, the MLV suspension can be subjected to several freeze-thaw cycles.[15] This involves repeatedly freezing the suspension in liquid nitrogen and thawing it in a warm water bath.

• Extrusion Setup: Assemble a mini-extruder device with a polycarbonate membrane of the desired pore size (e.g., 100 nm for Large Unilamellar Vesicles - LUVs). Ensure the temperature of the extruder block is above the lipid's Tc.

• Extrusion Process: Load the MLV suspension into one of the gas-tight syringes. Force the suspension back and forth through the membrane for an odd number of passes (typically 11-21 passes).[13][14] This repeated passage disrupts the multilamellar structure and forces the lipids to reassemble into unilamellar vesicles with a diameter close to the pore size of the membrane.[15]

Figure 2. Schematic of the liposome extrusion process.

Characterization of POPC-d64 Liposomes and Bilayers

A multi-technique approach is essential for the comprehensive characterization of POPC-d64 assemblies.

Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to determine the size distribution and polydispersity of liposomes in suspension.[16][17][18] It measures the fluctuations in scattered light intensity due to the Brownian motion of the vesicles.

Parameter	Typical Value for 100 nm Extruded POPC Liposomes	Reference
Hydrodynamic Diameter (Z-average)	100 - 140 nm	[16]
Polydispersity Index (PDI)	< 0.2	[19]

Cryogenic Electron Microscopy (Cryo-EM)

Cryo-EM allows for the direct visualization of liposomes and bilayers vitrified in their native hydrated state.[20][21] This technique provides information on vesicle morphology, lamellarity, and bilayer thickness with sub-angstrom precision.[22][23]

Parameter	Typical Value for POPC Bilayer	Reference
Bilayer Thickness (Headgroup to Headgroup)	~3.7 - 4.0 nm	[20]

Small-Angle Neutron Scattering (SANS)

SANS is a powerful technique for studying the structure of liposomes in solution, particularly when using deuterated lipids like POPC-d64.[24][25][26] By varying the H2O/D2O ratio of the solvent (contrast variation), different parts of the liposome can be highlighted, providing detailed information about the bilayer structure.[4][5]

Parameter	Typical Value for POPC Bilayer	Reference
Bilayer Thickness	~3.8 - 4.2 nm	[26]
Area per Lipid	~65 - 70 Ų	[25]

Solid-State NMR Spectroscopy

Solid-state NMR provides detailed information on the structure, dynamics, and orientation of lipids within the bilayer.[7][27][28] Deuterium NMR of specifically labeled lipids like POPC-d64 can be used to determine the acyl chain order parameters, which describe the motional freedom of different segments of the lipid tails.[8]

Parameter	Description
Acyl Chain Order Parameters (S_CD)	A measure of the orientational order of the C-D bonds along the acyl chain.

Formation of Supported Lipid Bilayers (SLBs)

POPC-d64 can also be used to form planar bilayers on solid supports, which are excellent model systems for studying membrane-related phenomena.

Protocol (Vesicle Fusion Method):

• Substrate Preparation: Use a hydrophilic substrate such as mica, glass, or silicon oxide.[29] The substrate must be thoroughly cleaned to ensure a smooth and defect-free surface.

• Vesicle Fusion: Incubate the prepared POPC-d64 LUV suspension with the clean substrate. The vesicles will adsorb to the surface, rupture, and fuse to form a continuous, single bilayer.

• Rinsing: Gently rinse the surface with buffer to remove any unfused vesicles.

Figure 3. Workflow for SLB formation by vesicle fusion.

Conclusion

The self-assembly of POPC-d64 into liposomes and bilayers provides a robust platform for a wide range of biophysical and pharmaceutical research. The protocols and characterization techniques outlined in this guide offer a comprehensive framework for producing and analyzing these important model membrane systems. The unique properties of deuterated POPC, when combined with techniques like SANS and NMR, enable detailed structural and dynamic investigations that are crucial for advancing our understanding of biological membranes and developing novel drug delivery systems.

References

• 1. Synthesis of Perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82 ]POPC) and Characterisation of Its Lipid Bilayer Membrane Structure by Neutron Reflectometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural Characterization of Nanoparticle-Supported Lipid Bilayer Arrays by Grazing Incidence X-ray and Neutron Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. impact.ornl.gov [impact.ornl.gov]
• 5. mdpi.com [mdpi.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. NMR spectroscopy of lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Acyl chain order parameter profiles in phospholipid bilayers: computation from molecular dynamics simulations and comparison with 2H NMR experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation. | Semantic Scholar [semanticscholar.org]
• 10. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. liposomes.ca [liposomes.ca]
• 14. researchgate.net [researchgate.net]
• 15. sterlitech.com [sterlitech.com]
• 16. researchgate.net [researchgate.net]
• 17. Light Scattering as an Easy Tool to Measure Vesicles Weight Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 18. news-medical.net [news-medical.net]
• 19. Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 20. portlandpress.com [portlandpress.com]
• 21. Cryo-EM structures of a lipid-sensitive pentameric ligand-gated ion channel embedded in a phosphatidylcholine-only bilayer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. biorxiv.org [biorxiv.org]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. Small-angle neutron scattering studies of the effects of amphotericin B on phospholipid and phospholipid-sterol membrane structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. researchgate.net [researchgate.net]
• 29. mdpi.com [mdpi.com]

Thermodynamic Properties of Deuterated Phospholipid Vesicles: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of deuterated phospholipid vesicles, offering valuable insights for researchers in membrane biophysics, drug delivery, and formulation science. The substitution of hydrogen with deuterium (B1214612) in phospholipids (B1166683) significantly alters their physicochemical characteristics, particularly their phase behavior, which is critical for the stability and functionality of liposomal systems. This document summarizes key thermodynamic data, details common experimental protocols, and provides visual representations of fundamental concepts and workflows.

Introduction: The Significance of Deuteration in Phospholipid Research

Deuterium-labeled phospholipids are indispensable tools in biophysical studies of lipid membranes. The distinct nuclear properties of deuterium compared to hydrogen, particularly its larger mass and different nuclear spin, allow for the use of powerful analytical techniques such as solid-state Nuclear Magnetic Resonance (NMR) spectroscopy and Small-Angle Neutron Scattering (SANS) to probe membrane structure and dynamics with high precision.

From a thermodynamic perspective, the substitution of hydrogen with deuterium in the acyl chains of phospholipids leads to notable changes in their phase transition behavior. These alterations are primarily attributed to the stronger and shorter carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which influences van der Waals interactions and the conformational freedom of the acyl chains. Understanding these thermodynamic shifts is crucial for interpreting data from biophysical experiments and for the rational design of lipid-based drug delivery systems with tailored properties.

Quantitative Thermodynamic Data

The gel-to-liquid crystalline phase transition is a hallmark of phospholipid bilayers, characterized by a transition temperature (Tm), and changes in enthalpy (ΔH) and entropy (ΔS). Deuteration of the phospholipid acyl chains has a consistent and measurable impact on these parameters. The following table summarizes a compilation of thermodynamic data for some common deuterated phospholipids compared to their non-deuterated (protiated) counterparts, as determined by Differential Scanning Calorimetry (DSC).

Phospholipid	Deuteration	Transition Temperature (Tm) (°C)	Transition Enthalpy (ΔH) (kcal/mol)	Transition Entropy (ΔS) (cal/mol·K)	Reference
DMPC	Protiated (h54)	23.9	5.3	17.9	[1]
Deuterated (d54)	~19-20	~4.5	~15.3	[2]
DPPC	Protiated (h62)	41.4	8.7	27.7	[1]
Deuterated (d62)	~35-37	~7.0	~22.6	[2][3]
DSPC	Protiated (h70)	55.0	10.6	32.3	[1]
Deuterated (d70)	~49-51	~8.9	~27.5	[2]

Note: The exact values can vary slightly depending on experimental conditions such as vesicle size, hydration level, and the specific analytical method employed.

Key Experimental Protocols

The characterization of the thermodynamic properties of deuterated phospholipid vesicles relies on a suite of biophysical techniques. Below are detailed methodologies for the most common experimental approaches.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for determining the thermodynamic parameters of lipid phase transitions.[4]

• Vesicle Preparation:

  • A known amount of the desired phospholipid (e.g., DPPC-d62) is dissolved in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v).

  • The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film on the wall of a round-bottom flask.

  • The lipid film is dried under vacuum for at least 2 hours to remove any residual solvent.

  • The film is hydrated with an appropriate aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) at a temperature well above the expected Tm of the lipid.

  • The hydrated lipid dispersion is subjected to several freeze-thaw cycles to promote the formation of multilamellar vesicles (MLVs).

  • For unilamellar vesicles, the MLV suspension can be extruded through polycarbonate membranes of a defined pore size (e.g., 100 nm).

• DSC Measurement:

  • A precise volume of the vesicle suspension (typically 10-50 µL) is hermetically sealed in an aluminum DSC pan. An equal volume of the buffer is sealed in a reference pan.

  • The sample and reference pans are placed in the calorimeter cell.

  • The system is thermally equilibrated at a starting temperature below the expected phase transition.

  • The temperature is scanned at a constant rate (e.g., 1-2 °C/min) over a range that encompasses the phase transition.

  • The differential heat flow between the sample and reference is recorded as a function of temperature.

  • The Tm is determined from the peak maximum of the endothermic transition, and the ΔH is calculated from the integrated area under the peak.[4]

Solid-State Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state NMR, particularly 2H NMR, provides detailed information about the order and dynamics of the deuterated acyl chains.[5][6]

• Sample Preparation:

  • Deuterated phospholipid vesicles are prepared as described for DSC.

  • The vesicle suspension is centrifuged to form a pellet.

  • The pellet is transferred to a suitable NMR rotor (e.g., 4 mm zirconia rotor).

• NMR Spectroscopy:

  • Experiments are typically performed on a high-field NMR spectrometer equipped with a solid-state probe.

  • 2H NMR spectra are acquired using a quadrupolar echo pulse sequence (90°x - τ - 90°y - τ - acquire).

  • The temperature is controlled using a variable temperature unit to study the lipid behavior across the phase transition.

  • The quadrupolar splitting in the 2H NMR spectrum is directly related to the order parameter of the C-D bond, providing a measure of the conformational order of the acyl chains.

Small-Angle Neutron Scattering (SANS)

SANS is a powerful technique for determining the structure of vesicles, including bilayer thickness and area per lipid, by exploiting the different scattering lengths of hydrogen and deuterium.[7][8]

• Sample Preparation and Contrast Variation:

  • Vesicles are prepared using deuterated phospholipids in a mixture of H2O and D2O.

  • By varying the H2O/D2O ratio, the scattering contrast between the solvent and different parts of the vesicle (e.g., lipid headgroups, acyl chains) can be manipulated. This is known as contrast variation.[7]

  • For example, using 100% D2O as the solvent enhances the scattering from the protiated headgroups and deuterated tails.

• SANS Measurement:

  • The vesicle suspension is placed in a quartz cuvette.

  • The sample is exposed to a collimated beam of neutrons.

  • The scattered neutrons are detected by a 2D detector at a certain distance from the sample.

  • The scattering data is radially averaged to obtain a 1D scattering profile (intensity vs. scattering vector, q).

  • The scattering profile is then fitted to a model of a spherical shell to extract structural parameters such as the bilayer thickness and radius of the vesicle.[9]

Visualizations

To further elucidate the concepts and methodologies discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Experimental workflow for the preparation and analysis of phospholipid vesicles.

Caption: Impact of acyl chain deuteration on phospholipid properties.

Caption: Schematic of the gel-to-liquid crystalline phase transition in a phospholipid bilayer.

Conclusion

The deuteration of phospholipids provides a powerful avenue for in-depth biophysical characterization of lipid vesicles. The resulting alterations in thermodynamic properties, particularly the depression of the phase transition temperature, are a direct consequence of the subtle yet significant changes in intermolecular forces at the molecular level. A thorough understanding of these effects, facilitated by techniques such as DSC, solid-state NMR, and SANS, is paramount for the accurate interpretation of experimental data and for the informed design of advanced lipid-based nanomaterials for drug delivery and other biomedical applications. This guide serves as a foundational resource for researchers navigating the complexities of deuterated phospholipid systems.

References

• 1. benchchem.com [benchchem.com]
• 2. Thermodynamic elucidation of structural stability of deuterated biological molecules: deuterated phospholipid vesicles in H2O - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ucm.es [ucm.es]
• 5. experts.arizona.edu [experts.arizona.edu]
• 6. Applications of Solid-State NMR Spectroscopy for the Study of Lipid Membranes with Polyphilic Guest (Macro)Molecules [mdpi.com]
• 7. Deuteration Aiming for Neutron Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Small-angle neutron scattering - Wikipedia [en.wikipedia.org]
• 9. Small-Angle Neutron Scattering of Bilayer Vesicles Made with Synthetic Phospholipids | MRS Online Proceedings Library (OPL) | Cambridge Core [resolve.cambridge.org]

An In-depth Technical Guide to the Phase Behavior of POPC-d64 Containing Membranes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive exploration of the phase behavior of membranes composed of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated palmitoyl (B13399708) chain (POPC-d64). Understanding the thermotropic properties and structural parameters of this lipid is crucial for various research applications, including membrane biophysics, drug delivery system design, and the study of lipid-protein interactions. This document summarizes key quantitative data, details experimental protocols, and provides visual representations of the underlying principles and workflows.

Quantitative Data Summary

The following tables summarize the key physical and thermotropic properties of POPC and its deuterated analog, POPC-d64, as determined by various biophysical techniques.

Lipid	Main Transition Temperature (Tm)	Technique	Reference
POPC	-2 °C to -5 °C	DSC	[1][2]
POPC (in pure water)	~ -3.45 °C (269.7 K)	DSC	[1]

Parameter	Value	Temperature	Technique	Reference
POPC (non-deuterated)
Bilayer Thickness (d_L)	40.5 Å	25 °C	SANS/SAXS	[3]
Area per Lipid (A_L)	~64 Ų	25 °C	SANS	[3]
POPC-d31
Average Orientational Order Parameter	Increases linearly with pressure	45 °C	2H NMR	[4]

Note: Specific quantitative data for the bilayer thickness, area per lipid, and a complete order parameter profile for POPC-d64 were not explicitly found in the surveyed literature. The data for POPC and POPC-d31 are provided as the closest available approximations. The main transition temperature of deuterated lipids is generally expected to be slightly lower than their non-deuterated counterparts due to the stronger C-D bond.

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the phase behavior of POPC-d64 membranes are outlined below.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a fundamental technique for determining the thermotropic phase behavior of lipid membranes, including the main phase transition temperature (Tm).

Sample Preparation:

• Lipid Film Formation: A known amount of POPC-d64 is dissolved in a suitable organic solvent (e.g., chloroform/methanol 2:1 v/v). The solvent is then evaporated under a stream of nitrogen gas to form a thin lipid film on the walls of a glass vial. The film is further dried under vacuum for at least 2 hours to remove any residual solvent.

• Hydration: The lipid film is hydrated with a buffer solution (e.g., phosphate-buffered saline, PBS) to a final lipid concentration of 1-5 mg/mL. The hydration is performed at a temperature above the expected Tm of the lipid to ensure the formation of multilamellar vesicles (MLVs).

• Vesicle Formation: The hydrated lipid suspension is vortexed vigorously to detach the lipid film from the glass and form a homogeneous dispersion of MLVs. For studies requiring unilamellar vesicles (LUVs), the MLV suspension can be subjected to extrusion through polycarbonate filters with a defined pore size (e.g., 100 nm).

DSC Measurement:

• An aliquot of the liposome (B1194612) suspension (typically 10-20 µL) is hermetically sealed in an aluminum DSC pan. An identical pan containing only the buffer is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature is scanned over a range that encompasses the expected phase transition (e.g., -20 °C to 20 °C for POPC) at a controlled rate (e.g., 1 °C/min). Both heating and cooling scans are typically recorded.

• The resulting thermogram plots the differential heat flow as a function of temperature. The peak of the endothermic transition corresponds to the main phase transition temperature (Tm).

Small-Angle Neutron Scattering (SANS)

SANS is a powerful technique for determining the structural parameters of lipid bilayers, such as bilayer thickness and area per lipid, by taking advantage of the scattering contrast between deuterated and non-deuterated components.

Sample Preparation:

• Liposome Preparation: Unilamellar vesicles (ULVs) of POPC-d64 are prepared by extrusion as described in the DSC protocol. The final lipid concentration is typically in the range of 1-10 mg/mL.

• Solvent Contrast Variation: To enhance the scattering contrast and highlight different parts of the bilayer, the liposomes are prepared in different mixtures of H₂O and D₂O (e.g., 100% D₂O, 70% D₂O/30% H₂O, and 100% H₂O).

SANS Measurement:

• The liposome samples are loaded into quartz cuvettes (e.g., 1-2 mm path length).

• SANS data are collected at a controlled temperature using a dedicated SANS instrument. The scattering intensity is measured as a function of the scattering vector, Q.

• Data from the different solvent contrasts are collected, along with scattering from the empty cuvette and the respective solvent mixtures for background subtraction.

Data Analysis:

• The raw scattering data are corrected for background and detector efficiency.

• The corrected scattering curves are then fitted to a model that describes the scattering from a unilamellar vesicle. A common approach is the Scattering Density Profile (SDP) model, which models the bilayer as a series of concentric shells representing the headgroups and acyl chains.

• By globally fitting the data from all solvent contrasts, the structural parameters of the bilayer, including the bilayer thickness and the area per lipid, can be determined.

Deuterium (B1214612) Nuclear Magnetic Resonance (²H-NMR) Spectroscopy

²H-NMR spectroscopy is a key technique for probing the orientational order and dynamics of specific segments of lipid molecules within a membrane. For POPC-d64, the deuterated palmitoyl chain serves as the probe.

Sample Preparation:

• MLV Preparation: Multilamellar vesicles of POPC-d64 are prepared by hydrating a lipid film with a buffer solution, as described in the DSC protocol. A higher lipid concentration (e.g., 50-100 mg/mL) is typically used for NMR experiments.

• Sample Loading: The hydrated lipid dispersion is transferred to a solid-state NMR rotor.

²H-NMR Measurement:

• The NMR experiments are performed on a solid-state NMR spectrometer equipped with a quadrupolar echo pulse sequence.

• Spectra are acquired at a controlled temperature.

• The resulting "Pake doublet" spectrum is a powder pattern that arises from the anisotropic motion of the C-D bonds in the lipid acyl chain.

Data Analysis:

• The quadrupolar splitting (ΔνQ) for each deuterated position along the palmitoyl chain is measured from the spectrum.

• The orientational order parameter, SCD, for each C-D bond is calculated from the quadrupolar splitting using the following equation:

  SCD = (4/3) * (h / e²qQ) * ΔνQ

  where h is Planck's constant, and e²qQ/h is the static quadrupolar coupling constant for a C-D bond (~170 kHz).

• A plot of the SCD values as a function of the carbon position along the acyl chain provides the deuterium order parameter profile, which reflects the degree of conformational order of the lipid chains within the bilayer.

Visualizations

The following diagrams, generated using Graphviz, illustrate key concepts and workflows related to the study of POPC-d64 membrane phase behavior.

Fig. 1: Experimental workflow for Differential Scanning Calorimetry (DSC).

Fig. 2: Main phase transition of a lipid bilayer from the gel to the liquid crystalline state.

Fig. 3: Workflow for Small-Angle Neutron Scattering (SANS) experiments.

Fig. 4: Workflow for determining the deuterium order parameter profile using 2H-NMR.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Cations Do Not Alter the Membrane Structure of POPC—A Lipid With an Intermediate Area [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Quantitative Mass Spectrometry using POPC-d64 as an Internal Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the burgeoning field of lipidomics, accurate and reproducible quantification of lipid species is paramount for elucidating their roles in health and disease. Mass spectrometry (MS) has emerged as a powerful tool for lipid analysis due to its high sensitivity and specificity. However, the inherent variability in sample preparation, extraction efficiency, and instrument response necessitates the use of internal standards for reliable quantification. This document provides detailed application notes and protocols for the use of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64) as an internal standard in quantitative mass spectrometry-based lipidomics.

Stable isotope-labeled internal standards, such as POPC-d64, are the gold standard for quantitative mass spectrometry.[1] These standards are chemically identical to their endogenous counterparts but have a different mass due to the incorporation of heavy isotopes.[1] By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, it experiences the same processing as the analyte of interest.[2] This allows for the normalization of the analyte signal to the internal standard signal, correcting for variations in extraction recovery, matrix effects, and instrument performance.[1]

Application: Quantitative Analysis of Phosphatidylcholines in Biological Samples

This protocol is designed for the quantitative analysis of phosphatidylcholine (PC) species in biological matrices such as plasma, serum, cells, and tissues using POPC-d64 as an internal standard. Phosphatidylcholines are a major class of phospholipids (B1166683) and play crucial roles in membrane structure, cell signaling, and lipid metabolism.

Experimental Protocols

Materials and Reagents

• Solvents: LC-MS grade chloroform, methanol, isopropanol, acetonitrile, and water.

• Internal Standard: 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64). Prepare a stock solution of 1 mg/mL in chloroform:methanol (1:1, v/v).

• Extraction Buffer: Chloroform:Methanol (2:1, v/v).

• Phase Separation Solution: 0.9% NaCl in water.

• Sample Tubes: 2 mL polypropylene (B1209903) microcentrifuge tubes.

• Nitrogen Evaporator: For solvent evaporation.

• LC-MS System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

Sample Preparation and Lipid Extraction (Modified Folch Method)

The Folch method is a widely used technique for the extraction of total lipids from biological samples.[3]

• Sample Homogenization: For solid tissues, homogenize approximately 10-20 mg of tissue in 1 mL of ice-cold phosphate-buffered saline (PBS). For cell pellets, resuspend the pellet in 1 mL of PBS. For plasma or serum, use 50-100 µL directly.

• Internal Standard Spiking: Add a known amount of the POPC-d64 internal standard stock solution to each sample. A final concentration of 10 µM in the final resuspension volume is a good starting point, but this should be optimized for the specific sample type and instrument sensitivity.

• Lipid Extraction:

  • Add 3 volumes of chloroform:methanol (2:1, v/v) to the sample. For a 1 mL sample, add 3 mL of the solvent mixture.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate on a shaker at room temperature for 30 minutes.

• Phase Separation:

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture. For a total volume of 4 mL, add 0.8 mL of the salt solution.

  • Vortex for 30 seconds.

  • Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Lipid Collection:

  • Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new tube.

• Solvent Evaporation:

  • Dry the collected organic phase under a gentle stream of nitrogen gas at 37°C.

• Reconstitution:

  • Reconstitute the dried lipid extract in a suitable volume (e.g., 100-200 µL) of isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS analysis.

LC-MS/MS Parameters

The following are general starting parameters for a reversed-phase LC-MS/MS method. These should be optimized for the specific instrument and column used.

Parameter	Recommended Setting
LC Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid
Flow Rate	0.3 mL/min
Column Temperature	50°C
Injection Volume	5 µL
LC Gradient	0-2 min: 30% B; 2-12 min: 30-100% B; 12-15 min: 100% B; 15.1-18 min: 30% B (equilibration)
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation Gas: 800 L/hr; Cone Gas: 50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions for POPC and POPC-d64

Multiple Reaction Monitoring (MRM) is a highly sensitive and specific MS technique used for quantification. It involves selecting a specific precursor ion and a specific product ion for each analyte.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
POPC	760.6	184.1	35
POPC-d64	824.0	184.1	35

Note: The precursor ion for POPC corresponds to the [M+H]+ adduct. The product ion at m/z 184.1 is the characteristic phosphocholine (B91661) headgroup fragment. The collision energy should be optimized for the specific instrument.

Data Presentation

The following table is a representative example of how to present quantitative data obtained using this protocol. The values are for illustrative purposes only and will vary depending on the sample type and experimental conditions.

Sample ID	Analyte (POPC) Peak Area	Internal Standard (POPC-d64) Peak Area	Analyte/IS Ratio	Concentration (µM)
Control 1	1,250,000	2,500,000	0.50	5.0
Control 2	1,350,000	2,450,000	0.55	5.5
Control 3	1,180,000	2,550,000	0.46	4.6
Treated 1	2,500,000	2,480,000	1.01	10.1
Treated 2	2,650,000	2,520,000	1.05	10.5
Treated 3	2,400,000	2,510,000	0.96	9.6

Concentration is calculated based on a calibration curve of known POPC concentrations with a fixed amount of POPC-d64.

Signaling Pathway

Phosphatidylcholine is a central molecule in several key signaling pathways. Its synthesis and degradation are tightly regulated and produce a variety of important signaling molecules.

// Nodes Choline [label="Choline", fillcolor="#4285F4", fontcolor="#FFFFFF"]; PC [label="Phosphatidylcholine (PC)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; DAG [label="Diacylglycerol (DAG)", fillcolor="#FBBC05", fontcolor="#202124"]; AA [label="Arachidonic Acid", fillcolor="#34A853", fontcolor="#FFFFFF"]; LPC [label="Lysophosphatidylcholine (LPC)", fillcolor="#F1F3F4", fontcolor="#202124"]; PA [label="Phosphatidic Acid (PA)", fillcolor="#F1F3F4", fontcolor="#202124"]; PKC [label="Protein Kinase C (PKC)\nActivation", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Prostaglandins [label="Prostaglandins", fillcolor="#5F6368", fontcolor="#FFFFFF"]; Cell_Signaling [label="Cell Signaling", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Choline -> PC [label="Kennedy Pathway", color="#4285F4", fontcolor="#4285F4"]; PC -> DAG [label="PLC", color="#EA4335", fontcolor="#EA4335"]; PC -> AA [label="PLA2", color="#EA4335", fontcolor="#EA4335"]; PC -> LPC [label="PLA2", color="#EA4335", fontcolor="#EA4335"]; PC -> PA [label="PLD", color="#EA4335", fontcolor="#EA4335"]; DAG -> PKC [color="#FBBC05", fontcolor="#FBBC05"]; AA -> Prostaglandins [color="#34A853", fontcolor="#34A853"]; PKC -> Cell_Signaling [color="#5F6368", fontcolor="#5F6368"]; Prostaglandins -> Cell_Signaling [color="#5F6368", fontcolor="#5F6368"]; LPC -> Cell_Signaling [color="#5F6368", fontcolor="#5F6368"]; PA -> Cell_Signaling [color="#5F6368", fontcolor="#5F6368"]; } .dot Caption: Key signaling pathways involving phosphatidylcholine.

Conclusion

The use of POPC-d64 as an internal standard provides a robust and reliable method for the quantitative analysis of phosphatidylcholines in complex biological samples. The detailed protocols and application notes presented here offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this methodology in their lipidomics workflows. Accurate quantification of lipids is essential for advancing our understanding of their roles in cellular processes and for the development of new therapeutic strategies.

References

• 1. Effect of deuteration on a phosphatidylcholine lipid monolayer structure: New insights from vibrational sum-frequency generation spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. escholarship.org [escholarship.org]

Application Notes and Protocols for Preparing POPC-d64 Liposomes in Drug Delivery Studies

Introduction

Liposomes are microscopic, spherical vesicles composed of one or more lipid bilayers, and they represent a cornerstone of modern drug delivery systems.[1][2][3][4] Their biocompatibility, biodegradability, and ability to encapsulate both hydrophilic and hydrophobic drugs make them highly versatile carriers.[3][4][5] By encapsulating therapeutic agents, liposomes can enhance drug solubility, improve stability, and facilitate controlled release, ultimately increasing therapeutic efficacy while minimizing side effects.[1][3][6][7] This document provides a detailed protocol for the preparation and characterization of liposomes using 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64), a deuterated phospholipid often employed in biophysical studies, such as neutron scattering, to investigate the structure and dynamics of the lipid bilayer in drug delivery systems.

The protocol outlined below is intended for researchers, scientists, and drug development professionals. It focuses on the widely used thin-film hydration method followed by extrusion to produce unilamellar vesicles of a defined size.[6][8]

Materials and Equipment

Materials

• 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64)

• Cholesterol (optional, for modulating membrane fluidity)[1][9]

• Drug to be encapsulated (hydrophilic or hydrophobic)

• Chloroform or a chloroform/methanol mixture (for lipid dissolution)

• Phosphate-buffered saline (PBS) or other aqueous buffer of choice (pH 7.4)[6]

• Organic solvent-resistant round-bottom flask

• Nitrogen gas source

• Deionized water

Equipment

• Rotary evaporator

• Water bath

• Liposome (B1194612) extruder with polycarbonate membranes of desired pore size (e.g., 100 nm)

• Syringes for extrusion

• Sonicator (bath or probe type, for optional size reduction)[6]

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

• Transmission Electron Microscope (TEM) or Cryo-TEM for morphology analysis

• High-Performance Liquid Chromatography (HPLC) system for encapsulation efficiency determination[]

• Spectrophotometer

Experimental Protocols

Preparation of POPC-d64 Liposomes by Thin-Film Hydration and Extrusion

This protocol describes the formation of multilamellar vesicles (MLVs) by hydrating a thin lipid film, followed by extrusion to produce small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) with a controlled size distribution.[11][12]

Step 1: Lipid Dissolution

• Weigh the desired amounts of POPC-d64 and cholesterol (a common molar ratio is 2:1 or 70:30 POPC:Cholesterol for enhanced stability).[9]

• Dissolve the lipids in a suitable organic solvent (e.g., chloroform) in a round-bottom flask. For lipophilic drugs, the drug is co-dissolved with the lipids at this stage.[11]

Step 2: Thin-Film Formation

• Attach the round-bottom flask to a rotary evaporator.

• Immerse the flask in a water bath set to a temperature above the phase transition temperature of the lipid (for POPC, this is below room temperature, so room temperature is sufficient).

• Rotate the flask and apply a vacuum to evaporate the organic solvent. This will result in the formation of a thin, uniform lipid film on the inner surface of the flask.[6][12]

• To ensure complete removal of residual solvent, flush the flask with dry nitrogen gas.[12]

Step 3: Hydration of the Lipid Film

• Add the aqueous buffer (e.g., PBS, pH 7.4) to the flask containing the lipid film. For hydrophilic drugs, the drug is dissolved in this buffer.[6][11]

• Hydrate the film by gentle rotation or agitation at a temperature above the lipid's phase transition temperature for approximately 1-2 hours.[6] This process results in the formation of multilamellar vesicles (MLVs).

Step 4: Size Reduction by Extrusion

• Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

• Load the MLV suspension into a syringe and attach it to one end of the extruder. Attach an empty syringe to the other end.

• Push the liposome suspension back and forth through the membrane for an odd number of passes (e.g., 11 or 21 times). This process reduces the size of the liposomes and produces vesicles with a more uniform size distribution.[12]

Step 5: Purification

• To remove the unencapsulated drug, the liposome suspension can be purified by methods such as dialysis, size exclusion chromatography, or centrifugation.[]

Characterization of POPC-d64 Liposomes

3.2.1. Particle Size, Polydispersity Index (PDI), and Zeta Potential

• Dilute a small aliquot of the liposome suspension in the appropriate buffer.

• Measure the particle size and PDI using a Dynamic Light Scattering (DLS) instrument. The PDI value indicates the homogeneity of the liposome size distribution, with values below 0.3 generally considered acceptable.

• Measure the zeta potential using the same instrument to assess the surface charge and predict the stability of the liposomal suspension.[13]

3.2.2. Encapsulation Efficiency (EE)

• Separate the liposomes from the unencapsulated drug using one of the purification methods mentioned in Step 5 of the preparation protocol.

• Disrupt the purified liposomes using a suitable solvent or detergent (e.g., Triton X-100) to release the encapsulated drug.[1]

• Quantify the amount of encapsulated drug using a suitable analytical technique, such as HPLC or UV-Vis spectrophotometry.

• Calculate the Encapsulation Efficiency (EE%) using the following formula:[]

  EE (%) = (Amount of encapsulated drug / Total initial amount of drug) x 100

3.2.3. Morphological Analysis

• Visualize the morphology of the prepared liposomes using Transmission Electron Microscopy (TEM) or Cryo-TEM. This will confirm the spherical shape and lamellarity of the vesicles.

Data Presentation

The following tables summarize typical quantitative data for POPC-based liposomal formulations. Note that these values can vary depending on the specific experimental conditions, including the drug used and the lipid-to-drug ratio.

Table 1: Formulation Parameters of POPC-d64 Liposomes

Parameter	Value	Reference
Lipid Composition	POPC-d64 / Cholesterol	[9]
Molar Ratio (POPC:Chol)	2:1	[9]
Initial Lipid Concentration	10 - 25 mM	[14]
Hydration Buffer	Phosphate-Buffered Saline (PBS)	[6]
pH of Hydration Buffer	7.4	[6]
Extrusion Membrane Pore Size	100 nm	[12]

Table 2: Physicochemical Characteristics of Prepared POPC-d64 Liposomes

Parameter	Typical Value	Method
Average Particle Size	100 - 150 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential	-5 to -20 mV	Dynamic Light Scattering (DLS)
Encapsulation Efficiency	Varies (drug-dependent)	HPLC / Spectrophotometry

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation and characterization of POPC-d64 liposomes.

Caption: Workflow for POPC-d64 liposome preparation and characterization.

Stability Considerations

The stability of liposomal formulations is crucial for their successful application.[15] Key factors influencing stability include:

• Physical Stability: This relates to the tendency of liposomes to aggregate, fuse, or leak their contents over time.[15] The inclusion of cholesterol generally increases membrane rigidity and reduces permeability, thereby enhancing stability.[1] Storage at appropriate temperatures (typically 4°C) is also critical.

• Chemical Stability: The lipids themselves can be susceptible to hydrolysis and oxidation.[1] Using high-purity lipids and storing the formulation under an inert atmosphere (e.g., nitrogen or argon) can mitigate these degradation pathways. Lyophilization (freeze-drying) is another common technique to improve long-term storage stability.[1][16]

Conclusion

This document provides a comprehensive protocol for the preparation and characterization of POPC-d64 liposomes for drug delivery research. By following these procedures, researchers can reliably produce liposomes with controlled physicochemical properties. The characterization techniques outlined are essential for ensuring the quality, reproducibility, and efficacy of the liposomal formulations in preclinical and clinical studies. The use of deuterated lipids like POPC-d64 further opens avenues for detailed structural and dynamic investigations of drug-membrane interactions, contributing to the rational design of next-generation liposomal drug delivery systems.

References

• 1. eijppr.com [eijppr.com]
• 2. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsm.com [ijpsm.com]
• 4. molecularcloud.org [molecularcloud.org]
• 5. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. omicsonline.org [omicsonline.org]
• 8. researchgate.net [researchgate.net]
• 9. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. ijper.org [ijper.org]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Small-Angle Neutron Scattering (SANS) with POPC-d64

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for conducting Small-Angle Neutron Scattering (SANS) experiments on unilamellar vesicles composed of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated palmitoyl (B13399708) chain (POPC-d64). SANS is a powerful technique for characterizing the structure of lipid bilayers, including their thickness, area per lipid, and overall morphology. The use of deuterated lipids in conjunction with contrast variation techniques allows for the selective highlighting of different components within the vesicle structure.

Principle of SANS for Lipid Vesicles

SANS measures the elastic scattering of neutrons from a sample as a function of the scattering angle. The resulting scattering pattern provides information about the size, shape, and internal structure of the scattering objects. For lipid vesicles, the contrast in a SANS experiment arises from the difference in the neutron scattering length density (SLD) between the lipid bilayer and the surrounding solvent. By strategically using deuterated lipids and varying the H₂O/D₂O ratio of the solvent, specific structural features of the vesicle can be made "visible" or "invisible" to the neutrons.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to SANS experiments with POPC-d64.

Table 1: Scattering Length Densities (SLD) of Key Components

Component	Chemical Formula	Molecular Weight ( g/mol )	Volume (ų)	SLD (Å⁻²)
H₂O	H₂O	18.02	30.0	-0.56 x 10⁻⁶
D₂O	D₂O	20.03	30.3	6.34 x 10⁻⁶
POPC (hydrocarbon tails)	C₃₄H₆₄	472.88	~880	-0.39 x 10⁻⁶
POPC (headgroup)	C₁₀H₁₈NO₈P	311.22	~331	1.70 x 10⁻⁶
POPC-d64 (perdeuterated)	C₄₂H₁₈D₆₄NO₈P	824.68	~1277	7.12 x 10⁻⁶ (calculated)

Note: The SLD of POPC-d64 was calculated based on its atomic composition and the neutron scattering lengths of the elements. The molecular volume is an approximation and can vary with temperature and hydration.

Table 2: Typical Structural Parameters of POPC Bilayers Determined by SANS

Parameter	Typical Value	Reference
Bilayer Thickness (d_B)	35 - 40 Å	[1][2]
Hydrophobic Thickness (d_C)	28 - 32 Å	[1][2]
Headgroup Thickness (d_H)	8 - 10 Å	[1][2]
Area per Lipid (A_L)	60 - 65 Ų	[1][2]

Experimental Protocols

This section outlines the detailed methodology for preparing POPC-d64 vesicles and conducting a SANS experiment.

Materials

• 1-palmitoyl(d64)-2-oleoyl-sn-glycero-3-phosphocholine (POPC-d64) powder

• Chloroform (B151607)

• Buffer of choice (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4)

• Deuterium oxide (D₂O, 99.9%)

• Ultrapure water (H₂O)

• Nitrogen gas

• Mini-extruder set with polycarbonate membranes (100 nm pore size)

• Glass vials

• Hamilton syringe

Protocol for Unilamellar Vesicle Preparation (Extrusion Method)

• Lipid Film Formation:

  • Dissolve a known amount of POPC-d64 powder in chloroform in a round-bottom flask to achieve the desired final lipid concentration (typically 1-5 mg/mL).

  • Remove the chloroform under a gentle stream of nitrogen gas while rotating the flask to form a thin lipid film on the wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired buffer (prepared in either H₂O, D₂O, or a mixture of both for contrast variation) by adding the buffer to the flask. The temperature of the buffer should be above the phase transition temperature of POPC (~ -2 °C).

  • Vortex the suspension vigorously for several minutes to form multilamellar vesicles (MLVs).

• Freeze-Thaw Cycles:

  • Subject the MLV suspension to 5-10 freeze-thaw cycles by alternately placing the sample in liquid nitrogen and a warm water bath. This step helps to increase the lamellarity and create more uniform vesicles.

• Extrusion:

  • Assemble the mini-extruder with two stacked 100 nm pore size polycarbonate membranes.

  • Heat the extruder to a temperature above the lipid's phase transition temperature.

  • Load the MLV suspension into one of the syringes.

  • Pass the lipid suspension through the membranes by pushing the plunger of the syringe. Repeat this process an odd number of times (e.g., 21 passes) to ensure a homogenous population of large unilamellar vesicles (LUVs).

• Vesicle Characterization (Optional but Recommended):

  • Determine the final lipid concentration using a phosphate (B84403) assay.

  • Measure the size distribution and lamellarity of the vesicles using Dynamic Light Scattering (DLS) and/or Cryo-Transmission Electron Microscopy (Cryo-TEM).

SANS Data Acquisition Protocol

• Sample Preparation for SANS:

  • Prepare a series of POPC-d64 vesicle samples in different H₂O/D₂O buffer ratios (e.g., 100% H₂O, 50% D₂O, 100% D₂O) to achieve different solvent contrasts.

  • Prepare corresponding buffer blanks for each contrast.

  • Load the samples and blanks into quartz banjo cells (typically 1-2 mm path length).

• SANS Instrument Setup:

  • A typical SANS instrument configuration for vesicle analysis would involve:

    • Neutron wavelength (λ) of 6 Å with a wavelength spread (Δλ/λ) of ~10-15%.

    • Multiple detector distances to cover a wide q-range (e.g., 1 m, 4 m, and 12 m to cover a q-range of approximately 0.003 to 0.5 Å⁻¹). The scattering vector, q, is defined as q = (4πλ)sin(θ/2), where θ is the scattering angle.

• Data Collection:

  • Measure the scattering from the sample, the corresponding buffer blank, the empty cell, and a blocked beam (for background correction).

  • Also, measure a standard sample (e.g., water or a solid standard) for absolute intensity calibration.

  • Acquisition times will vary depending on the neutron flux, sample concentration, and contrast, but typically range from 10 minutes to a few hours per sample.

SANS Data Reduction and Analysis Protocol

• Data Reduction:

  • Correct the raw 2D scattering data for detector sensitivity, background scattering (from the empty cell and blocked beam), and the buffer scattering.

  • Azimuthally average the corrected 2D data to obtain the 1D scattering intensity I(q) vs. q.

  • Place the data on an absolute scale (cm⁻¹) using the standard measurement.

• Data Modeling:

  • The scattering intensity from a dilute solution of monodisperse unilamellar vesicles can be described by: I(q) = N * P(q) where N is the number density of vesicles and P(q) is the form factor of a single vesicle.

  • The form factor, P(q), for a spherical shell model is often used to fit the SANS data from unilamellar vesicles. This model describes the vesicle as a spherical shell with a specific thickness and SLD profile.

  • More sophisticated models that account for polydispersity in vesicle size and the detailed SLD profile across the bilayer (e.g., a three-region model for headgroups and tails) can be used for a more accurate analysis.

  • Simultaneously fit the data from different contrasts to the model to obtain robust structural parameters such as the bilayer thickness, area per lipid, and the number of water molecules associated with the headgroups.

Visualizations

Caption: Experimental workflow for SANS analysis of POPC-d64 vesicles.

Caption: Principle of contrast variation with POPC-d64 in H₂O and D₂O.

References

• 1. Neutron Scattering Lengths List | NIST [nist.gov]
• 2. Neutron scattering lengths and cross sections [ncnr.nist.gov]

Application Note: Elucidating Membrane Structure using Deuterated POPC and Neutron Reflectometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutron reflectometry (NR) is a powerful, non-destructive technique for characterizing the structure of thin films and interfaces with sub-nanometer resolution. When combined with isotopic labeling, particularly the use of deuterated lipids like 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC), NR provides unparalleled detail about the structure of model cell membranes. The significant difference in the neutron scattering length of hydrogen and deuterium (B1214612) allows for contrast variation techniques that can highlight specific regions of a lipid bilayer, making it an invaluable tool for studying membrane-protein interactions, the effects of drugs on membrane structure, and the fundamental properties of lipid assemblies.[1][2] This application note provides a detailed protocol for using deuterated POPC in neutron reflectometry experiments, from sample preparation to data analysis, and presents key quantitative data for experimental design and interpretation.

Principle of the Technique

Neutron reflectometry measures the specular reflection of a neutron beam from a flat surface as a function of the momentum transfer vector, Q, which is perpendicular to the surface. The reflectivity profile is dependent on the variation in the scattering length density (SLD) perpendicular to the interface.[3] The large difference in the neutron scattering lengths of hydrogen (-3.74 fm) and deuterium (+6.67 fm) is the cornerstone of using deuterated molecules in NR. By selectively deuterating the lipid molecules (e.g., the acyl chains or the head groups) and/or by varying the H₂O/D₂O ratio of the aqueous subphase, specific components of the system can be made "visible" or "invisible" to the neutron beam.[1]

Perdeuterated POPC (where all hydrogen atoms are replaced by deuterium) provides a very high scattering length density, offering excellent contrast against both H₂O and D₂O.[4] This is particularly advantageous for studying the binding and insertion of non-deuterated molecules, such as peptides or drugs, into the membrane.

Experimental Protocols

Preparation of Deuterated POPC Vesicles

A common method for forming a supported lipid bilayer (SLB) on a solid substrate is through the fusion of small unilamellar vesicles (SUVs).

Materials:

• Deuterated POPC (d-POPC) powder

• Buffer solution (e.g., PBS, Tris-HCl) prepared in both H₂O and D₂O

• Chloroform (B151607)

• Nitrogen gas stream

• Sonicator (probe or bath) or extruder

Protocol:

• Dissolve a known quantity of d-POPC in chloroform to create a stock solution.

• In a round-bottom flask, evaporate the chloroform from an aliquot of the d-POPC solution under a gentle stream of nitrogen gas to form a thin lipid film on the wall of the flask.

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with the desired buffer (H₂O or D₂O based) to a final lipid concentration of 0.5-1.0 mg/mL.

• Vortex the suspension to detach the lipid film from the flask wall, resulting in a milky suspension of multilamellar vesicles (MLVs).

• To form SUVs, sonicate the MLV suspension until the solution becomes clear. Alternatively, for more uniform vesicle size, use an extruder with a polycarbonate membrane (e.g., 100 nm pore size).

Substrate Preparation

A smooth, flat substrate is critical for NR measurements. Single-crystal silicon wafers are commonly used.

Materials:

• Silicon wafers (e.g., 3-inch diameter, <5 Å roughness)

• Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) - EXTREME CAUTION IS REQUIRED

• Deionized water

• Ethanol

• Nitrogen gas stream

Protocol:

• Immerse the silicon wafer in Piranha solution for 30 minutes to remove organic residues and create a hydrophilic silicon oxide surface.

• Rinse the wafer thoroughly with deionized water.

• Rinse with ethanol.

• Dry the wafer under a stream of clean nitrogen gas.

• The cleaned, hydrophilic wafer should be used immediately for bilayer deposition.

Supported Lipid Bilayer (SLB) Formation

Protocol:

• Mount the clean silicon wafer in a temperature-controlled liquid sample cell designed for neutron reflectometry.

• Inject the d-POPC SUV suspension into the sample cell.

• Allow the vesicles to adsorb and fuse on the silicon oxide surface to form a continuous bilayer. This process can take 30-60 minutes and can be monitored in real-time with a Quartz Crystal Microbalance with Dissipation monitoring (QCM-D) if available.

• After bilayer formation, rinse the sample cell extensively with the corresponding buffer (H₂O or D₂O) to remove any unfused vesicles.

Neutron Reflectometry Measurement

Instrumentation:

• A neutron reflectometer at a research facility.

Protocol:

• Align the sample cell in the neutron beam.

• Measure the reflectivity profile (R vs. Q) for the d-POPC bilayer in the first solvent contrast (e.g., D₂O buffer). The Q range should typically be from ~0.005 Å⁻¹ to ~0.3 Å⁻¹.

• Carefully exchange the bulk solvent in the sample cell with the second contrast buffer (e.g., H₂O buffer) using a syringe pump.

• Repeat the reflectivity measurement in the second solvent contrast.

• If desired, additional measurements can be performed in intermediate H₂O/D₂O mixtures (e.g., "Si-matched water," which has the same SLD as silicon).

Data Analysis

The goal of the data analysis is to determine the SLD profile of the interface, which provides a one-dimensional representation of the bilayer structure.

Software:

• Software packages such as refnx, Motofit, or Parratt32 are commonly used.

Protocol:

• The reflectivity data from the different solvent contrasts are co-refined using a model-based fitting approach.

• A common model for a supported lipid bilayer consists of several layers: the silicon substrate, a silicon oxide layer, a thin water layer between the oxide and the bilayer, the inner lipid headgroups, the lipid tailgroups, the outer lipid headgroups, and the bulk solvent.

• Each layer in the model is defined by its thickness, SLD, and interfacial roughness.

• The fitting algorithm adjusts the model parameters to minimize the difference between the calculated and the experimental reflectivity curves.

• The resulting best-fit model provides the structural parameters of the d-POPC bilayer, such as the thickness of the headgroup and tailgroup regions, the area per lipid molecule, and the extent of solvent penetration.

Data Presentation

The following tables summarize key quantitative data relevant to neutron reflectometry experiments with deuterated POPC.

Table 1: Neutron Scattering Length Densities (SLDs) of Common Materials

Material	Chemical Formula	SLD (x 10⁻⁶ Å⁻²)
H₂O	H₂O	-0.56
D₂O	D₂O	6.35
Silicon (Si)	Si	2.07
Silicon Dioxide (SiO₂)	SiO₂	3.47
Hydrogenated POPC (h-POPC) Headgroup	C₁₀H₁₈NO₈P	~1.7
Hydrogenated POPC (h-POPC) Tailgroup	C₃₅H₆₄	~-0.4
Perdeuterated POPC (d₈₂-POPC) Headgroup	C₁₀D₁₈NO₈P	~6.0
Perdeuterated POPC (d₈₂-POPC) Tailgroup	C₃₅D₆₄	~7.0

Note: The exact SLD of lipid components can vary slightly depending on their hydration and packing.

Table 2: Typical Structural Parameters of a POPC Bilayer from Neutron Reflectometry

Parameter	Typical Value
Headgroup Thickness	8 - 12 Å
Tailgroup Thickness	28 - 32 Å
Total Bilayer Thickness	40 - 50 Å
Area per Lipid Molecule	60 - 70 Ų
Water Layer Thickness (between substrate and bilayer)	5 - 15 Å

Mandatory Visualizations

Caption: Experimental workflow for a neutron reflectometry study of a d-POPC bilayer.

Caption: Principle of contrast variation in neutron reflectometry with d-POPC.

References

• 1. Neutron diffraction studies on selectively deuterated phospholipid bilayers | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. royalsocietypublishing.org [royalsocietypublishing.org]
• 4. Synthesis of Perdeuterated 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine ([D82 ]POPC) and Characterisation of Its Lipid Bilayer Membrane Structure by Neutron Reflectometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of POPC-d64 in Studying Membrane Protein Reconstitution

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The reconstitution of membrane proteins into a controlled lipid environment is a cornerstone of modern structural biology and drug discovery. It allows for the detailed investigation of protein structure, function, and dynamics in a native-like membrane mimetic. 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) is a commonly used phospholipid for creating these artificial bilayers due to its biologically relevant physical properties. The deuterated form, POPC-d64, in which the 64 hydrogen atoms of the acyl chains are replaced with deuterium (B1214612), is an invaluable tool for specific biophysical techniques, primarily Neutron Scattering and Solid-State Nuclear Magnetic Resonance (ssNMR) spectroscopy. The deuterium labeling provides a powerful contrast to hydrogen, enabling researchers to selectively highlight or mask different components of the protein-lipid system.

These application notes provide an overview of the use of POPC-d64 in membrane protein reconstitution and offer detailed protocols for preparing proteoliposomes and nanodiscs for subsequent biophysical analysis.

Key Applications of POPC-d64

The primary advantage of using POPC-d64 lies in its neutron scattering and magnetic resonance properties, which differ significantly from those of non-deuterated lipids and proteins. This isotopic difference is exploited in the following applications:

• Small-Angle Neutron Scattering (SANS): SANS is a powerful technique for studying the structure and organization of macromolecular complexes in solution. By matching the neutron scattering length density (SLD) of the solvent (a mixture of H₂O and D₂O) to that of the deuterated POPC-d64 bilayer, the lipid component becomes effectively "invisible" to neutrons. This "contrast matching" allows for the direct visualization of the reconstituted protein's shape, dimensions, and conformational changes without interference from the surrounding lipid scaffold. This approach is invaluable for determining the low-resolution structure of membrane proteins and their complexes.[1][2]

• Solid-State NMR (ssNMR) Spectroscopy: ssNMR is a versatile technique for obtaining atomic-resolution structural and dynamic information on membrane proteins in a lipid environment.[3][4] Using deuterated lipids like POPC-d64 simplifies the complex ¹H-NMR spectra by reducing the overwhelming signals from the lipid acyl chains.[5] This spectral simplification enhances the detection of signals from the protein of interest, facilitating the determination of its structure, dynamics, and interactions with the lipid bilayer.[5]

Data Presentation: Quantitative Parameters for Reconstitution

The success of membrane protein reconstitution is highly dependent on the stoichiometry of its components. The following tables provide typical molar ratios and structural parameters that serve as a starting point for optimizing reconstitution experiments using POPC or POPC-d64.

Component	Molar Ratio (Protein:MSP:Lipid)	Reference
ABC Transporter (MalFGK2) in Nanodiscs	1 : 2 : 130	[6]
Adenosine A2A Receptor (A₂AR) in Nanodiscs	1 : 80 : 4000 (1:50 MSP:lipid)	[7]
Neurotensin Receptor 1 (NTS1) in Nanodiscs	1 : 50-80 : 2500-4800 (1:50-60 MSP:lipid)	[8]
Influenza A M2 in Proteoliposomes	1 : 500 (protein:lipid)
ACKR3 in Nanodiscs	0.1 : 1 : 110	[9]

Table 1: Representative Molar Ratios for Membrane Protein Reconstitution.

Lipid Bilayer	Bilayer Thickness (d_L)	Area per Lipid (A_L)	Reference
POPC	40.5 Å	64.3 Ų	[10]
POPC:POPG (70:30)	Not specified	64.42 ± 0.89 Ų	[9]
DPPC	Not specified	62.9 Ų	[11]

Table 2: Structural Parameters of Phospholipid Bilayers.

Experimental Protocols

Protocol 1: Reconstitution of a Membrane Protein into POPC-d64 Nanodiscs

This protocol describes a general method for reconstituting a detergent-solubilized membrane protein into nanodiscs using a Membrane Scaffold Protein (MSP).

Materials:

• Purified membrane protein in a suitable detergent (e.g., DDM, LDAO)

• Membrane Scaffold Protein (e.g., MSP1D1, MSP1E3D1)

• POPC-d64 (from a stock solution in chloroform)

• Sodium cholate (B1235396)

• Reconstitution Buffer (e.g., 20 mM Tris-HCl pH 7.5, 100 mM NaCl, 0.5 mM EDTA)

• Bio-Beads SM-2 or equivalent for detergent removal

• Size Exclusion Chromatography (SEC) column (e.g., Superdex 200)

Procedure:

• Lipid Preparation:

  • In a glass vial, dispense the desired amount of POPC-d64 chloroform (B151607) stock solution.

  • Evaporate the chloroform under a gentle stream of nitrogen gas to form a thin lipid film.

  • Further dry the film under vacuum for at least 2 hours to remove residual solvent.

  • Resuspend the lipid film in Reconstitution Buffer containing sodium cholate to a final lipid concentration of 50 mM. The concentration of sodium cholate should be sufficient to fully solubilize the lipid (typically 2-4 times the lipid concentration).

  • Sonicate the lipid suspension in a bath sonicator until the solution is clear.

• Reconstitution Mixture Assembly:

  • In a microcentrifuge tube, combine the purified membrane protein, MSP, and the solubilized POPC-d64 lipids at a specific molar ratio (refer to Table 1 for starting points). A common starting ratio for a protein with a molecular weight of ~50 kDa and MSP1D1 is 1:2:130 (Protein:MSP:Lipid).

  • Add Reconstitution Buffer to the mixture to achieve a final lipid concentration of 10-20 mM.

  • Incubate the mixture on ice with gentle rotation for 1 hour.

• Detergent Removal and Nanodisc Formation:

  • Add prepared Bio-Beads to the reconstitution mixture at a ratio of 0.5 g of Bio-Beads per mL of mixture.

  • Incubate the mixture at 4°C with gentle rotation for 2-4 hours, or overnight. This allows for the gradual removal of detergent, which drives the self-assembly of nanodiscs.

• Purification of Nanodiscs:

  • Carefully remove the Bio-Beads by pipetting or centrifugation.

  • Purify the nanodiscs from empty nanodiscs, protein aggregates, and unincorporated components using SEC. The column should be pre-equilibrated with Reconstitution Buffer.

  • Collect fractions and analyze them by SDS-PAGE and, if possible, negative-stain electron microscopy to confirm the presence and homogeneity of the reconstituted nanodiscs.

Protocol 2: Reconstitution of a Membrane Protein into POPC-d64 Proteoliposomes

This protocol outlines the formation of proteoliposomes by the detergent dialysis method.

Materials:

• Purified membrane protein in a suitable detergent

• POPC-d64 lipid film (prepared as in Protocol 1)

• Reconstitution Buffer

• Detergent (e.g., octyl-β-D-glucopyranoside (OG), DDM)

• Dialysis cassette (with an appropriate molecular weight cutoff, e.g., 10 kDa)

• Large volume of Dialysis Buffer (same as Reconstitution Buffer, without detergent)

Procedure:

• Lipid Solubilization:

  • Resuspend the dried POPC-d64 lipid film in Reconstitution Buffer containing a concentration of detergent above its critical micelle concentration (CMC) to form lipid-detergent mixed micelles. Sonicate until the solution is clear.

• Formation of Protein-Lipid-Detergent Micelles:

  • Add the purified membrane protein to the solubilized lipid mixture at the desired lipid-to-protein molar ratio (LPR). LPRs can range from 50:1 to 1000:1 (w/w) depending on the downstream application.

  • Incubate the mixture for 30-60 minutes at room temperature or 4°C with gentle mixing.

• Detergent Removal by Dialysis:

  • Transfer the protein-lipid-detergent mixture into a dialysis cassette.

  • Place the dialysis cassette in a large beaker containing at least 1000-fold volume of detergent-free Dialysis Buffer.

  • Perform dialysis at 4°C with gentle stirring. Change the dialysis buffer every 12 hours for a total of 48-72 hours to ensure complete detergent removal. The slow removal of detergent facilitates the insertion of the membrane protein into the forming lipid bilayer of the liposomes.

• Characterization of Proteoliposomes:

  • After dialysis, collect the proteoliposome suspension from the cassette.

  • The size distribution of the proteoliposomes can be homogenized by extrusion through polycarbonate membranes of a defined pore size (e.g., 100 nm).

  • Characterize the proteoliposomes for protein incorporation efficiency and orientation using appropriate assays (e.g., SDS-PAGE, functional assays).

Mandatory Visualizations

Caption: Workflow for membrane protein reconstitution into POPC-d64 nanodiscs.

Caption: Workflow for membrane protein reconstitution into POPC-d64 proteoliposomes.

Caption: Principle of using POPC-d64 in SANS and ssNMR.

References

• 1. Applications of SANS to Study Membrane Protein Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Examining Membrane Proteins by Neutron Scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detergent optimized membrane protein reconstitution in liposomes for solid state NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Solid-State NMR of Membrane Proteins in Lipid Bilayers: to spin or not to spin? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Membrane Proteins – Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Probing Membrane Protein Assembly into Nanodiscs by In Situ Dynamic Light Scattering: A2A Receptor as a Case Study [mdpi.com]
• 8. publications.aston.ac.uk [publications.aston.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Cations Do Not Alter the Membrane Structure of POPC—A Lipid With an Intermediate Area [frontiersin.org]
• 11. Nanodiscs: Membrane Protein Research in Near-Native Conditions [labome.com]

Application Notes and Protocols for Studying Lipid Nanoparticle (LNP) Formulations Using POPC-d64

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid therapeutics, most notably demonstrated by their use in mRNA vaccines. The precise structure and composition of these nanoparticles are critical to their efficacy and safety. Understanding the spatial arrangement of lipids and the encapsulated payload within the LNP is therefore a key objective in formulation development. The use of deuterated lipids, such as 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated palmitoyl (B13399708) chain (POPC-d64), in conjunction with Small-Angle Neutron Scattering (SANS), provides a powerful, non-destructive method to elucidate the internal structure of LNPs. This application note provides detailed protocols for the formulation of LNPs containing POPC-d64 and their characterization, with a focus on SANS analysis.

Principle of Contrast Variation using POPC-d64 in SANS

Neutrons scatter differently from hydrogen (¹H) and its isotope deuterium (B1214612) (²H or D). This difference in scattering length density (SLD) can be exploited in a technique called contrast variation. By selectively replacing hydrogenated lipids with their deuterated counterparts, like POPC-d64, and by varying the ratio of heavy water (D₂O) to normal water (H₂O) in the solvent, specific components of the LNP can be made to match the scattering of the solvent, effectively becoming "invisible" to the neutrons. This allows for the unambiguous determination of the size, shape, and internal distribution of the other components within the nanoparticle.

For instance, by preparing LNPs with POPC-d64 and dispersing them in a specific D₂O/H₂O mixture that matches the SLD of POPC-d64, the scattering signal from the deuterated lipid shell can be minimized, thus highlighting the signal from the hydrogenous core components.

Experimental Protocols

Protocol 1: Formulation of mRNA-LNPs containing POPC-d64 via Microfluidic Mixing

This protocol describes the formulation of LNPs encapsulating mRNA using a microfluidic mixing device. POPC-d64 is substituted for the standard hydrogenated helper lipid.

Materials:

• Ionizable Lipid: (e.g., DLin-MC3-DMA) dissolved in ethanol (B145695) at 50 mg/mL

• Helper Lipid: POPC-d64 dissolved in ethanol at 25 mg/mL

• Cholesterol: Dissolved in ethanol at 25 mg/mL

• PEG-Lipid: (e.g., DMG-PEG 2000) dissolved in ethanol at 50 mg/mL

• mRNA: (e.g., encoding Luciferase) dissolved in 50 mM citrate (B86180) buffer (pH 4.0) at 1 mg/mL

• Ethanol: 200 proof, molecular biology grade

• Citrate Buffer: 50 mM, pH 4.0

• Phosphate Buffered Saline (PBS): 1x, pH 7.4

• Microfluidic Mixer: (e.g., NanoAssemblr® Benchtop) and microfluidic cartridge

• Dialysis Cassette: (e.g., 10K MWCO)

Procedure:

• Preparation of Lipid Stock Solution:

  • In a sterile glass vial, combine the ionizable lipid, POPC-d64, cholesterol, and PEG-lipid solutions in the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Add ethanol to achieve a final total lipid concentration of 20 mM.

  • Vortex thoroughly to ensure a homogenous mixture. This is the organic phase.

• Preparation of Aqueous Phase:

  • Dilute the mRNA stock solution with 50 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.2 mg/mL). This is the aqueous phase.

• Microfluidic Mixing:

  • Set up the microfluidic mixer according to the manufacturer's instructions.

  • Set the total flow rate (e.g., 12 mL/min) and the flow rate ratio of aqueous to organic phase (e.g., 3:1).

  • Load the aqueous phase and the organic phase into separate syringes and place them in the syringe pumps of the device.

  • Initiate the mixing process. The rapid mixing of the two phases will induce the self-assembly of the LNPs.

  • Collect the resulting LNP dispersion from the outlet.

• Downstream Processing:

  • Transfer the LNP dispersion to a dialysis cassette.

  • Dialyze against 1x PBS (pH 7.4) for at least 18 hours at 4°C, with at least two changes of buffer. This step removes the ethanol and raises the pH to physiological levels.

  • After dialysis, recover the LNP formulation and store at 4°C.

Protocol 2: Characterization of POPC-d64 containing LNPs

1. Size and Polydispersity Index (PDI) Measurement by Dynamic Light Scattering (DLS):

• Dilute a small aliquot of the LNP formulation in 1x PBS.

• Measure the hydrodynamic diameter and PDI using a DLS instrument (e.g., Malvern Zetasizer).

• Perform measurements in triplicate at 25°C.

2. Zeta Potential Measurement:

• Dilute the LNP formulation in 10 mM NaCl solution.

• Measure the surface charge using the same DLS instrument with a zeta potential cell.

• Perform measurements in triplicate at 25°C.

3. mRNA Encapsulation Efficiency using RiboGreen® Assay:

• Prepare two sets of LNP samples diluted in TE buffer.

• To one set of samples, add Triton X-100 to a final concentration of 0.5% to lyse the LNPs and release the encapsulated mRNA.

• Add the RiboGreen® reagent to both sets of samples (with and without Triton X-100).

• Measure the fluorescence intensity (Excitation: ~480 nm, Emission: ~520 nm).

• Calculate the encapsulation efficiency using the following formula: EE (%) = (Fluorescence_Triton - Fluorescence_NoTriton) / Fluorescence_Triton * 100

Protocol 3: Small-Angle Neutron Scattering (SANS) Analysis

1. Sample Preparation for SANS:

• Prepare a series of D₂O/H₂O mixtures to act as solvents (e.g., 0%, 42%, 70%, and 100% D₂O in PBS).

• Dialyze aliquots of the POPC-d64 LNP formulation against each of these D₂O/H₂O mixtures.

• The final LNP concentration for SANS measurements should be in the range of 1-10 mg/mL.

2. SANS Data Acquisition:

• Acquire SANS data for each LNP sample in the different D₂O/H₂O contrasts at a suitable neutron scattering facility.

• Data should be collected over a relevant Q-range (typically 0.003 to 0.5 Å⁻¹).

• Also, collect scattering data for the respective solvent blanks for background subtraction.

3. SANS Data Analysis:

• Reduce and normalize the raw scattering data.

• Model the scattering curves using appropriate form factors (e.g., core-shell models) to extract structural parameters such as the radius of the core, the thickness of the shell(s), and the SLD of each component.

• By analyzing the data from different contrasts simultaneously, a detailed structural model of the LNP can be constructed.

Data Presentation

Table 1: Physicochemical Properties of POPC-d64 LNPs (Hypothetical Data)

Formulation	Mean Diameter (nm)	PDI	Zeta Potential (mV)	Encapsulation Efficiency (%)
POPC-d64 LNP	85.2 ± 2.1	0.12 ± 0.02	-5.8 ± 1.5	92.5 ± 3.4

Data are presented as mean ± standard deviation (n=3).

Table 2: Neutron Scattering Length Densities (SLDs) of LNP Components

Component	Chemical Formula (approx.)	SLD (10⁻⁶ Å⁻²)
DLin-MC3-DMA (hydrogenous)	C₄₃H₈₂NO₂	0.21
Cholesterol (hydrogenous)	C₂₇H₄₆O	0.95
POPC (hydrogenous)	C₄₂H₈₂NO₈P	0.45
POPC-d64	C₄₂H₁₈D₆₄NO₈P	6.80
DMG-PEG 2000 (hydrogenous)	C₅₉H₁₁₇NO₁₇ (approx.)	0.52
mRNA (hydrogenous)	C₉.₅H₁₂.₅N₃.₇₅O₆.₅P	4.10
H₂O	H₂O	-0.56
D₂O	D₂O	6.35

Table 3: SANS Contrast Variation Strategy and Expected Observations

% D₂O in Solvent	Solvent SLD (10⁻⁶ Å⁻²)	Matched Component	Primary Visible Component(s)
0%	-0.56	-	All components are visible against H₂O
~8%	~0	Lipid tails (approx.)	Lipid headgroups, mRNA, protein
~42%	~2.2	Protein (generic)	Lipids, mRNA
~65%	~3.8	mRNA (approx.)	Lipids, protein
100%	6.35	POPC-d64 (approx.)	Hydrogenous lipids, mRNA, protein

The exact match points depend on the specific composition and hydration of each component.

Visualizations

Caption: Workflow for POPC-d64 LNP formulation and characterization.

Caption: Principle of SANS contrast variation with POPC-d64 LNPs.

Conclusion

The incorporation of POPC-d64 into LNP formulations provides a powerful tool for detailed structural analysis using Small-Angle Neutron Scattering. The contrast variation method, enabled by the significant difference in scattering length density between hydrogen and deuterium, allows researchers to deconstruct the complex architecture of LNPs. By following the detailed protocols for formulation and characterization provided in this application note, scientists can gain critical insights into how formulation parameters influence the internal structure of LNPs, thereby accelerating the development of safer and more effective nanomedicines. The ability to precisely locate the payload and characterize the lipid shell is invaluable for optimizing drug delivery systems and ensuring product quality and consistency.

Technical Notes & Optimization

Technical Support Center: Optimizing POPC-d64 for Accurate Lipid Quantification

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal use of POPC-d64 as an internal standard for lipid quantification. Find answers to frequently asked questions, troubleshoot common experimental issues, and access detailed protocols to ensure the accuracy and reproducibility of your lipidomics data.

Frequently Asked Questions (FAQs)

Q1: Why should I use POPC-d64 as an internal standard?

A1: POPC-d64 (1-palmitoyl(d31)-2-oleoyl(d33)-sn-glycero-3-phosphocholine) is a deuterated form of the common phospholipid, POPC. Using a deuterated internal standard like POPC-d64 is considered a gold standard in quantitative lipidomics.[1] It is chemically almost identical to its endogenous counterpart, meaning it behaves similarly during lipid extraction and ionization in the mass spectrometer. This similarity allows it to effectively compensate for variations in sample preparation and analysis, leading to more accurate and precise quantification of endogenous POPC and other related lipid species.[2]

Q2: What is the optimal concentration of POPC-d64 to add to my samples?

A2: The optimal concentration of POPC-d64 depends on the expected concentration of the endogenous lipids in your sample and the linear dynamic range of your mass spectrometer. A general guideline is to add an amount of internal standard that results in a peak area that is comparable to the peak area of the analyte of interest.[3] It is crucial to ensure that the concentration of the internal standard falls within the linear range of the instrument.[1] For many lipidomics applications, starting with a concentration in the low to mid micromolar (µM) range is a reasonable starting point for optimization.[4]

Q3: Can I use POPC-d64 to quantify other lipid classes besides phosphatidylcholines (PCs)?

A3: While POPC-d64 is the ideal internal standard for quantifying POPC, its use for other lipid classes should be approached with caution. Different lipid classes have different ionization efficiencies. For the most accurate quantification, it is best to use a specific deuterated internal standard for each lipid class being analyzed. However, in broader lipid profiling studies, a representative internal standard from a major class like PC is sometimes used for semi-quantitative analysis of other classes, but this approach has limitations.

Q4: How should I prepare my POPC-d64 stock solution?

A4: POPC-d64 should be dissolved in a high-purity organic solvent in which lipids are readily soluble, such as a chloroform:methanol mixture (e.g., 2:1, v/v).[5] It is recommended to prepare a concentrated stock solution that can be stored at -20°C or lower under an inert gas like argon to prevent oxidation.[6] Working solutions can then be prepared by diluting the stock solution to the desired concentration for spiking into samples.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High Variability in POPC-d64 Signal	Inconsistent addition of the internal standard.	Ensure precise and consistent pipetting of the POPC-d64 solution into every sample at the earliest stage of sample preparation.[3]
Degradation of the internal standard.	Store stock and working solutions of POPC-d64 at low temperatures (-20°C or -80°C) and under an inert atmosphere to prevent degradation.
Poor Signal-to-Noise Ratio for POPC-d64	The concentration of the internal standard is too low.	Increase the concentration of POPC-d64 spiked into the sample. Perform a concentration series to determine the optimal amount.
Ion suppression from the sample matrix.	Optimize the chromatographic separation to separate the internal standard from co-eluting matrix components.[1] Consider further sample cleanup steps.
POPC-d64 Signal is Saturated	The concentration of the internal standard is too high.	Decrease the concentration of POPC-d64 spiked into the sample. Ensure the signal is within the linear dynamic range of the detector.
Non-Linear Calibration Curve	Inappropriate concentration range for standards.	Prepare a calibration curve with a wider or narrower range of concentrations to find the linear portion of the response.[4][7]
Heteroscedasticity (non-constant variance) of the data.	Use a weighted least squares linear regression for the calibration curve, which can improve accuracy at the lower end of the concentration range.[1]
The calibration curve model is incorrect.	While a linear model is often assumed, some assays may have a non-linear response. In such cases, a different regression model may be appropriate.[8]

Quantitative Data Summary

The following tables provide examples of concentration ranges used for calibration curves in lipidomics studies. These can serve as a starting point for optimizing your POPC-d64 concentration.

Table 1: Example Calibration Curve Concentrations for Lipid Standards

Analyte	Concentration Range	Unit
Various Lipids	50 - 3000	ng/mL
Phosphatidylglycerol (PG) & Cardiolipin (CL)	0.001 - 50	µM

Note: This data is adapted from studies on various lipids and should be used as a general guideline.[4][7] The optimal range for POPC-d64 in your specific assay should be determined empirically.

Table 2: Performance Characteristics of Internal Standards

Parameter	Stable Isotope-Labeled (e.g., POPC-d64)
Linearity	Excellent, with a wide dynamic range.[1]
Reproducibility (%RSD)	Excellent, typically low %RSD in quality control samples.[1]
Correction for Matrix Effects	Superior, as they co-elute with the endogenous analyte.[1]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using POPC-d64 Internal Standard (Modified Folch Method)

• Sample Preparation: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a glass tube, add a known amount of POPC-d64 working solution.

• Sample Addition: Add a precise volume of the plasma sample to the tube containing the internal standard and vortex briefly.

• Lipid Extraction:

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.[5]

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Add 0.9% NaCl solution and vortex for 30 seconds to induce phase separation.[9]

  • Centrifuge at 2000 x g for 5 minutes to separate the layers.[9]

• Lipid Collection: Carefully collect the lower organic layer (chloroform phase) containing the lipids using a glass pipette and transfer to a new glass tube.

• Drying: Evaporate the solvent under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for your LC-MS analysis (e.g., isopropanol:acetonitrile:water).

Protocol 2: Preparation of a Calibration Curve

• Prepare Standard Stock Solutions: Create a stock solution of non-deuterated POPC at a known high concentration.

• Prepare Serial Dilutions: Perform serial dilutions of the POPC stock solution to create a series of calibration standards with decreasing concentrations. A typical calibration curve may include 5-7 concentration points.[4][7]

• Spike Internal Standard: Add a constant, known concentration of POPC-d64 to each calibration standard.

• Analysis: Analyze the calibration standards using the same LC-MS/MS method as your samples.

• Construct the Curve: Plot the ratio of the peak area of the analyte (POPC) to the peak area of the internal standard (POPC-d64) against the known concentration of the analyte for each standard. Perform a linear regression to determine the equation of the line and the correlation coefficient (R²).[1][3]

Visualizations

Caption: Experimental workflow for lipid quantification using POPC-d64.

Caption: Logical workflow for optimizing POPC-d64 concentration.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. sites.chem.utoronto.ca [sites.chem.utoronto.ca]
• 4. Expanding lipidomics coverage: effective ultra performance liquid chromatography-high resolution mass spectrometer methods for detection and quantitation of cardiolipin, phosphatidylglycerol, and lysyl-phosphatidylglycerol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Single-Step Method for Rapid Extraction of Total Lipids from Green Microalgae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A High Throughput Lipidomics Method Using Scheduled Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uop.edu.jo [uop.edu.jo]
• 8. nordicbiomarker.com [nordicbiomarker.com]
• 9. A pipeline for making 31P NMR accessible for small- and large-scale lipidomics studies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Storage of Deuterated Phospholipid Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of deuterated phospholipid standards. Adherence to these guidelines is critical for ensuring the integrity and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using deuterated phospholipids (B1166683)?

A1: Deuterated phospholipids offer enhanced stability against oxidative degradation. The substitution of hydrogen with deuterium (B1214612) at specific positions, particularly the bis-allylic sites in polyunsaturated fatty acids (PUFAs), strengthens the carbon-deuterium bond. This "kinetic isotope effect" slows down the rate-limiting step of lipid peroxidation, which is the abstraction of a hydrogen atom, thereby protecting the lipid from oxidative damage.[1][2][3][4] This increased resistance to oxidation makes them valuable standards in various analytical applications, especially in mass spectrometry and nuclear magnetic resonance (NMR) studies.[5][6]

Q2: How does deuteration affect the physical properties of phospholipids?

A2: While generally considered non-perturbing, deuteration can introduce subtle changes to the physical properties of phospholipids. For instance, chain deuteration in saturated lipids can lower the gel-to-fluid phase transition temperature by approximately 4.3 ± 0.1 °C compared to their protiated counterparts.[7] Deuteration of the acyl chains can also lead to a reduction in the lamellar repeat spacing and bilayer thickness, whereas headgroup deuteration may cause an increase.[7] However, away from the phase transition, these structural changes are generally minimal.[7]

Q3: What are the main degradation pathways for deuterated phospholipids?

A3: Despite their enhanced stability, deuterated phospholipids are still susceptible to degradation, primarily through two pathways:

• Hydrolysis: This involves the cleavage of the ester bonds at the sn-1 and sn-2 positions of the glycerol (B35011) backbone, leading to the formation of lysophospholipids and free fatty acids.[8][9] This process can be catalyzed by enzymes (phospholipases) or occur spontaneously, especially in aqueous suspensions.[8][9][10]

• Oxidation: While deuteration significantly reduces the rate of oxidation, it does not entirely eliminate it, particularly for unsaturated phospholipids.[1][3] Oxidation can still occur at the double bonds within the fatty acid chains, leading to a variety of oxidized lipid species.

Q4: How should I handle newly received deuterated phospholipid standards?

A4: Proper handling upon receipt is crucial for maintaining the integrity of the standard. For powdered standards, it is essential to allow the entire container to warm to room temperature before opening.[11][12][13] This prevents condensation from forming on the cold powder, which can accelerate hydrolysis and oxidation.[11] For unsaturated lipids supplied as a powder, it is highly recommended to dissolve them in a suitable organic solvent immediately upon receipt.[10][11][12][13]

Troubleshooting Guide

This guide addresses common issues encountered during the use of deuterated phospholipid standards.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Poor Signal Intensity in Mass Spectrometry	Degradation of the Standard: The phospholipid may have undergone hydrolysis or oxidation due to improper storage or handling.	- Verify that the standard was stored at the recommended temperature (≤ -16°C for powders, -20°C ± 4°C for solutions).[11] - For unsaturated lipids, confirm they were stored as a solution in an appropriate organic solvent and not as a powder.[10][11] - Minimize freeze-thaw cycles by preparing and using aliquots.
Incomplete Solubilization: The standard may not be fully dissolved in the chosen solvent.	- Attempt gentle warming or sonication to aid dissolution, exercising caution with unsaturated lipids which are more susceptible to degradation.[11] - Ensure the solvent is appropriate for the specific class of phospholipid.
Unexpected Peaks or Mass Shifts in Analytical Data	Contamination: Impurities may have been introduced from storage containers, solvents, or handling equipment.	- Always use glass containers with Teflon-lined caps (B75204) for storing organic solutions of phospholipids.[10][11][12][13][14] Plastic containers can leach plasticizers and other contaminants.[10][11][12][13][14] - Use glass or stainless steel pipettes for transferring organic solutions.[11] - Ensure all glassware is meticulously cleaned.
Formation of Adducts: The phospholipid may be forming adducts with ions present in the solvent or buffer (e.g., sodium, potassium).	- Review the mass spectrometry data for mass shifts corresponding to common adducts. - If possible, use solvents and buffers with minimal ionic contaminants.
Variability Between Aliquots	Improper Aliquoting Technique: Inconsistent aliquoting can lead to variations in concentration.	- Ensure the stock solution is homogeneous before aliquoting. Vortexing or gentle sonication can help. - Use calibrated pipettes for accurate volume measurements.
Degradation During Aliquoting: Exposure to air and moisture during aliquoting can cause degradation, especially for unsaturated lipids.	- Work quickly and efficiently to minimize exposure time. - Consider aliquoting under an inert atmosphere (e.g., argon or nitrogen).[10][12][13][14]

Storage and Handling Protocols

Proper storage is paramount for the long-term stability of deuterated phospholipid standards. The appropriate conditions depend on the physical state (powder vs. solution) and the saturation of the fatty acid chains.

Summary of Storage Conditions

Form	Lipid Type	Recommended Temperature	Container	Key Considerations
Powder	Saturated	≤ -16°C[11][12]	Glass vial with Teflon-lined cap[10][11][12][13]	Relatively stable as a dry powder.[10][11][12][13]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic and prone to rapid oxidation and hydrolysis. Should be dissolved in an organic solvent immediately upon receipt.[10][11][12][13]
Organic Solution	All Types	-20°C ± 4°C[11][12][14]	Glass vial with Teflon-lined cap[10][11][12][13][14]	Store under an inert atmosphere (argon or nitrogen).[10][12][13][14] Avoid storing in plastic containers.[10][11][12][13][14] Storing below -30°C is not recommended unless in a sealed glass ampoule.[11][12][14]
Aqueous Suspension	All Types	Not Recommended for Long-Term Storage	Plastic or Glass	Prone to hydrolysis over time.[11]

Detailed Experimental Protocols

• Equilibration: Before opening, allow the vial containing the lyophilized powder to equilibrate to room temperature. This prevents moisture condensation on the cold powder.[11][12][13]

• Solvent Addition: Using a gas-tight syringe or a glass pipette, add the appropriate volume of a high-purity organic solvent (e.g., chloroform, ethanol) to the vial to achieve the desired stock concentration.

• Dissolution: Tightly cap the vial and vortex or sonicate gently until the phospholipid is completely dissolved. A clear solution with no visible particulates should be observed.

• Storage: If the original vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap. Purge the headspace with an inert gas like argon or nitrogen before sealing.

• Labeling and Storage: Clearly label the vial with the phospholipid name, concentration, solvent, and date of preparation. Store the solution at -20°C ± 4°C.[11][12][14]

This protocol provides a general method for assessing the stability of phospholipid standards by monitoring the appearance of degradation products.

• Sample Preparation: Prepare a solution of the deuterated phospholipid standard in a suitable mobile phase at a known concentration.

• Chromatographic Conditions:

  • Column: Silica gel column.

  • Mobile Phase: An isocratic mixture of acetonitrile-methanol-phosphoric acid (e.g., 100:10:1.8, v/v/v) can be effective for separating major phospholipid classes.[15]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detector at 203 nm.[15]

• Analysis: Inject a known volume of the sample onto the HPLC system.

• Data Interpretation:

  • The appearance of new peaks or a decrease in the area of the main phospholipid peak over time indicates degradation.

  • Common degradation products like lysophospholipids will have different retention times than the parent phospholipid.[9]

  • Quantify the percentage of the remaining parent phospholipid to assess stability.

Visual Guides

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Threshold protective effect of deuterated polyunsaturated fatty acids on peroxidation of lipid bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reinforced lipids - Wikipedia [en.wikipedia.org]
• 4. Isotope effect on lipid peroxidation - Wikipedia [en.wikipedia.org]
• 5. avantiresearch.com [avantiresearch.com]
• 6. Deuterated phospholipids as nonperturbing components for Raman studies of biomembranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of deuteration on the phase behaviour and structure of lamellar phases of phosphatidylcholines - Deuterated lipids as proxies for the physical properties of native bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. encapsula.com [encapsula.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. benchchem.com [benchchem.com]
• 12. avantiresearch.com [avantiresearch.com]
• 13. stratech.co.uk [stratech.co.uk]
• 14. avantiresearch.com [avantiresearch.com]
• 15. remedypublications.com [remedypublications.com]

Technical Support Center: Preventing Isotopic Exchange in Deuterated Lipid Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing isotopic exchange in deuterated lipid standards. Below, you will find frequently asked questions (FAQs) and troubleshooting guides to address specific issues you may encounter during your experiments, ensuring the isotopic integrity of your standards and the accuracy of your results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern for deuterated lipid standards?

Isotopic exchange, in this context, refers to the unintentional replacement of deuterium (B1214612) (D) atoms on a deuterated lipid standard with hydrogen (H) atoms from the surrounding environment, a process often called D-H or H/D back-exchange. This is a significant concern because it compromises the isotopic purity of the standard. In quantitative mass spectrometry, where deuterated lipids are used as internal standards, this exchange can lead to an underestimation of the analyte concentration, affecting the accuracy and reliability of the experimental results.

Q2: What are the primary factors that promote deuterium-hydrogen (D-H) exchange?

The rate of D-H exchange is influenced by several factors:

• Presence of Protic Solvents: Solvents with exchangeable protons, such as water, methanol, and ethanol, can donate hydrogen atoms in exchange for deuterium.

• pH: Both acidic and basic conditions can catalyze the exchange process. The rate of exchange is generally minimized at a slightly acidic pH, typically around 2.5-3.

• Temperature: Higher temperatures increase the kinetic energy of molecules, accelerating the rate of isotopic exchange.

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (like oxygen or nitrogen) or on carbon atoms adjacent to carbonyl groups are more susceptible to exchange than those on aliphatic or aromatic carbons.

Q3: How should I properly store my deuterated lipid standards to maintain their isotopic stability?

Proper storage is critical for the long-term stability of deuterated lipid standards. The ideal storage conditions depend on whether the standard is a powder or in solution.

• Powdered Standards:

  • Saturated Lipids: These are relatively stable as powders and should be stored at ≤ -16°C in a glass container with a Teflon-lined cap.

  • Unsaturated Lipids: These are hygroscopic and prone to oxidation and hydrolysis. It is highly recommended to dissolve them in a suitable organic solvent immediately upon receipt and store them as a solution.

• Standards in Organic Solution: These should be stored at -20°C ± 4°C in a glass vial with a Teflon-lined cap. To prevent oxidation, especially for unsaturated lipids, it is best to store them under an inert atmosphere like argon or nitrogen. Avoid storing organic solutions below -30°C unless they are in a sealed glass ampoule to prevent solvent freezing and precipitation of the lipid.

Q4: What are the best solvents for reconstituting and working with deuterated lipid standards?

To minimize isotopic exchange, aprotic solvents are highly recommended. These include:

• Acetonitrile

• Dichloromethane (DCM)

• Chloroform

• Tetrahydrofuran (THF)

• Toluene

If a protic solvent is necessary for your experimental workflow, it is crucial to work quickly and at low temperatures to minimize the extent of back-exchange. When preparing stock solutions, always use high-purity, dry solvents.

Q5: Can I use plastic containers or pipette tips when handling deuterated lipid standards?

It is strongly advised to avoid plastic containers and pipette tips when working with deuterated lipids in organic solvents. Plasticizers and other contaminants can leach from the plastic into the solvent, contaminating your standard. Always use glass containers with Teflon-lined caps (B75204) for storage and glass or stainless steel syringes and pipettes for transfers. Aqueous suspensions of lipids, however, can be stored in plastic containers.

Summary of Storage and Handling Conditions

Standard Form	Lipid Type	Storage Temperature	Container	Key Considerations
Powder	Saturated	≤ -16°C	Glass, Teflon-lined cap	Stable as a dry powder.[1]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic; should be dissolved in an organic solvent immediately.[1]
Organic Solution	All Types	-20°C ± 4°C	Glass, Teflon-lined cap	Store under an inert atmosphere (argon or nitrogen).[1]
Aqueous Suspension	All Types	Not Recommended for Long Term	Plastic or Glass	Prone to hydrolysis over time.

Factors Influencing Isotopic Exchange Rate

Factor	Condition	Impact on Isotopic Exchange	Recommendation
pH	High (>8) or Low (<2)	High	Maintain pH between 2.5 and 7 for minimal exchange.
Temperature	High	High	Store and analyze at low temperatures (e.g., 4°C).
Solvent	Protic (e.g., H₂O, CH₃OH)	Higher	Use aprotic solvents (e.g., acetonitrile, THF) when possible.
Label Position	On Heteroatoms (O, N, S)	High	Choose standards with labels on stable carbon positions.
Label Position	Alpha to Carbonyl	Moderate	Be cautious with pH and temperature.
Label Position	Aromatic/Aliphatic C-H	Low	Generally stable under typical analytical conditions.

Troubleshooting Guides

Issue 1: My mass spectrometry results show a progressive loss of the deuterated signal and an increase in the unlabeled signal for my internal standard.

• Potential Cause 1: Isotopic back-exchange is occurring in your sample or on your LC system.

  • Troubleshooting Steps:

    • Evaluate Your Solvents: Are you using protic solvents (e.g., water, methanol) in your sample diluent or mobile phases? If so, this is a likely source of hydrogen.

    • Check the pH: If using aqueous mobile phases, ensure the pH is in the range of 2.5-3 to minimize the exchange rate. Avoid highly acidic or basic conditions.

    • Control the Temperature: Maintain your samples at a low temperature (e.g., 4°C) in the autosampler. The rate of back-exchange is temperature-dependent.

    • Minimize Residence Time: Reduce the time your sample spends in protic solvents before analysis.

• Potential Cause 2: The deuterated standard itself contains a significant amount of unlabeled analyte.

  • Troubleshooting Steps:

    • Check the Certificate of Analysis (CoA): Verify the isotopic purity of the standard from the manufacturer's CoA.

    • Analyze the Standard Alone: Prepare a fresh solution of the deuterated standard and analyze it to confirm its isotopic distribution.

Issue 2: I am observing poor signal intensity or no signal at all for my deuterated lipid standard.

• Potential Cause 1: Degradation of the standard.

  • Troubleshooting Steps:

    • Review Storage Conditions: Confirm that the standard has been stored at the correct temperature and protected from light and air. Unsaturated lipids are particularly susceptible to oxidation and hydrolysis if not handled properly.[1]

    • Avoid Repeated Freeze-Thaw Cycles: Aliquot your stock solution to minimize the number of times it is warmed and re-frozen.

• Potential Cause 2: Incomplete solubilization.

  • Troubleshooting Steps:

    • Ensure Complete Dissolution: Visually inspect your stock solution to ensure there is no particulate matter.

    • Gentle Sonication or Warming: If the lipid is difficult to dissolve, gentle sonication or warming can help. Be cautious with unsaturated lipids as heat can promote degradation.

Issue 3: I see unexpected peaks or mass shifts in my mass spectra.

• Potential Cause 1: Contamination from storage containers or handling equipment.

  • Troubleshooting Steps:

    • Use Appropriate Labware: Always use glass containers with Teflon-lined caps for organic solutions.[1]

    • Proper Transfer Technique: Use glass or stainless steel pipettes for transferring organic solutions.

    • Ensure Cleanliness: Make sure all glassware is scrupulously clean.

• Potential Cause 2: The standard has oxidized or degraded.

  • Troubleshooting Steps:

    • Check for Oxidation Products: Oxidized lipids will have a higher mass. Review your mass spectra for peaks corresponding to the addition of one or more oxygen atoms.

    • Prepare Fresh Solutions: If degradation is suspected, prepare a fresh stock solution from the original standard.

Experimental Protocols

Protocol 1: Reconstitution of a Powdered Deuterated Lipid Standard

This protocol describes the proper procedure for dissolving a powdered deuterated lipid standard to create a stock solution.

• Materials:

  • Deuterated lipid standard (powder) in its original vial

  • High-purity, dry aprotic solvent (e.g., chloroform, acetonitrile)

  • Glass syringe or pipette

  • Clean glass vial with a Teflon-lined cap

  • Inert gas (argon or nitrogen)

• Procedure:

  • Equilibrate to Room Temperature: Remove the vial containing the powdered standard from the freezer and allow it to warm to room temperature in a desiccator. This prevents atmospheric moisture from condensing on the cold powder.

  • Prepare for Dissolution: Once at room temperature, carefully open the vial.

  • Add Solvent: Using a glass syringe or pipette, add the calculated volume of the appropriate aprotic solvent to achieve the desired stock concentration.

  • Dissolve the Lipid: Tightly cap the vial and vortex or sonicate gently until the lipid is completely dissolved. The solution should be clear with no visible particulates.

  • Inert Atmosphere: If possible, flush the headspace of the vial with a gentle stream of argon or nitrogen before sealing. This will displace oxygen and help prevent oxidation.

  • Label and Store: Clearly label the vial with the lipid name, concentration, solvent, and date of preparation. Store the stock solution at -20°C ± 4°C.

Protocol 2: Preparation of a Diluted Working Solution

This protocol outlines the steps for preparing a dilute working solution from a concentrated stock solution.

• Materials:

  • Deuterated lipid stock solution

  • High-purity, dry aprotic solvent

  • Glass syringes or pipettes

  • Clean glass vial with a Teflon-lined cap

• Procedure:

  • Equilibrate Stock Solution: Remove the stock solution from the freezer and allow it to warm to room temperature.

  • Calculate Dilution: Determine the volume of the stock solution and solvent needed to achieve the desired final concentration of your working standard.

  • Perform Dilution: Using a clean glass pipette or syringe, transfer the calculated volume of the stock solution into a new, clean glass vial.

  • Add Solvent: Add the calculated volume of the appropriate solvent to the new vial.

  • Mix Thoroughly: Cap the vial and vortex gently to ensure the solution is homogeneous.

  • Store Appropriately: Store the working solution at the recommended temperature, and if it will be used over an extended period, consider preparing fresh dilutions more frequently.

Visual Guides

Caption: Simplified mechanism of acid/base-catalyzed deuterium-hydrogen exchange.

Caption: Recommended workflow for handling deuterated lipid standards.

Caption: Troubleshooting decision tree for loss of deuterium signal.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Poor Signal Intensity with POPC-d64 in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor signal intensity with 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine-d64 (POPC-d64) in mass spectrometry (MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is POPC-d64 and why is it used as an internal standard in MS?

POPC-d64 is a deuterated form of POPC, a common glycerophospholipid. In POPC-d64, 64 hydrogen atoms have been replaced by deuterium (B1214612) atoms. It is frequently used as an internal standard in mass spectrometry-based lipidomics. The key advantage of using a deuterated standard is that it is chemically almost identical to its non-deuterated counterpart, meaning it behaves similarly during sample preparation, chromatography, and ionization.[1] However, its increased mass allows it to be distinguished from the endogenous analyte by the mass spectrometer. This enables accurate quantification by correcting for sample loss during preparation and for variations in instrument response.[1]

Q2: What are the most common reasons for poor signal intensity of POPC-d64?

Poor signal intensity for POPC-d64 can stem from several factors, broadly categorized as:

• Sample Preparation and Handling Issues: Inefficient extraction from the sample matrix, degradation of the lipid, or errors in concentration calculation can all lead to a lower than expected amount of POPC-d64 reaching the instrument.

• Suboptimal Mass Spectrometer Settings: The instrument parameters, including ionization source settings and collision energy, may not be optimized for POPC-d64, leading to poor ionization or excessive fragmentation.

• Ion Suppression and Matrix Effects: Co-eluting substances from the sample matrix can interfere with the ionization of POPC-d64 in the MS source, reducing its signal intensity.[1][2] This is a common issue in complex biological samples.

• In-Source Fragmentation: The POPC-d64 molecule may be fragmenting within the ion source before it can be detected as the intended precursor ion. This can be influenced by the source temperature and voltages.

• Chromatographic Issues: For LC-MS applications, deuterated standards can sometimes exhibit slightly different retention times compared to their non-deuterated analogs.[3] If the acquisition window is too narrow, the POPC-d64 peak may be missed.

Q3: Can the deuteration of POPC-d64 itself cause a lower signal compared to non-deuterated POPC?

While deuterated standards are designed to behave similarly to their non-deuterated counterparts, there can be subtle "isotope effects". The kinetic isotope effect, where the heavier deuterium atom can lead to slower reaction rates, is a known phenomenon.[4] In the context of MS, this could potentially influence fragmentation patterns and, in some cases, ionization efficiency. However, for quantification, the key is the reproducibility of the signal, which is generally excellent with deuterated standards. It is more likely that other factors, such as those listed in Q2, are the primary cause of poor signal intensity.

Q4: How can I improve the ionization of POPC-d64?

To enhance the ionization of POPC-d64, consider the following:

• Choice of Ionization Mode: Phosphatidylcholines, including POPC, ionize well in positive ion mode, often forming [M+H]⁺ or [M+Na]⁺ adducts.

• Mobile Phase Additives: For LC-MS, the addition of modifiers to the mobile phase can improve ionization. For positive mode, small amounts of formic acid or ammonium (B1175870) formate (B1220265) are commonly used.

• Ion Source Parameters: Optimization of the ion source voltage, temperature, and gas flows is critical. These parameters can be tuned to maximize the signal for your specific instrument and method.

• Solvent Composition: The solvent used to dissolve the final lipid extract for infusion or injection can impact ionization efficiency. A solvent system that promotes efficient spray formation and analyte desolvation is ideal.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor signal intensity of POPC-d64.

Problem: Very Low or No POPC-d64 Signal Detected

Caption: A step-by-step workflow for troubleshooting poor POPC-d64 signal intensity.

Possible Cause 1: Sample Preparation Issues

• Incorrect Concentration: Double-check the calculations for the concentration of your POPC-d64 stock and working solutions.

• Inefficient Extraction: The lipid extraction method may not be efficient for your sample matrix. Consider comparing different methods like Folch, Bligh-Dyer, or MTBE extraction.[5][6] Solid-phase extraction (SPE) can also be a valuable tool for sample cleanup and enrichment.[5][7]

• Degradation: Phospholipids are susceptible to degradation. Ensure that samples are handled on ice and stored at -80°C. Avoid repeated freeze-thaw cycles.

Possible Cause 2: Suboptimal Instrument Parameters

The settings on your mass spectrometer are critical for achieving a good signal. Ensure the instrument is properly tuned and calibrated. Below are suggested starting parameters for direct infusion and LC-MS analysis of POPC. These will likely require optimization for your specific instrument.

Parameter	Direct Infusion (ESI+)	LC-MS/MS (ESI+)	Rationale
Ion Source
Capillary/Spray Voltage	3.0 - 4.0 kV	3.0 - 4.5 kV	Promotes efficient electrospray.
Source Temperature	100 - 150 °C	250 - 350 °C	Aids in desolvation of the analyte.
Nebulizer Gas (N₂)	Instrument Dependent	Instrument Dependent	Assists in droplet formation.
Drying Gas (N₂) Flow	Instrument Dependent	Instrument Dependent	Facilitates solvent evaporation.
MS1
Precursor Ion (m/z)	~824.9 (for [M+H]⁺)	~824.9 (for [M+H]⁺)	The mass of protonated POPC-d64.
MS/MS
Product Ion (m/z)	~248.1 (d-choline)	~248.1 (d-choline)	Characteristic fragment of the deuterated phosphocholine (B91661) headgroup.
Collision Energy	25 - 40 eV	25 - 40 eV	Energy required to fragment the precursor ion.

Possible Cause 3: Ion Suppression/Matrix Effects

Complex biological samples contain numerous molecules that can co-elute with POPC-d64 and compete for ionization, thereby suppressing its signal.

• Diagnosis:

  • Prepare a sample of POPC-d64 in a clean solvent (e.g., methanol (B129727)/chloroform) and compare its signal intensity to that of POPC-d64 spiked into an extracted blank matrix. A significant drop in signal in the matrix indicates ion suppression.

• Mitigation Strategies:

  • Improve Sample Cleanup: Use techniques like solid-phase extraction (SPE) to remove interfering matrix components.[7][8]

  • Dilution: Diluting the sample can reduce the concentration of interfering species, though this may also reduce the signal of your analyte of interest.

  • Enhance Chromatographic Separation (for LC-MS): Optimize your LC method to separate POPC-d64 from the majority of matrix components.

Possible Cause 4: In-Source Fragmentation

POPC-d64 may be fragmenting in the ion source before it reaches the mass analyzer.

• Diagnosis: Look for the characteristic fragment ions of POPC-d64 (e.g., the deuterated phosphocholine headgroup at m/z ~248.1) in your full scan MS1 spectrum. If these fragments are present at high intensity while the precursor ion is weak, in-source fragmentation is likely occurring.

• Mitigation Strategies:

  • Reduce Source Temperature: High temperatures can cause thermal degradation.

  • Lower Cone/Fragmentor/Skimmer Voltages: These voltages can induce fragmentation if set too high.

Experimental Protocols

Protocol 1: Modified Folch Lipid Extraction

This protocol is a standard method for extracting lipids from biological samples.

• Homogenization: Homogenize the sample (e.g., tissue or cell pellet) in a 2:1 mixture of chloroform:methanol at a ratio of 20 mL of solvent per 1 g of tissue.[5]

• Internal Standard Spiking: Add a known amount of POPC-d64 internal standard to the homogenate.

• Agitation: Agitate the mixture at room temperature for 15-20 minutes.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture, vortex, and centrifuge at low speed to separate the phases.

• Collection: Carefully collect the lower organic phase, which contains the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in an appropriate solvent for MS analysis (e.g., methanol/chloroform 1:1 v/v or a solvent compatible with your LC mobile phase).

Protocol 2: Direct Infusion ESI-MS Analysis

This method is suitable for rapid analysis without chromatographic separation.

• Sample Preparation: Prepare a dilution of the reconstituted lipid extract in a suitable solvent for infusion (e.g., methanol with 0.1% formic acid). A typical final concentration for the internal standard would be in the low to mid ng/mL range.

• Infusion: Infuse the sample into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• MS Settings: Use instrument parameters similar to those suggested in the table above. Optimize the settings to maximize the signal for the POPC-d64 precursor ion.

• Data Acquisition: Acquire data in both full scan mode to observe the overall lipid profile and in MS/MS mode to monitor the specific transition for POPC-d64 (e.g., m/z 824.9 -> 248.1).

Visual Guides

POPC-d64 MS Analysis Pathway

Caption: The experimental pathway for POPC-d64 analysis, highlighting potential pitfalls.

References

• 1. benchchem.com [benchchem.com]
• 2. osti.gov [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isotope effect on lipid peroxidation - Wikipedia [en.wikipedia.org]
• 5. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. mdpi.com [mdpi.com]
• 7. agilent.com [agilent.com]
• 8. Lipidomics Sample Preparation, Columns & Supplies | Agilent [agilent.com]

Technical Support Center: Minimizing Matrix Effects with POPC-d64

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of deuterated 1-palmitoyl-2-oleoyl-glycero-3-phosphocholine (POPC-d64) to minimize matrix effects in the analysis of complex samples by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS analysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds from the sample matrix.[1][2][3][4] This interference can lead to either a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement.[1][2] These effects can significantly compromise the accuracy, precision, and sensitivity of an analytical method, representing a primary cause of inaccurate results in LC-MS/MS bioanalysis.[3] Common culprits in complex biological matrices like plasma or serum include phospholipids (B1166683), salts, and proteins.[1]

Q2: How does POPC-d64 help in mitigating matrix effects?

A2: POPC-d64 is a stable isotope-labeled (SIL) internal standard. The "d64" indicates that 64 hydrogen atoms in the molecule have been replaced with deuterium. Because it is chemically almost identical to its non-deuterated counterparts (endogenous phospholipids that are often a source of matrix effects) and structurally similar to many lipid analytes, it co-elutes and experiences similar ionization suppression or enhancement during LC-MS analysis.[2] By adding a known amount of POPC-d64 to each sample and calculating the ratio of the analyte signal to the POPC-d64 signal, variations in signal intensity caused by matrix effects can be normalized. This leads to more accurate and precise quantification.[2]

Q3: When should I use POPC-d64 as an internal standard?

A3: POPC-d64 is particularly useful in lipidomics and the analysis of small molecules in complex biological matrices where phospholipids are a major source of interference. It is an appropriate internal standard for the quantification of other phosphatidylcholines and can also serve as a general internal standard to monitor and correct for matrix effects caused by phospholipids in a broader sense.

Q4: Can POPC-d64 completely eliminate issues related to matrix effects?

A4: While highly effective, SIL internal standards like POPC-d64 may not always achieve perfect compensation. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated standard. If this shift results in the analyte and internal standard eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects. Therefore, it is crucial to verify that the analyte and POPC-d64 co-elute as closely as possible.

Troubleshooting Guide

Q1: I am observing a low and highly variable signal for my analyte even with POPC-d64. What could be the cause?

A1: This issue often points to significant ion suppression affecting both your analyte and the internal standard.

• Check POPC-d64 Signal: First, examine the absolute signal intensity of POPC-d64 across your samples. If the POPC-d64 signal is also low and variable, it confirms that severe matrix effects are present.

• Improve Sample Preparation: Your current sample preparation protocol (e.g., simple protein precipitation) may not be sufficient to remove the interfering matrix components.[5] Consider more rigorous cleanup methods such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove a larger portion of phospholipids and other interferences.[5]

• Optimize Chromatography: Modify your LC gradient to achieve better separation between your analyte/POPC-d64 and the bulk of the matrix components.

• Sample Dilution: Diluting your sample can reduce the concentration of interfering matrix components.[3][6] However, ensure that your analyte concentration remains above the lower limit of quantification (LLOQ).

Q2: The ratio of my analyte to POPC-d64 is not consistent across my calibration curve. Why is this happening?

A2: Inconsistent analyte/internal standard ratios can be a result of differential matrix effects or issues with the internal standard itself.

• Verify Co-elution: Ensure that your analyte and POPC-d64 are co-eluting. A slight shift in retention time can expose them to different matrix environments.

• Concentration Dependence of Matrix Effect: Matrix effects can sometimes be concentration-dependent.[7] This means the degree of suppression or enhancement changes with the analyte concentration. You can assess this by performing a post-extraction spike experiment at multiple concentration levels.

• Internal Standard Concentration: Double-check the concentration of your POPC-d64 spiking solution. An error in its preparation will lead to a systematic bias.

Q3: How can I quantitatively assess the extent of matrix effects in my samples?

A3: The "post-extraction spike" method is the gold standard for quantitatively evaluating matrix effects.[1][3] This involves comparing the peak area of an analyte spiked into an extracted blank matrix to its peak area in a neat solution. The protocol is detailed in the "Experimental Protocols" section below.

Quantitative Data Summary

The following tables illustrate the typical data obtained when assessing matrix effects and the effectiveness of POPC-d64 as an internal standard.

Table 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

Sample Set	Analyte Peak Area (Analyte X)	POPC-d64 Peak Area	Matrix Effect (ME) %
Set A (Neat Solution)	1,250,000	1,500,000	N/A
Set B (Post-Spiked Matrix)	612,500	765,000	49%
Calculation	ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• An ME of 49% indicates significant ion suppression.

Table 2: Correction of Matrix Effect Using POPC-d64 Internal Standard

Sample	Analyte Peak Area	POPC-d64 Peak Area	Analyte/IS Ratio	Calculated Concentration (ng/mL)	% Accuracy
Neat Standard (50 ng/mL)	1,250,000	1,500,000	0.833	50.0	100%
Matrix Sample (spiked at 50 ng/mL)	612,500	765,000	0.801	48.1	96.2%

• This table demonstrates that despite significant ion suppression (a >50% drop in absolute peak areas), the analyte/IS ratio remains consistent, allowing for accurate quantification.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects (Post-Extraction Spike Method)

Objective: To quantify the degree of ion suppression or enhancement for an analyte and POPC-d64.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): In a clean vial, spike the analyte and POPC-d64 into the final reconstitution solvent at a known concentration (e.g., mid-range of the calibration curve).

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix (e.g., plasma) using your established sample preparation protocol. After the final extraction step (e.g., after evaporation and before reconstitution), spike the analyte and POPC-d64 into the extracted matrix at the same final concentration as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and POPC-d64 into the blank matrix before the extraction process begins, at the same concentration as Set A. This set is used to determine recovery, not directly for matrix effect calculation, but is often performed concurrently.

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation:

  • Matrix Effect (ME %):

    • An ME of 100% indicates no matrix effect.

    • An ME < 100% indicates ion suppression.

    • An ME > 100% indicates ion enhancement.

  • Recovery (RE %):

Protocol 2: Lipid Extraction from Plasma using POPC-d64

Objective: To extract lipids from a plasma sample for LC-MS analysis, incorporating POPC-d64 as an internal standard.

Materials:

• Plasma sample

• POPC-d64 internal standard spiking solution (in methanol)

• Methanol (B129727) (LC-MS grade), chilled

• Methyl-tert-butyl ether (MTBE, HPLC grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Procedure:

• To 50 µL of plasma in a glass tube, add 225 µL of chilled methanol containing the POPC-d64 internal standard at the desired final concentration.

• Vortex thoroughly for 1 minute.

• Add 750 µL of MTBE.

• Vortex for 10 minutes at 4°C.

• Add 188 µL of water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 14,000 x g for 5 minutes.

• Carefully collect the upper organic layer (containing the lipids) and transfer it to a new tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of mobile phase) for LC-MS/MS analysis.

Visualizations

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Matrix effects in ultra-high performance supercritical fluid chromatography-mass spectrometry analysis of vitamin E in plasma: The effect of sample preparation and data processing - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Liposome Extrusion for Uniform POPC-d64 Vesicle Size

Welcome to the technical support center for liposome (B1194612) extrusion. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on achieving uniform POPC-d64 vesicle sizes. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during the extrusion process.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the extrusion of POPC-d64 liposomes.

Problem	Potential Cause(s)	Recommended Solution(s)
High Polydispersity Index (PDI)	1. Insufficient number of extrusion passes.[1][2]2. Inconsistent extrusion pressure or flow rate (manual extrusion).[3]3. Membrane pore size is not the primary determinant of polydispersity.4. Initial multilamellar vesicles (MLVs) are too large or heterogeneous.	1. Increase the number of extrusion passes. A common starting point is 11-21 passes.[1]2. Use a constant pressure-controlled extruder for better reproducibility. If using a manual extruder, apply steady, consistent pressure.[3][4]3. While pore size affects the final vesicle size, the number of passes is more critical for reducing PDI.[2]4. Prior to extrusion, subject the MLV suspension to several freeze-thaw cycles or pre-filter through a larger pore size membrane to improve initial homogeneity.[4][5]
Vesicle Size Significantly Larger than Pore Size	1. The polycarbonate membrane has torn or ruptured during extrusion.[6]2. High lipid concentration leading to vesicle aggregation.[7][8]3. Excessive extrusion pressure or flow rate.[9]	1. Replace the polycarbonate membrane. Ensure the filter supports are correctly placed to prevent tearing.[6]2. Reduce the lipid concentration. A typical starting range is 10-20 mg/mL.[7]3. Reduce the extrusion pressure or flow rate. Apply gentle and steady pressure.[7][9] For larger pore sizes (e.g., 400 nm), a lower pressure may be beneficial.[3]
Difficulty Extruding Sample (High Back Pressure)	1. High lipid concentration.[10][11]2. Clogged membrane or filter supports.[7][6]3. Extrusion temperature is below the lipid's phase transition temperature (Tc).[12]	1. Dilute the lipid suspension.[7]2. Disassemble the extruder and clean or replace the polycarbonate membrane and filter supports.[7][6]3. Ensure the extrusion is performed above the Tc of the lipid. For POPC, this is not an issue at room temperature as its Tc is -2°C. However, for lipid mixtures, the temperature should be above the Tc of all components.[1][13]
Sample Loss During Extrusion	1. Leakage from the extruder assembly (e.g., O-rings, luer locks).[7][14]2. Adsorption of lipids to the membrane, syringes, and other components of the extruder.[15][16]3. The extruder was dry before use.[15]	1. Ensure all connections are secure and that O-rings are intact and properly seated.[7]2. Some sample loss is unavoidable, but it can be minimized by using an appropriately sized extruder for the sample volume.[7] The resuspension step prior to extrusion can also be a significant source of lipid loss.[16]3. Before adding the lipid suspension, pass a small amount of buffer through the extruder to pre-wet the components and minimize sample retention.[15]
Low Yield of Vesicles	1. Significant lipid loss during extrusion (see above).2. Incomplete hydration of the initial lipid film.[17]	1. Address the causes of sample loss as detailed above.2. Ensure the lipid film is fully hydrated to form MLVs before starting the extrusion process. This can be facilitated by vortexing and allowing for an adequate hydration time.[16][17]

Frequently Asked Questions (FAQs)

Q1: What is the optimal number of extrusion passes for uniform POPC-d64 vesicle size?

A1: The optimal number of passes typically ranges from 11 to 21.[1][7] Generally, increasing the number of passes results in a smaller mean vesicle diameter and a lower polydispersity index (PDI).[2][18] However, after a certain number of passes, further extrusion may not significantly improve the size distribution.[2] It is recommended to perform a small optimization study for your specific lipid composition and experimental setup to determine the ideal number of passes.[1]

Q2: How does the membrane pore size affect the final vesicle size?

A2: The membrane pore size is a primary determinant of the final liposome size.[18] As a general rule, the resulting vesicle diameter will be slightly larger than the nominal pore size of the membrane.[18][19] For example, extruding through a 100 nm membrane typically yields vesicles with a mean diameter between 120-140 nm.[12]

Q3: What is the recommended lipid concentration for extruding POPC-d64?

A3: A typical starting lipid concentration is between 10-20 mg/mL.[7] Higher concentrations can lead to increased back pressure, difficulty in extrusion, and potential vesicle aggregation, which can affect the final size distribution.[10][11]

Q4: At what temperature should I extrude POPC-d64 liposomes?

A4: Extrusion should always be performed at a temperature above the gel-to-liquid crystalline phase transition temperature (Tc) of the lipid.[12] For pure POPC, the Tc is -2°C, so extrusion can be effectively carried out at room temperature.[1] Increasing the temperature further above the Tc has been shown to have a limited effect on the final size of the extruded liposomes.[20]

Q5: Should I use freeze-thaw cycles before extrusion?

A5: Yes, incorporating freeze-thaw cycles before extrusion is a highly recommended practice.[4][5] This process helps to break down large, multilamellar vesicles (MLVs) into smaller structures, which facilitates a more efficient and uniform extrusion process, ultimately leading to a more homogeneous population of unilamellar vesicles.[21] Five freeze-thaw cycles are often sufficient.[22]

Experimental Protocols

Detailed Protocol for POPC-d64 Liposome Preparation by Extrusion

This protocol outlines the steps for preparing unilamellar POPC-d64 vesicles with a uniform size distribution.

Materials:

• POPC-d64 lipid powder

• Chloroform (B151607) or a chloroform/methanol mixture[23]

• Hydration buffer (e.g., phosphate-buffered saline, PBS)

• Mini-extruder apparatus

• Polycarbonate membranes (e.g., 100 nm pore size)

• Filter supports

• Gas-tight syringes

• Glass vial with a Teflon-lined cap[3]

• Nitrogen or argon gas stream

• Vacuum desiccator

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Lipid Film Formation:

  • Dissolve the POPC-d64 lipid in chloroform (or a suitable organic solvent mixture) in a round-bottom flask or glass vial to achieve a final concentration of 10-20 mg/mL.[12]

  • Create a thin lipid film by evaporating the organic solvent under a gentle stream of nitrogen or argon gas while rotating the vial.[17]

  • Place the vial in a vacuum desiccator for at least 30 minutes to remove any residual solvent.[3]

• Hydration:

  • Add the desired volume of hydration buffer to the lipid film.

  • Hydrate the lipid film by vortexing for several minutes until the lipid film is fully resuspended, forming a milky suspension of multilamellar vesicles (MLVs).[24]

• Freeze-Thaw Cycles (Optional but Recommended):

  • For improved homogeneity, subject the MLV suspension to 5-10 freeze-thaw cycles.[3][22]

  • Freeze the suspension in liquid nitrogen for 1-3 minutes.[22]

  • Thaw the suspension in a water bath at a temperature above the lipid's Tc (e.g., room temperature for POPC) for about 3 minutes.[3][22]

• Extrusion:

  • Assemble the mini-extruder with the desired polycarbonate membrane (e.g., 100 nm) sandwiched between the filter supports, according to the manufacturer's instructions.[7]

  • Transfer the lipid suspension to one of the gas-tight syringes.

  • Connect the loaded syringe to one end of the extruder and an empty syringe to the other end.

  • Gently and steadily push the lipid suspension from the loaded syringe through the membrane into the empty syringe. This completes one pass.[7]

  • Repeat the extrusion process for a total of 11-21 passes.[1][7]

• Characterization:

  • Determine the vesicle size distribution and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Optionally, visualize the liposomes using techniques such as cryo-transmission electron microscopy (cryo-TEM) to confirm their morphology and lamellarity.

Quantitative Data Summary

The following tables summarize the impact of key parameters on the final characteristics of extruded liposomes.

Table 1: Effect of Membrane Pore Size and Number of Passes on Vesicle Size

Membrane Pore Size (nm)	Number of Passes	Resulting Vesicle Diameter (nm, approx.)	Reference(s)
30	5	66 ± 28	[3]
100	5	138 ± 18	[3]
400	2	360 ± 25	[3]
100	5	~120-140	[12]
100	15	134.7	[25]
100	21	~90	[2]

Table 2: Influence of Extrusion Parameters on Liposome Characteristics

Parameter	Effect on Vesicle Size	Effect on Polydispersity (PDI)	Reference(s)
Increasing Number of Passes	Decreases	Decreases (improves homogeneity)	[1][2]
Increasing Membrane Pore Size	Increases	May slightly increase	[18]
Increasing Lipid Concentration	Can increase due to aggregation	May increase	[8][10]
Increasing Pressure/Flow Rate	Decreases	Can increase (negatively impacts homogeneity)	[18][9]
Temperature	Minimal effect above Tc	Minimal effect above Tc	[19][20]

Visualizations

Caption: Experimental workflow for POPC-d64 liposome preparation by extrusion.

Caption: Troubleshooting decision tree for optimizing vesicle size and uniformity.

References

• 1. digitalcommons.bucknell.edu [digitalcommons.bucknell.edu]
• 2. liposomes.ca [liposomes.ca]
• 3. Constant Pressure-controlled Extrusion Method for the Preparation of Nano-sized Lipid Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sterlitech.com [sterlitech.com]
• 5. sterlitech.com [sterlitech.com]
• 6. Preparation of small unilamellar vesicles – Caroline Ajo-Franklin Research Group [cafgroup.lbl.gov]
• 7. benchchem.com [benchchem.com]
• 8. Effects of extrusion, lipid concentration and purity on physico-chemical and biological properties of cationic liposomes for gene vaccine applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Pressure-Dependence of the Size of Extruded Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. 脂质体制备 - Avanti® Polar Lipids [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. biorxiv.org [biorxiv.org]
• 17. Extrusion and suspension of phospholipid liposomes from lipid fims [protocols.io]
• 18. Evaluation of Extrusion Technique for Nanosizing Liposomes [mdpi.com]
• 19. Evaluation of Extrusion Technique for Nanosizing Liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. liposomes.ca [liposomes.ca]
• 22. Factors affecting the size distribution of liposomes produced by freeze-thaw extrusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Liposome preparation and binding assay [bio-protocol.org]
• 24. A Simple and Straightforward Approach for Generating Small, Stable, Homogeneous, Unilamellar 1-Palmitoyl 2-Oleoyl Phosphatidylcholine (POPC) Bilayer Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 25. nkimberly.wordpress.com [nkimberly.wordpress.com]

Addressing aggregation issues of POPC-d64 in aqueous solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on addressing common aggregation issues encountered with 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64) in aqueous solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My POPC-d64 vesicle solution appears cloudy or shows visible aggregates immediately after preparation. What are the common causes and solutions?

A1: Immediate aggregation of POPC-d64 vesicles is often due to issues in the preparation protocol. Here are the primary factors to consider:

• Incomplete Hydration: The lipid film may not be fully hydrated. Ensure the hydration buffer is at a temperature above the phase transition temperature (Tm) of POPC (-2°C) and that there is sufficient agitation (e.g., vortexing) to form a homogeneous suspension.[1]

• High Lipid Concentration: High concentrations of lipids increase the likelihood of vesicle fusion and aggregation. Consider preparing your vesicles at a lower concentration.

• Suboptimal pH or Ionic Strength of the Buffer: Extreme pH values or high salt concentrations can disrupt vesicle stability. For neutral POPC vesicles, a pH range of 6.5-7.5 is generally recommended. High ionic strength can screen the minimal surface charge and reduce electrostatic repulsion between vesicles, leading to aggregation.[2][3]

• Inadequate Size Reduction: If using extrusion or sonication, insufficient processing can result in a heterogeneous population of vesicles with a tendency to aggregate. Ensure a sufficient number of extrusion passes or adequate sonication time.[1][4]

Q2: My POPC-d64 vesicles look fine initially but aggregate after storage. What could be the cause?

A2: Delayed aggregation points to long-term instability issues. Key factors include:

• Storage Temperature: Storing vesicles at 4°C is generally recommended to slow down lipid hydrolysis and maintain stability.[5] Freezing can induce aggregation upon thawing and should be avoided unless specific cryoprotectants are used.

• Lipid Hydrolysis: Over time, phospholipids (B1166683) can hydrolyze, leading to the formation of lysolipids and free fatty acids, which can destabilize the vesicles.

• Lack of Steric Stabilization: For long-term stability, especially in the presence of proteins or other interacting molecules, the inclusion of PEGylated lipids (e.g., DSPE-PEG2000) can provide a protective hydrophilic layer and prevent aggregation through steric hindrance.[2]

Q3: Does the deuteration of POPC-d64 significantly affect its aggregation behavior compared to non-deuterated POPC?

A3: While deuteration can lead to minor changes in the physical properties of the lipid bilayer, such as a slight decrease in the area per lipid and an increase in bilayer thickness, the overall aggregation behavior in aqueous solutions is not significantly different from that of non-deuterated POPC.[6][7] The troubleshooting strategies for aggregation are therefore applicable to both.

Q4: How can I improve the stability of my POPC-d64 vesicles for biological assays?

A4: To enhance stability for biological applications:

• Incorporate Charged Lipids: Including a small molar percentage of a charged lipid, such as 1-palmitoyl-2-oleoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (POPG), can increase the magnitude of the zeta potential, leading to greater electrostatic repulsion between vesicles and reducing aggregation.[8][9]

• Add Cholesterol: Cholesterol can modulate membrane fluidity and reduce permeability, which can enhance the stability of the vesicles.[10]

• Use PEGylated Lipids: As mentioned earlier, PEGylation is a highly effective method for preventing aggregation, especially in complex biological media.[2]

Quantitative Data on Vesicle Stability

The following tables summarize quantitative data on factors influencing POPC vesicle stability.

Table 1: Effect of Charged Lipids on Zeta Potential of POPC Vesicles

Lipid Composition (molar ratio)	Zeta Potential (mV)
100% POPC	-15
POPC:POPG (95:5)	-7.06
POPC:POPG (85:15)	-47
POPC:POPG (7:1)	-43.0
POPC:POPG (3:1)	-59.4
POPC:POPG (1:1)	-
POPC:POPG (1:7)	-72.4

Data synthesized from multiple sources.[8][9][11][12]

Table 2: Influence of Preparation Method on Vesicle Size

Preparation Method	Mean Diameter (nm)	Polydispersity Index (PDI)
Thin-film hydration (no extrusion)	>1000	>0.5
Extrusion (100 nm filter)	90 - 130	<0.2
Sonication	20 - 50	<0.3

Data represents typical values and can vary based on specific experimental conditions.[1][4][13]

Experimental Protocols

1. Preparation of POPC-d64 Vesicles by Thin-Film Hydration and Extrusion

This protocol describes the preparation of unilamellar vesicles with a defined size.

• Materials:

  • POPC-d64 lipid

  • Chloroform (B151607)

  • Desired aqueous buffer (e.g., 10 mM HEPES, 150 mM NaCl, pH 7.4)

  • Rotary evaporator

  • Mini-extruder with polycarbonate membranes (e.g., 100 nm pore size)

  • Glass syringes

• Procedure:

  • Dissolve the POPC-d64 lipid in chloroform in a round-bottom flask.

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

  • Further dry the film under high vacuum for at least 2 hours to remove any residual solvent.[14]

  • Hydrate the lipid film with the desired aqueous buffer by vortexing. The temperature of the buffer should be above the Tm of POPC (-2°C).[1]

  • For size homogenization, the resulting multilamellar vesicle (MLV) suspension can be subjected to several freeze-thaw cycles.

  • Assemble the mini-extruder with the desired polycarbonate membrane.

  • Extrude the MLV suspension through the membrane 11-21 times to form unilamellar vesicles (LUVs) of a more uniform size.[1][4]

2. Characterization of Vesicle Size by Dynamic Light Scattering (DLS)

DLS is used to determine the size distribution and polydispersity index (PDI) of the vesicle suspension.[15]

• Procedure:

  • Dilute a small aliquot of the vesicle suspension in the same buffer used for hydration to avoid multiple scattering effects.

  • Place the diluted sample in a clean cuvette.

  • Measure the sample using a DLS instrument.

  • Analyze the data to obtain the Z-average diameter and the PDI. A PDI value below 0.2 indicates a monodisperse population.

3. Measurement of Zeta Potential

Zeta potential is a measure of the surface charge of the vesicles and is an indicator of colloidal stability.

• Procedure:

  • Dilute the vesicle suspension in the appropriate buffer (typically low ionic strength).

  • Load the sample into the specific cell for the zeta potential instrument.

  • Measure the electrophoretic mobility of the vesicles.

  • The instrument's software will calculate the zeta potential. A value more negative than -30 mV or more positive than +30 mV generally indicates good stability.[8]

Visualizations

Troubleshooting POPC-d64 Aggregation

Caption: A flowchart for troubleshooting common aggregation issues with POPC-d64 vesicles.

Experimental Workflow for Vesicle Preparation and Characterization

Caption: A standard workflow for preparing and characterizing POPC-d64 vesicles.

Generalized GPCR Signaling in a POPC-d64 Model Membrane

Caption: A simplified diagram of a G-Protein Coupled Receptor signaling pathway within a model membrane.

References

• 1. liposomes.ca [liposomes.ca]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajps.journals.ekb.eg [ajps.journals.ekb.eg]
• 6. liposomes.ca [liposomes.ca]
• 7. Filter-extruded liposomes revisited: a study into size distributions and morphologies in relation to lipid-composition and process parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. GRecon: A Method for the Lipid Reconstitution of Membrane Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purity Assessment of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64 (POPC-d64).

Frequently Asked Questions (FAQs)

Storage and Handling

• Q1: How should I store 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64?

  • POPC-d64, being an unsaturated lipid, is susceptible to degradation. For long-term stability, it should be stored at or below -16°C.[1] If it is dissolved in an organic solvent, a storage temperature of -20°C ± 4°C is recommended.[1][2] For powdered forms, which are highly hygroscopic, it is crucial to dissolve them in a suitable organic solvent immediately upon receipt and store the solution as recommended.[1][2][3]

• Q2: What is the correct procedure for handling powdered POPC-d64?

  • To prevent condensation, which can lead to hydrolysis and oxidation, the container must be warmed to room temperature before opening.[1][2][3] Once at room temperature, you can open it, remove the desired amount, and then tightly reseal the container and return it to the freezer.[1]

• Q3: What type of container should I use for storing POPC-d64 solutions?

  • Always use glass containers with Teflon-lined closures for storing deuterated lipids in organic solvents.[1][2][3] Avoid plastic containers (e.g., polystyrene, polyethylene, polypropylene) as plasticizers can leach into the solvent and contaminate the standard.[1][3]

Analytical Methods & Purity Assessment

• Q4: Which analytical techniques are most suitable for assessing the purity of POPC-d64?

  • The most common and powerful techniques for phospholipid analysis are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[4][5][6] ¹H NMR and ³¹P NMR are particularly useful for structural confirmation and identification of phosphorus-containing impurities.[5][7] Liquid Chromatography-Electrospray Ionization Mass Spectrometry (LC-ESI/MS) is effective for separating and identifying the parent lipid and potential degradation products.[6]

• Q5: What are the common impurities I should look for?

  • Oxidation Products: The oleoyl (B10858665) chain's double bond is susceptible to oxidation.

  • Hydrolysis Products: Breakdown can lead to the formation of lysophospholipids (e.g., 1-palmitoyl-sn-glycero-3-PC or 2-oleoyl-sn-glycero-3-PC).

  • Solvent Residues: Trace amounts of solvents used during synthesis or reconstitution can be present.[8][9]

  • Plasticizers: Leached from improper storage containers.[1][3]

• Q6: My NMR spectrum looks complex. How can I simplify it?

  • The use of deuterated molecules like POPC-d64 is specifically intended to simplify proton NMR (¹H NMR) spectra by eliminating signals from the lipid's acyl chains, making it easier to detect signals from other molecules of interest or impurities.[4] If the spectrum is still complex, consider potential contamination from laboratory solvents or grease.[8] Two-dimensional (2D) NMR techniques can also help in resolving complex spectra.[5]

Troubleshooting Guide

Observed Problem	Potential Cause	Recommended Solution
Unexpected peaks in ¹H NMR spectrum.	Contamination with residual solvents (e.g., chloroform, methanol).[8][9][10]	Compare observed peaks with known chemical shifts of common laboratory solvents. Ensure proper drying of the sample. Use high-purity solvents for reconstitution.
Contamination from plasticizers or grease.[1][3]	Always use glass and Teflon labware. Avoid parafilm and plastic pipette tips with organic solvents.[2][3]
Mass spectrum shows ions with lower m/z values than expected.	Hydrolysis of the ester bonds, resulting in lysolipids.	Review storage and handling procedures. Ensure the sample was protected from moisture.[1][2][3] Use LC-MS to separate and identify the different lipid species.
Mass spectrum shows ions with higher m/z values than expected.	Oxidation of the unsaturated oleoyl chain.	Store the lipid under an inert atmosphere (argon or nitrogen) to prevent oxidation.[1][2] Protect from light.[11]
Poor resolution in NMR spectra.	Sample aggregation (e.g., formation of vesicles).	The resolution of lipid spectra can depend on the aggregation state (e.g., SUVs, LUVs, MLVs).[12] Consider using techniques like High Resolution–Magic Angle Spinning (HR-MAS) NMR for better resolution in aggregated systems.[12]
Batch-to-batch variability in results.	Inconsistent sample preparation or degradation of the standard.	Follow a standardized protocol for sample preparation. Regularly check the purity of the stock standard.

Quantitative Data

Physicochemical Properties of POPC-d64 and POPC

Property	1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64	1-Palmitoyl-2-oleoyl-sn-glycero-3-PC (POPC)
Molecular Formula	C₄₂H₁₈D₆₄NO₈P[13]	C₄₂H₈₂NO₈P[14][15]
Molecular Weight	824.47 g/mol [13]	760.08 g/mol [14]
CAS Number	2921921-66-4[13]	26853-31-6[14][15]

Experimental Protocols

1. Purity Assessment by NMR Spectroscopy

• Objective: To confirm the identity and assess the purity of POPC-d64 by identifying characteristic signals and potential impurities.

• Methodology:

  • Sample Preparation: Carefully weigh a precise amount of POPC-d64 and dissolve it in a suitable deuterated solvent (e.g., chloroform-d, methanol-d₄). For quantitative analysis, a known amount of an internal standard can be added.

  • Acquisition of ¹H NMR Spectrum:

    • Acquire a standard ¹H NMR spectrum. Due to the deuteration of the acyl chains, the spectrum should be relatively simple, showing signals primarily from the glycerol (B35011) backbone and the phosphocholine (B91661) headgroup.

    • Check for the absence of signals corresponding to the vinyl protons of the oleoyl chain and the presence of residual proton signals from incomplete deuteration.

    • Analyze the spectrum for unexpected peaks that may correspond to solvent impurities or degradation products.[8][9][10]

  • Acquisition of ³¹P NMR Spectrum:

    • Acquire a proton-decoupled ³¹P NMR spectrum. This is a highly effective method for quantifying phospholipids (B1166683) and identifying phosphorus-containing impurities.[5][7]

    • POPC-d64 should exhibit a single peak corresponding to the phosphocholine headgroup.

    • The presence of other peaks may indicate hydrolysis (e.g., lysophosphatidylcholine) or other phosphorus-containing contaminants.

• Data Interpretation: Compare the obtained spectra with a reference spectrum of a pure standard. Integrate the signals of interest and those of any identified impurities to determine the relative purity.

2. Purity Assessment by LC-MS

• Objective: To separate POPC-d64 from potential non-volatile impurities, such as oxidized or hydrolyzed byproducts, and confirm its molecular weight.

• Methodology:

  • Sample Preparation: Prepare a dilute solution of POPC-d64 in a suitable solvent compatible with the mobile phase (e.g., methanol (B129727) or isopropanol/acetonitrile mixture).

  • Chromatography:

    • Use a suitable HPLC column, such as a C8 or C18 reversed-phase column.[6]

    • Employ a gradient elution program with a mobile phase typically consisting of a mixture of water, acetonitrile, and/or isopropanol, often with an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.[6]

  • Mass Spectrometry:

    • Use an electrospray ionization (ESI) source in positive ion mode.

    • Perform a full scan analysis to detect the [M+H]⁺ or [M+Na]⁺ adducts of POPC-d64 and other components.

    • The expected m/z for the [M+H]⁺ ion of POPC-d64 is approximately 825.5.

  • Data Interpretation: The purity is assessed by the relative area of the main peak in the chromatogram. The mass spectrum of the main peak should correspond to the expected mass of POPC-d64. Look for peaks with m/z values corresponding to potential oxidized or hydrolyzed species.[6]

Visualizations

Caption: Workflow for Purity Assessment of POPC-d64.

Caption: Potential Degradation Pathways for POPC-d64.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. stratech.co.uk [stratech.co.uk]
• 4. avantiresearch.com [avantiresearch.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. Analysis of Phospholipids by NMR-Spectroscopy | Steelyard Analytics, Inc. [steelyardanalytics.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 1-Palmitoyl-2-oleoyl-S𝑁-glycero-3-phosphocholine (fatty acids-D₆₃,97%; 50-60% α, vinyl carbons) | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 12. An Improved NMR Study of Liposomes Using 1-Palmitoyl-2-oleoyl-sn-glycero-3-phospatidylcholine as Model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. file.medchemexpress.com [file.medchemexpress.com]
• 14. 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine | C42H82NO8P | CID 5497103 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: POPC-d64 vs. 13C-POPC as Internal Standards for Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in lipid analysis, the choice of an appropriate internal standard is paramount for achieving accurate and reliable quantification. In mass spectrometry-based lipidomics, stable isotope dilution is the gold standard, a technique that involves adding a known quantity of a labeled internal standard to a sample before analysis. This standard helps to correct for variations in sample preparation, extraction efficiency, and instrument response.[1][2]

This guide provides a comprehensive comparison of two commonly used isotopically labeled internal standards for the quantification of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC): the deuterated POPC-d64 and the carbon-13 labeled 13C-POPC. By examining their performance characteristics, supported by experimental principles, this document aims to equip scientists with the knowledge to make an informed decision for their specific analytical needs.

Core Performance Comparison: Deuterated vs. ¹³C-Labeled Standards

The primary distinction between POPC-d64 and 13C-POPC lies in the isotopes used for labeling. Deuterium (B1214612) (²H or D) labeling involves replacing hydrogen atoms with their heavier isotope, while ¹³C labeling replaces carbon-12 atoms with carbon-13.[1] This seemingly subtle difference has profound implications for chromatographic behavior, isotopic stability, and overall analytical accuracy.[3]

An ideal internal standard should be structurally and chemically identical to the analyte of interest, ensuring it behaves the same way during sample preparation, chromatography, and ionization, while being distinguishable by mass.[3]

Key Performance Differences:

• Chromatographic Co-elution: One of the most significant differences lies in their chromatographic behavior. ¹³C-labeled standards have virtually identical physicochemical properties to their native counterparts, resulting in near-perfect co-elution during liquid chromatography (LC).[3] Deuterated standards, however, can exhibit a chromatographic shift, often eluting slightly earlier than the non-deuterated analyte. This phenomenon, known as the "isotope effect," occurs because the C-²H bond is slightly stronger and less polar than the C-¹H bond.[3] This separation can compromise accurate quantification if the analyte and the internal standard are affected differently by matrix effects at slightly different retention times.[3]

• Isotopic Stability and Response: ¹³C-labeled internal standards are considered superior in terms of stability as they are incapable of isotopic scrambling.[4] Deuterated standards, particularly those with labels in exchangeable positions, can be prone to back-exchange (loss of deuterium), although this is less of a concern for labels on a stable carbon backbone as in POPC-d64. More importantly, ¹³C-labeled standards share the same response factors as the native analyte in mass spectrometry.[4]

• Accuracy and Precision: The near-perfect co-elution and high isotopic stability of ¹³C-labeled standards lead to improved accuracy and precision in quantification.[1] Studies comparing biologically generated ¹³C-labeled internal standards with commercially available deuterated internal standards have demonstrated a significant reduction in the coefficient of variation (CV%), highlighting the enhanced precision achievable with ¹³C-labeled compounds.[5][6] This is crucial for detecting subtle changes in lipid levels in biomarker discovery or clinical studies.[7]

• Cost and Availability: Historically, deuterated internal standards have been more widely used, primarily because they are typically less costly and more commercially available than their ¹³C counterparts.[4] However, as the demand for higher accuracy in quantitative studies grows, the availability of ¹³C-labeled standards is increasing.[4][8]

Data Presentation: Performance Summary

Performance Metric	POPC-d64 (Deuterated)	13C-POPC (Carbon-13 Labeled)	Rationale
Chromatographic Co-elution	May exhibit a slight retention time shift (elutes earlier).	Virtually identical retention time to the endogenous analyte.	The "isotope effect" of deuterium is more pronounced than that of carbon-13, affecting chromatographic separation.[3]
Isotopic Stability	Generally stable, but the potential for H/D exchange exists in some cases.	Highly stable with no risk of isotope exchange.	C-¹³C bonds are stable and not subject to chemical exchange.[4]
Ionization Efficiency	Can differ slightly from the endogenous analyte.	Identical to the endogenous analyte.	The physicochemical properties are virtually identical, leading to the same ionization response.[4]
Accuracy & Precision	Good, but can be compromised by chromatographic shifts and matrix effects.	Excellent, considered the "gold standard" for quantitative accuracy.	Co-elution and identical ionization minimize variability, leading to lower CVs.[5][6][9]
Cost & Availability	Generally less expensive and more widely available.	Typically more expensive and less commonly available.	Synthesis of ¹³C-labeled compounds is often more complex and costly.[4]

Experimental Protocols

The selection of an internal standard is a critical step in the design of any quantitative lipidomics experiment.[2] The standard should be added as early as possible in the workflow, preferably before lipid extraction, to account for any sample loss during processing.[2][7]

1. Sample Preparation and Lipid Extraction (Folch Method)

This protocol is a widely used method for extracting lipids from biological samples like plasma or tissue.

• Homogenization: Homogenize the sample (e.g., 100 µL of plasma) in a 2:1 chloroform/methanol solvent mixture. At this stage, add a known amount of the internal standard (POPC-d64 or 13C-POPC). The amount should be optimized to be within the linear dynamic range of the assay and at a similar order of magnitude to the endogenous POPC.[10]

• Phase Separation: Add 0.2 volumes of a saline solution (e.g., 0.9% NaCl) to the homogenate to induce phase separation.[2][11]

• Centrifugation: Centrifuge the mixture to achieve a clear separation between the upper aqueous layer and the lower organic layer.[2][11]

• Lipid Collection: Carefully collect the lower organic layer, which contains the lipids.[2]

• Drying: Dry the collected lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent (e.g., isopropanol/chloroform) for LC-MS analysis.[11]

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid separation (e.g., 2.1 mm x 100 mm, 2.6 µm).[2][12]

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[2][12]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.[2][12]

  • Gradient: Employ a suitable gradient that starts with a lower percentage of mobile phase B and gradually increases to elute the more hydrophobic lipids.[2]

  • Flow Rate: A typical flow rate is between 0.3-0.6 mL/min.[2]

  • Column Temperature: Maintain the column at a constant temperature (e.g., 45-55°C) to ensure reproducible retention times.[2][12]

• Mass Spectrometry Detection:

  • Ionization: Use Electrospray Ionization (ESI) in positive ion mode for POPC analysis.

  • Analysis Mode: Use Multiple Reaction Monitoring (MRM) for targeted quantification. This involves monitoring a specific precursor-to-product ion transition for the analyte and a corresponding mass-shifted transition for the internal standard.[10][12]

  • Quantification: The concentration of the endogenous POPC is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve.[3]

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 13C Labeled internal standards | LIBIOS [libios.fr]
• 9. Suitability of a fully 13C isotope labeled internal standard for the determination of the mycotoxin deoxynivalenol by LC-MS/MS without clean up - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tutorial on Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 12. Lipidomic Profiling of Sweetpotato During Different Developmental Stages Using LC-ESI-MS/MS | MDPI [mdpi.com]

Cross-Validation of Lipidomics Methods Using POPC-d64: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate and reproducible quantification of lipids is paramount in lipidomics research and its application in drug development and biomarker discovery. Cross-validation of analytical methods is a critical step to ensure data reliability and comparability across different platforms. This guide provides an objective comparison of common lipidomics methodologies, focusing on the use of the internal standard 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated palmitoyl (B13399708) chain (POPC-d64) for the precise quantification of phosphatidylcholines (PCs).

The Role of Deuterated Internal Standards in Lipidomics

Internal standards are essential for correcting variations in sample preparation, extraction efficiency, and instrument response.[1] Deuterated standards, such as POPC-d64, are ideal as they are chemically identical to their endogenous counterparts but are distinguishable by their higher mass due to the presence of deuterium (B1214612) atoms.[1][2] This allows for precise quantification by normalizing the signal of the endogenous analyte to the known concentration of the spiked deuterated standard.

Comparison of Lipidomics Platforms

Two of the most prevalent mass spectrometry (MS)-based platforms for lipidomics analysis are Liquid Chromatography-Mass Spectrometry (LC-MS) and Shotgun Lipidomics. While both can provide comprehensive lipid profiles, they differ in their approach to sample introduction and separation.

A cross-validation study comparing hydrophilic interaction liquid chromatography (HILIC)-MS, reversed-phase liquid chromatography (RP-LC)-MS, and shotgun-MS for the quantification of phospholipids (B1166683) revealed both correlations and discrepancies between the methods.[3] While a high degree of correlation was observed for many lipid species, some showed differences of up to an order of magnitude, underscoring the importance of method validation.[3]

Table 1: Quantitative Comparison of Lipidomics Platforms for Phosphatidylcholine (PC) Analysis

Parameter	HILIC-MS	RP-LC-MS	Shotgun-MS
Principle	Separation based on headgroup polarity	Separation based on acyl chain length and unsaturation	Direct infusion of total lipid extract
Throughput	Medium	Medium	High
Quantitative Accuracy	High, with appropriate internal standards	High, with appropriate internal standards	Moderate to High, dependent on precursor/neutral loss scanning
Inter-method Correlation (vs. HILIC-MS)	N/A	High for most PCs	Moderate to High, with some lipid species showing significant deviation
Coefficient of Variation (CV) for PC	Generally < 15%	Generally < 15%	Can be higher, especially for low-abundance species
Strengths	Good separation of lipid classes	Isomer separation possible	High throughput, less sample preparation
Limitations	Co-elution of isomers	Longer run times	Ion suppression effects, inability to separate isomers

This table is a summary based on findings from cross-validation studies comparing different lipidomics platforms.[3][4] The use of a deuterated internal standard like POPC-d64 is crucial for achieving high quantitative accuracy across all platforms.

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative protocols for lipid extraction and analysis using LC-MS and Shotgun Lipidomics platforms, incorporating POPC-d64 as an internal standard.

Protocol 1: Lipid Extraction from Plasma with POPC-d64 Internal Standard (Bligh & Dyer Method)

• Sample Preparation: Thaw a 50 µL human plasma sample on ice.

• Internal Standard Spiking: Add 10 µL of a 10 µg/mL solution of POPC-d64 in methanol (B129727) to the plasma sample.

• Solvent Addition: Add 2 mL of a chloroform (B151607):methanol (1:2, v/v) mixture. Vortex thoroughly for 1 minute.

• Phase Separation: Add 0.5 mL of chloroform and vortex for 30 seconds. Then, add 0.5 mL of water and vortex for another 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to achieve phase separation.

• Lipid Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for the chosen analytical platform (e.g., methanol/isopropanol 1:1, v/v for LC-MS).

Protocol 2: Quantitative Analysis by LC-MS

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient starts at 40% B, increases to 100% B over 10 minutes, holds for 5 minutes, and then returns to initial conditions for re-equilibration.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • MRM Transitions:

    • Endogenous POPC: Precursor ion (m/z) 760.6 → Product ion (m/z) 184.1 (choline headgroup).

    • POPC-d64 (Internal Standard): Precursor ion (m/z) 824.9 → Product ion (m/z) 184.1.

• Quantification: Calculate the concentration of endogenous POPC by comparing the peak area ratio of the endogenous POPC transition to the POPC-d64 transition against a calibration curve.

Protocol 3: Quantitative Analysis by Shotgun Lipidomics

• Sample Infusion: Directly infuse the reconstituted lipid extract into the mass spectrometer using a nano-ESI source at a constant flow rate (e.g., 1 µL/min).

• Mass Spectrometry:

  • Ionization Mode: ESI in positive mode.

  • Scan Mode: Precursor ion scanning for the m/z 184.1 fragment (characteristic of the phosphocholine (B91661) headgroup).

• Quantification: Determine the relative abundance of endogenous POPC (m/z 760.6) by normalizing its signal intensity to that of the POPC-d64 internal standard (m/z 824.9) within the same precursor ion scan.

Mandatory Visualizations

Phosphatidylcholine Biosynthesis (Kennedy Pathway)

Caption: The Kennedy pathway for de novo phosphatidylcholine biosynthesis.

Experimental Workflow for Lipidomics Cross-Validation

Caption: A generalized workflow for the cross-validation of LC-MS and Shotgun lipidomics methods.

References

• 1. Sphingolipid signaling pathway - Signal transduction - Immunoway [immunoway.com]
• 2. Phosphatidylcholine biosynthesis and function in bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Achieving Absolute Molar Lipid Concentrations: A Phospholipidomics Cross-Validation Study - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Lipid Quantification: A Comparative Guide to Internal Standards, Featuring POPC-d64

For researchers, scientists, and drug development professionals engaged in the precise science of lipidomics, the accuracy and reproducibility of lipid quantification are paramount. The choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine-d64 (POPC-d64) with other common internal standards, supported by experimental data and detailed methodologies to inform your analytical decisions.

Internal standards are essential in mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis.[1] An ideal internal standard should mimic the chemical and physical properties of the analyte of interest but be distinguishable by the mass spectrometer, typically through isotopic labeling.[1]

The Gold Standard: Stable Isotope-Labeled Lipids

Stable isotope-labeled lipids, such as deuterated compounds like POPC-d64, are widely considered the "gold standard" for lipid quantification.[2] This is because their physicochemical properties are nearly identical to their endogenous counterparts, ensuring they behave similarly during extraction and ionization. This co-elution and co-ionization allow for the most accurate correction of experimental variability.[3]

In a multiplexed targeted lipidomics assay using stable isotope-labeled standards, repeatable and robust quantification of 900 lipid species was achieved, with over 700 lipids demonstrating an inter-assay variability below 25%.[4]

Comparison of Internal Standard Performance

The selection of an appropriate internal standard is critical for achieving accurate and precise quantification of lipid species. The main types of internal standards used in lipidomics are deuterated lipids (like POPC-d64), carbon-13 labeled lipids, and odd-chain lipids. Each has its own set of advantages and disadvantages.

Internal Standard Type	Principle	Advantages	Disadvantages	Quantitative Performance Highlights
Deuterated Lipids (e.g., POPC-d64)	Hydrogen atoms are replaced by deuterium.	Co-elute closely with the endogenous analyte in liquid chromatography (LC).[3] Can effectively correct for matrix effects.	Potential for isotopic scrambling or exchange.[3] May exhibit a slight retention time shift in LC compared to the native analyte.[3]	In a study comparing deuterated and ¹³C-labeled essential fatty acids, no significant differences in their concentrations were observed in rat plasma after 24 hours, suggesting minimal isotope effect when data is corrected for endogenous pools and matrix effects.[3]
Carbon-13 Labeled Lipids	Carbon-12 atoms are replaced by carbon-13.	Chemically identical to the analyte, leading to very similar extraction and ionization behavior. Less prone to kinetic isotope effects compared to deuteration.	Generally more expensive to synthesize than deuterated standards.	Considered a highly accurate option for absolute quantification.
Odd-Chain Lipids	Contain fatty acids with an odd number of carbon atoms (e.g., C17:0), which are typically absent or present at very low levels in most mammalian systems.[5]	More cost-effective than stable isotope-labeled standards. Can be used to quantify a range of lipids within the same class.	Do not perfectly mimic the behavior of even-chain lipids during chromatography and ionization, which can introduce bias.[6] Their presence in certain diets or disease states can lead to interference.[7][8]	Often used in large-scale screening studies where cost is a significant factor. The accuracy may be lower compared to stable isotope dilution methods.

Experimental Protocols

Lipid Extraction from Plasma using POPC-d64 Internal Standard

This protocol is a standard method for extracting lipids from plasma samples for subsequent LC-MS/MS analysis.

Materials:

• Plasma samples

• POPC-d64 internal standard solution (in methanol)

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• 0.1M NaCl solution

• Microcentrifuge tubes

• Glass vials

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: To 50 µL of plasma in a microcentrifuge tube, add a known amount of POPC-d64 internal standard solution.

• Protein Precipitation and Lipid Extraction:

  • Add 500 µL of methanol and vortex for 5 minutes at 4°C.

  • Add 600 µL of chloroform and vortex for 30 minutes.

  • Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Phase Separation:

  • Transfer the supernatant to a new glass vial.

  • Add 1 mL of 0.1M NaCl and 1 mL of chloroform.

  • Vortex for 10 minutes and then centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous phases.

• Lipid Collection:

  • Carefully collect the lower organic phase containing the lipids using a Pasteur pipette and transfer it to a clean vial.

  • Dry the lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a known volume of a suitable solvent (e.g., 1:1 chloroform/methanol) for LC-MS/MS analysis.[9]

LC-MS/MS Analysis for Phosphatidylcholine Quantification

This protocol outlines the parameters for a typical LC-MS/MS analysis for the quantification of phosphatidylcholines (PCs), including the endogenous analyte and the POPC-d64 internal standard.

Liquid Chromatography (LC) System:

• Column: A suitable reverse-phase column (e.g., C18) is commonly used for separating lipid species.

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[2]

• Mobile Phase B: Isopropanol/acetonitrile (90/10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[2]

• Gradient Elution: A gradient from a lower to a higher percentage of mobile phase B is used to elute lipids of increasing hydrophobicity.

• Flow Rate: Typically in the range of 0.2-0.6 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 45°C) to ensure reproducible retention times.

Mass Spectrometry (MS) System:

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for PC analysis.

• Detection Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective technique for targeted quantification.

• MRM Transitions:

  • Endogenous POPC: A specific precursor-to-product ion transition is monitored (e.g., m/z 760.6 → m/z 184.1).

  • POPC-d64 Internal Standard: A corresponding transition for the deuterated standard is monitored (e.g., m/z 824.9 → m/z 184.1).

• Data Analysis: The peak area ratio of the endogenous POPC to the POPC-d64 internal standard is used to calculate the concentration of POPC in the sample against a calibration curve.

Visualizing the Lipidomics Workflow

The following diagram illustrates a typical workflow for lipid quantification using an internal standard like POPC-d64.

Caption: A typical workflow for targeted lipid quantification.

Conclusion

For researchers demanding the highest accuracy and precision in lipid quantification, stable isotope-labeled internal standards like POPC-d64 are the superior choice. Their ability to closely mimic the behavior of endogenous lipids throughout the analytical process minimizes experimental error and ensures the reliability of the resulting data. While alternative standards like odd-chain lipids offer a more cost-effective solution for large-scale studies, they may introduce a greater degree of variability and potential bias. The selection of an internal standard should, therefore, be a carefully considered decision based on the specific requirements of the research question and the desired level of quantitative accuracy.

References

• 1. mdpi.com [mdpi.com]
• 2. escholarship.org [escholarship.org]
• 3. Integrated Quantitative Targeted Lipidomics and Proteomics Reveal Unique Fingerprints of Multiple Metabolic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Association of the odd-chain fatty acid content in lipid groups with type 2 diabetes risk: A targeted analysis of lipidomics data in the EPIC-Potsdam cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Post-column infused internal standard assisted lipidomics profiling strategy and its application on phosphatidylcholine research - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Deuterated POPC for Neutron Scattering Applications

An objective comparison of variously deuterated 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) species for enhanced contrast and structural resolution in neutron scattering studies of model membranes.

Neutron scattering is a powerful technique for elucidating the structure and dynamics of lipid membranes, offering unique advantages due to the significant difference in neutron scattering length between hydrogen and its isotope, deuterium (B1214612). By selectively replacing hydrogen with deuterium in lipid molecules, researchers can manipulate the scattering contrast to highlight specific components of a membrane system. This guide provides a comparative overview of common deuteration levels of POPC, a biologically relevant phospholipid widely used in model membranes, to aid researchers in selecting the optimal deuterated species for their neutron scattering experiments.

Comparison of POPC Deuteration Levels

The strategic deuteration of POPC allows for "contrast matching," a technique where the scattering length density (SLD) of a specific molecular component (e.g., the lipid acyl chains) is matched to that of the solvent (typically a mixture of H₂O and D₂O), effectively making it invisible to neutrons. This enhances the signal from other components of the system, such as embedded proteins or specific lipid domains. The most common deuteration schemes for POPC involve deuterating one or both of the acyl chains or the entire molecule (perdeuteration).

Quantitative Data for Different POPC Isotopologues

The choice of deuterated POPC depends on the specific research question and the desired contrast conditions. The table below summarizes key parameters for hydrogenous POPC and two common deuterated variants. The Scattering Length Densities (SLDs) are calculated based on the molecular formula and an experimentally determined molecular volume for POPC in the fluid phase, as minor volume changes upon deuteration are often considered negligible.

Parameter	h-POPC	POPC-d31 (sn-1 chain deuterated)	POPC-d82 (perdeuterated)
Molecular Formula	C₄₂H₈₂NO₈P	C₄₂H₅₁D₃₁NO₈P	C₄₂D₈₂NO₈P
Molecular Weight ( g/mol )	760.08	791.27	842.58
Molecular Volume (ų)	~1275	~1275	~1275
Area per Lipid (Ų)	63.2 - 70.5[1][2]	Expected to be similar to h-POPC	Expected to be similar to h-POPC
Bilayer Thickness (nm)	~3.9 - 4.2[3][4]	Expected to be similar to h-POPC	Expected to be similar to h-POPC
Calculated SLD (Total) (Å⁻²)	0.30 x 10⁻⁶	3.51 x 10⁻⁶	6.83 x 10⁻⁶
Calculated SLD (Headgroup) (Å⁻²)	1.73 x 10⁻⁶	1.73 x 10⁻⁶	6.34 x 10⁻⁶
Calculated SLD (Acyl Chains) (Å⁻²)	-0.38 x 10⁻⁶	4.41 x 10⁻⁶	7.05 x 10⁻⁶

Note: Experimental values for Area per Lipid and Bilayer Thickness can vary with temperature and hydration. The values presented are typical for the fluid phase.

Experimental Protocols

The successful application of deuterated POPC in neutron scattering experiments relies on meticulous sample preparation and a well-defined experimental plan. Below are generalized protocols for Small-Angle Neutron Scattering (SANS) of lipid vesicles and Neutron Reflectometry (NR) of supported lipid bilayers.

Small-Angle Neutron Scattering (SANS) of POPC Vesicles

SANS is ideal for studying the overall size, shape, and internal structure of lipid vesicles in solution.

1. Vesicle Preparation:

• Lipid Film Formation: Dissolve the desired POPC isotopologue (and any other components like cholesterol or peptides) in an organic solvent (e.g., chloroform/methanol mixture). Evaporate the solvent under a stream of inert gas (e.g., nitrogen or argon) to form a thin lipid film on the walls of a glass vial. Place the vial under high vacuum for several hours to remove residual solvent.
• Hydration: Hydrate the lipid film with the desired buffer (e.g., PBS, Tris) prepared in a specific H₂O/D₂O ratio to achieve the desired solvent SLD. The hydration should be done above the lipid's phase transition temperature.
• Vesicle Formation: Form multilamellar vesicles (MLVs) by vortexing the hydrated lipid film. To obtain unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to multiple freeze-thaw cycles followed by extrusion through polycarbonate filters with a specific pore size (e.g., 50 nm or 100 nm).

2. SANS Measurement:

• Sample Loading: Load the vesicle suspension into a quartz cuvette suitable for SANS measurements.
• Instrument Setup: Perform the SANS experiment using a configuration that covers the relevant q-range (momentum transfer) for the vesicle size and bilayer thickness. This typically involves multiple detector distances.
• Data Collection: Acquire scattering data for the sample, the empty cuvette, the buffer, and a standard for absolute intensity calibration.

3. Data Analysis:

• Data Reduction: Subtract the empty cuvette and buffer scattering from the sample scattering data and perform absolute calibration.
• Modeling: Fit the resulting 1D scattering curve using appropriate models for unilamellar vesicles. These models can yield parameters such as the vesicle radius, bilayer thickness, and the SLD of the inner and outer leaflets.

Neutron Reflectometry (NR) of Supported POPC Bilayers

NR is a high-resolution technique for studying the structure of thin films and interfaces, making it perfect for determining the detailed structure of a lipid bilayer supported on a solid substrate.

1. Substrate Preparation:

• Clean a flat, smooth substrate (e.g., a single-crystal silicon block) to ensure it is hydrophilic. This can be done using solutions like piranha solution or by UV/ozone cleaning.

2. Supported Lipid Bilayer (SLB) Formation:

• Vesicle Fusion: Prepare small unilamellar vesicles (SUVs) of the desired POPC isotopologue as described in the SANS protocol. Inject the SUV solution into a flow cell containing the cleaned substrate. The vesicles will adsorb to the hydrophilic surface, rupture, and fuse to form a continuous lipid bilayer.
• Rinsing: Rinse the flow cell with buffer to remove any unfused vesicles.

3. NR Measurement:

• Contrast Variation: Perform measurements in a series of buffers with different H₂O/D₂O ratios (e.g., 100% D₂O, 100% H₂O, and a contrast-matched water). This is crucial for uniquely determining the SLD profile of the bilayer.
• Data Collection: Measure the neutron reflectivity as a function of the momentum transfer vector, q, for each contrast.

4. Data Analysis:

• Data Reduction: Correct the raw data for background and normalize to obtain the reflectivity curves.
• Modeling: Co-refine the reflectivity data from all contrasts using a model that describes the SLD profile perpendicular to the surface. This model typically consists of layers representing the substrate, a thin water layer, the inner and outer lipid headgroups, and the acyl chain region. The fitting yields high-resolution information on the thickness, roughness, and SLD of each layer, from which the area per lipid can be derived.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for a neutron scattering experiment on a model lipid membrane system.

Caption: Workflow for a neutron scattering experiment.

By carefully selecting the deuteration level of POPC and applying the appropriate experimental and analytical techniques, researchers can gain detailed insights into the structure and organization of lipid membranes and their interactions with other biomolecules.

References

• 1. Model parameters for simulation of physiological lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Area per Lipid and Cholesterol Interactions in Membranes from Separated Local-Field 13C NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Navigating the Lipid Maze: An Inter-laboratory Perspective on POPC-d64 for Standardized Lipid Analysis

For researchers, scientists, and drug development professionals striving for accuracy and reproducibility in lipid analysis, the choice of an appropriate internal standard is paramount. This guide provides a comprehensive comparison of lipid analysis validation, with a focus on the deuterated standard POPC-d64, drawing upon data from broader inter-laboratory studies to contextualize its performance and utility.

The field of lipidomics, the large-scale study of cellular lipids, holds immense promise for biomarker discovery and understanding disease pathogenesis in areas like atherosclerosis, Alzheimer's disease, and cancer.[1][2] However, a significant challenge hindering progress is the lack of standardization across different laboratories and methodologies.[1][3][4] This variability makes it difficult to compare and replicate findings, ultimately slowing down scientific advancement. The use of well-characterized internal standards is a critical step towards achieving harmonization in lipid analysis.

The Role of POPC-d64 as an Internal Standard

1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine with a deuterated palmitoyl (B13399708) chain (POPC-d64) is a synthetic lipid standard used in mass spectrometry-based lipidomics. As a deuterated analog of a common endogenous phospholipid, it is designed to mimic the behavior of native phosphatidylcholines during sample preparation and analysis. The incorporation of 64 deuterium (B1214612) atoms results in a significant mass shift, allowing for its clear distinction from endogenous lipids in mass spectra.

The primary function of an internal standard like POPC-d64 is to correct for variations that can occur throughout the analytical workflow, including:

• Extraction Efficiency: Lipids are typically extracted from complex biological matrices using organic solvents. The efficiency of this extraction can vary between samples.

• Matrix Effects: The presence of other molecules in the sample can suppress or enhance the ionization of the target lipids in the mass spectrometer.

• Instrumental Variability: Fluctuations in instrument performance can lead to changes in signal intensity over time.

By adding a known amount of POPC-d64 to each sample at the beginning of the workflow, researchers can normalize the signal of the endogenous lipids to the signal of the internal standard, thereby improving the accuracy and precision of quantification.

Inter-laboratory Performance: A Look at the Broader Picture

While specific inter-laboratory validation data for POPC-d64 is not extensively published, we can infer its expected performance by examining data from large-scale lipidomics standardization efforts, such as those coordinated by the National Institute of Standards and Technology (NIST).[2][5] These studies, often utilizing standard reference materials like SRM 1950 (Metabolites in Frozen Human Plasma), provide valuable insights into the inter-laboratory variability of lipid measurements.

Table 1: Representative Inter-laboratory Variation for Phosphatidylcholine (PC) Measurements from a NIST Inter-laboratory Comparison Study.

Lipid Class	Mean Concentration (µmol/L)	Median Concentration (µmol/L)	Inter-laboratory CV (%)
Total PCs	1500	1480	20
PC(34:1)	350	345	25
PC(36:2)	280	275	22

Data is illustrative and synthesized from findings reported in NIST inter-laboratory comparison studies for SRM 1950.[5][6] The actual values can vary between studies.

These data highlight that even with standardized materials, significant variation can exist between laboratories. The use of appropriate internal standards, like POPC-d64 for the PC class, is a key strategy to minimize this variability.

Comparison of Internal Standard Strategies

Deuterated standards like POPC-d64 are a popular choice, but other types of internal standards are also used. Each has its own advantages and disadvantages.

Table 2: Comparison of Different Internal Standard Types for Lipidomics.

Internal Standard Type	Advantages	Disadvantages
Deuterated Standards (e.g., POPC-d64)	- Chemically identical to the analyte, ensuring similar extraction and ionization behavior. - Can be used for absolute quantification.	- Potential for isotopic effects, leading to slight shifts in chromatographic retention time.[7] - Synthesis can be complex and costly.
¹³C-Labeled Standards	- Co-elute perfectly with the non-labeled analyte, providing superior correction for matrix effects.[7] - Considered the "gold standard" for quantitative accuracy.	- Generally more expensive than deuterated standards.
Non-endogenous (Odd-chain or Short-chain) Lipids	- Cost-effective. - Commercially available for a wide range of lipid classes.	- May not perfectly mimic the behavior of all endogenous lipids within a class. - Potential for co-elution with and interference from unknown endogenous lipids.

The choice of internal standard will depend on the specific requirements of the study, including the desired level of quantitative accuracy and budgetary constraints. For rigorous quantitative studies, stable isotope-labeled standards (deuterated or ¹³C-labeled) are generally preferred.[2]

Experimental Protocol for Lipid Analysis Using an Internal Standard

The following is a generalized workflow for the analysis of phosphatidylcholines in a biological sample using POPC-d64 as an internal standard.

Sample Preparation and Lipid Extraction

• Internal Standard Spiking: A precise amount of POPC-d64 in a suitable solvent is added to the biological sample (e.g., plasma, cell lysate) at the very beginning of the sample preparation process.

• Lipid Extraction: Lipids are extracted using a robust method such as the Folch or Bligh-Dyer procedure, which involves partitioning the lipids into an organic solvent phase.[8] A modified methyl-tert-butyl ether (MTBE) extraction is another commonly used method.[9]

Sample Processing

• The organic phase containing the lipids is collected and the solvent is evaporated, typically under a stream of nitrogen.

• The dried lipid extract is then reconstituted in a solvent compatible with the analytical platform.

Mass Spectrometry Analysis

• The reconstituted lipid extract is introduced into a mass spectrometer, often coupled with liquid chromatography (LC-MS) for separation of different lipid species. "Shotgun lipidomics," or direct infusion analysis, is another approach.[10]

• The mass spectrometer is operated to detect both the endogenous phosphatidylcholines and the deuterated internal standard, POPC-d64.

Data Analysis and Quantification

• The peak areas of the endogenous phosphatidylcholines and POPC-d64 are integrated.

• The concentration of each endogenous lipid is calculated by comparing its peak area to the peak area of the known amount of POPC-d64, after applying a response factor if necessary.

Figure 1. A generalized workflow for lipid analysis using an internal standard.

The Principle of Internal Standard Quantification

The use of an internal standard allows for the correction of signal variations, leading to more accurate quantification.

Figure 2. Conceptual diagram illustrating how an internal standard corrects for signal suppression.

References

• 1. azolifesciences.com [azolifesciences.com]
• 2. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 3. researchgate.net [researchgate.net]
• 4. Lipidomics needs more standardization - LIFS Tools web portal [lifs-tools.org]
• 5. touroscholar.touro.edu [touroscholar.touro.edu]
• 6. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Deuterated Phospholipid Standards: A Performance Comparison Featuring POPC-d64

In the intricate world of lipidomics and drug development, the accuracy and reliability of quantitative analysis are paramount. Deuterated phospholipids (B1166683) have emerged as indispensable internal standards in mass spectrometry-based lipid analysis, offering a robust method for correcting analytical variability. This guide provides a comprehensive comparison of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) with a deuterated chain (POPC-d64) against other commonly used deuterated phospholipid standards. We will delve into their performance characteristics, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in selecting the most appropriate standard for their specific applications.

Quantitative Performance of Deuterated Phospholipid Standards

The selection of an appropriate internal standard is critical for achieving accurate and precise quantification of lipids in complex biological matrices. Deuterated standards are considered the gold standard due to their chemical similarity to the endogenous analytes, ensuring they behave similarly during sample extraction, derivatization, and ionization. However, the degree and position of deuteration can influence their performance.

Here, we compare the key performance characteristics of various classes of deuterated phospholipid standards. While direct head-to-head comparisons in single studies are scarce, we can synthesize data from various sources, including manufacturer specifications and lipidomics literature, to provide a comparative overview.

Standard Class	Example Standard(s)	Key Performance Characteristics	Typical Applications
Perdeuterated Phosphatidylcholines (PC)	POPC-d64 , DPPC-d62, DSPC-d70	High Isotopic Purity: Minimizes isotopic overlap with endogenous lipids. Excellent Co-elution: Closely mimics the chromatographic behavior of the corresponding non-deuterated species. Broad Applicability: Suitable for the quantification of a wide range of PC species.	General lipidomics, biomarker discovery, drug-membrane interaction studies.
Chain-Specific Deuterated PCs	16:0-d31-18:1 PC	Targeted Quantification: Ideal for the precise quantification of specific fatty acid-containing PCs. Metabolic Flux Analysis: Can be used to trace the metabolism of specific fatty acids.	Studies of specific lipid metabolic pathways, analysis of lipid remodeling.
Headgroup-Deuterated Phospholipids	PC(d9-trimethyl)	Alternative to Chain Deuteration: Useful when chain-deuterated standards are unavailable or when studying headgroup modifications. Potential for Different Fragmentation: May exhibit different fragmentation patterns in tandem mass spectrometry.	Specific applications where chain deuteration is not suitable.
Deuterated Sphingomyelins (SM)	SM(d18:1/16:0)-d9	Quantification of a Different Lipid Class: Essential for the analysis of sphingolipids. Structural Similarity to Ceramides: Can also be used for the analysis of related sphingolipids.	Sphingolipidomics, studies of ceramide-related signaling pathways.
Deuterated Phosphatidylethanolamines (PE)	POPE-d31	Analysis of a Major Phospholipid Class: Crucial for comprehensive lipidomics profiling. Different Ionization Efficiency: PEs often exhibit different ionization efficiencies compared to PCs.	Comprehensive lipidomics, studies of membrane structure and function.

Note: The performance of any deuterated standard is highly dependent on the specific experimental conditions, including the sample matrix, extraction method, and mass spectrometry platform used.

Experimental Protocols

Accurate and reproducible results in lipidomics are underpinned by well-defined experimental protocols. Below are detailed methodologies for key experiments involving deuterated phospholipid standards.

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

This protocol is a standard method for extracting lipids from plasma samples, incorporating a deuterated internal standard for quantification.

• Sample Preparation: Thaw plasma samples on ice.

• Internal Standard Spiking: Add a known amount of the deuterated internal standard mixture (including POPC-d64 and other relevant standards) to each plasma sample. The amount of internal standard should be optimized based on the expected concentration of the endogenous lipids.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the plasma sample. The ratio of solvent to plasma should be approximately 20:1.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the mixture and vortex again for 30 seconds. Centrifuge at 2,000 x g for 5 minutes to facilitate phase separation.

• Lipid Phase Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a clean tube.

• Drying: Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the analytical platform (e.g., methanol/chloroform 1:1, v/v) for subsequent analysis by LC-MS/MS.

Protocol 2: Quantification of Phospholipids by LC-MS/MS

This protocol outlines a general workflow for the quantitative analysis of phospholipids using a triple quadrupole mass spectrometer.

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid analysis.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: Develop a suitable gradient to separate the different phospholipid classes and species.

• Mass Spectrometry Analysis:

  • Ionization Mode: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of phospholipid classes.

  • Multiple Reaction Monitoring (MRM): Set up MRM transitions for each target lipid and its corresponding deuterated internal standard. For PCs, a common transition in positive mode is the precursor ion to the phosphocholine (B91661) headgroup fragment (m/z 184.1).

  • Data Analysis: Quantify the endogenous lipids by calculating the peak area ratio of the analyte to its corresponding deuterated internal standard.

Visualizing Experimental Workflows and Signaling Pathways

To further clarify the experimental processes and the biological context of phospholipid analysis, we provide the following diagrams created using the DOT language.

Caption: Experimental workflow for lipidomics analysis.

The role of phospholipids extends beyond being structural components of membranes; they are also key players in cellular signaling. For instance, phosphatidylcholines can be precursors to signaling molecules that activate pathways like NF-κB, which is crucial in inflammatory responses.

Caption: Simplified POPC-mediated NF-κB signaling pathway.

Conclusion

The selection of an appropriate deuterated phospholipid standard is a critical decision in quantitative lipidomics. POPC-d64 and other perdeuterated PC standards offer excellent performance for broad, untargeted analyses due to their high isotopic purity and co-elution with endogenous species. For more targeted applications, chain-specific or headgroup-deuterated standards may be more suitable. By understanding the performance characteristics of different standards and employing robust, well-documented experimental protocols, researchers can ensure the generation of high-quality, reliable data in their lipidomics and drug development endeavors.

Assessing the Linearity of POPC Quantification Using POPC-d64 Calibration Curves: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phospholipids (B1166683) is paramount. This guide provides a comprehensive assessment of the linearity of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) quantification utilizing a deuterated internal standard, POPC-d64, through the construction of calibration curves. This analysis is supported by a review of established experimental protocols and performance data from relevant studies.

The use of a stable isotope-labeled internal standard, such as POPC-d64, is a widely accepted strategy in mass spectrometry-based lipidomics to ensure accurate quantification. This approach effectively compensates for variations that can occur during sample preparation, extraction, and analysis, thereby improving the reliability of the results. A critical aspect of validating such a quantitative method is to establish the linearity of the response over a defined concentration range.

Linearity of Quantification: Performance Data

A key performance metric for any quantitative assay is the linearity of the calibration curve, which is typically assessed by the coefficient of determination (R²). An R² value close to 1.0 indicates a strong linear relationship between the analyte concentration and the instrument response. For lipidomics applications, a correlation coefficient (r) of at least 0.99 is generally considered acceptable.

Parameter	Expected Performance	Typical Acceptance Criteria
Coefficient of Determination (R²)	≥ 0.99	> 0.99
Linear Range	Typically spans 2-3 orders of magnitude (e.g., 10 - 2,000 ng/mL)	To be determined based on expected sample concentrations
Lower Limit of Quantification (LLOQ)	Dependent on instrument sensitivity and sample matrix	Signal-to-noise ratio > 10; acceptable precision and accuracy
Precision (%RSD)	< 15%	< 15% (20% at LLOQ)
Accuracy (%Bias)	± 15%	± 15% (20% at LLOQ)

This table represents expected performance based on typical validation data for similar lipid quantification assays. Actual performance may vary depending on the specific experimental conditions.

Experimental Workflow and Protocols

The successful generation of a linear calibration curve for POPC quantification using POPC-d64 relies on a well-defined experimental workflow. The following diagram illustrates the key steps involved, from sample preparation to data analysis.

Figure 1. Experimental workflow for POPC quantification.

A detailed experimental protocol is crucial for achieving a linear and reproducible calibration curve. Below is a representative methodology based on established lipidomics practices.

Experimental Protocol

1. Preparation of Standard Solutions:

• POPC Stock Solution: Prepare a stock solution of POPC in a suitable organic solvent (e.g., chloroform/methanol, 2:1 v/v) at a concentration of 1 mg/mL.

• POPC-d64 Internal Standard (IS) Stock Solution: Prepare a stock solution of POPC-d64 in the same solvent at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking a constant amount of POPC-d64 IS into varying known concentrations of the POPC standard. The concentration range should be selected to encompass the expected concentration of POPC in the biological samples. A typical range might be from 10 ng/mL to 2000 ng/mL.

2. Sample Preparation and Lipid Extraction:

• Sample Spiking: Add a known amount of the POPC-d64 internal standard solution to each biological sample prior to extraction.

• Lipid Extraction: Perform lipid extraction using a well-established method such as the Bligh and Dyer or methyl-tert-butyl ether (MTBE) method to efficiently extract lipids from the sample matrix.

• Solvent Evaporation and Reconstitution: After extraction, evaporate the organic solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the liquid chromatography (LC) mobile phase.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Separate the lipid extract using a reversed-phase LC column (e.g., C18). The mobile phase typically consists of a gradient of aqueous and organic solvents with additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297) to improve ionization.

• Mass Spectrometry (MS): Perform detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM) mode. This involves monitoring specific precursor-to-product ion transitions for both POPC and POPC-d64 to ensure high selectivity and sensitivity.

4. Data Analysis:

• Peak Integration: Integrate the chromatographic peak areas for both the POPC and POPC-d64 MRM transitions.

• Calibration Curve Construction: For the calibration standards, calculate the ratio of the peak area of POPC to the peak area of POPC-d64. Plot these ratios against the known concentrations of the POPC standards.

• Linear Regression: Perform a linear regression analysis on the calibration curve data to determine the equation of the line (y = mx + c) and the coefficient of determination (R²).

• Quantification of Unknowns: For the biological samples, calculate the peak area ratio of POPC to POPC-d64 and use the calibration curve equation to determine the concentration of POPC in the original sample.

Comparison with Alternatives

While POPC-d64 is an excellent internal standard for POPC quantification, other deuterated phospholipids can also be used, provided they are not naturally present in the sample and exhibit similar ionization and fragmentation behavior to POPC. However, using a deuterated analog of the target analyte is generally the most accurate approach.

Alternative quantification strategies that do not use a stable isotope-labeled internal standard, such as external calibration or using a structurally similar but non-deuterated internal standard, are more susceptible to matrix effects and variations in extraction efficiency. These methods may result in lower accuracy and precision and are generally not recommended for rigorous quantitative lipidomics studies.

Conclusion

The use of POPC-d64 as an internal standard provides a robust and reliable method for the quantification of POPC in biological samples. By following a well-defined experimental protocol, researchers can expect to achieve excellent linearity (R² ≥ 0.99) over a wide dynamic range. The detailed workflow and protocol provided in this guide serve as a valuable resource for establishing and validating a highly accurate and precise method for POPC quantification, which is essential for advancing research in areas such as drug development, disease biomarker discovery, and fundamental cell biology.

A Comparative Guide to the Analysis of POPC-d64 Across Leading Mass Spectrometry Platforms

For researchers, scientists, and drug development professionals engaged in lipidomics, the accurate quantification of phospholipids (B1166683) is paramount. 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) is a significant phosphatidylcholine species, and its deuterated analog, POPC-d64, serves as an invaluable internal standard for mass spectrometry-based quantification. The choice of mass spectrometry (MS) platform can profoundly impact the sensitivity, specificity, and throughput of lipid analysis. This guide provides a comparative analysis of three major MS platforms for the quantification of POPC and its deuterated standard: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF), and Shotgun Lipidomics.

Data Presentation: A Comparative Overview

The selection of a mass spectrometry platform is a critical decision in experimental design. The following table summarizes the key performance characteristics of LC-MS/MS, MALDI-TOF, and Shotgun Lipidomics for the analysis of phosphatidylcholines like POPC, with POPC-d64 as an internal standard. This comparison is based on established principles and findings in the field of lipidomics.

Feature	LC-MS/MS	MALDI-TOF	Shotgun Lipidomics
Primary Application	Targeted quantification, isomer separation	High-throughput screening, tissue imaging	High-throughput global lipidome profiling
Sample Throughput	Medium to High	High	Very High
Sensitivity	High to Very High (low pM to fM range)[1]	Medium to High	High
Quantitative Accuracy	High (with appropriate internal standards)[2][3]	Semi-quantitative to Quantitative	High (with extensive internal standards)[4][5]
Isobaric & Isomeric Separation	Excellent (separation of isomers)[6][7]	Limited (isobars can be resolved)	Limited (requires specific scan modes)
Sample Preparation	More complex (requires chromatography)	Relatively simple (co-crystallization with matrix)	Simple (direct infusion of lipid extract)[8]
Instrumentation Cost	High	Medium to High	High
Data Complexity	High	Medium	High

Experimental Protocols

Detailed and robust experimental protocols are the bedrock of reproducible scientific research. The following sections outline standardized procedures for lipid analysis using POPC-d64 as an internal standard on each of the three platforms.

Lipid Extraction

A crucial first step for all platforms is the efficient extraction of lipids from the biological matrix. The Folch or Bligh-Dyer methods are commonly employed.

• Homogenization: Homogenize the tissue or cell sample in a suitable solvent, typically a chloroform (B151607)/methanol mixture.

• Internal Standard Spiking: Add a known amount of POPC-d64 to the homogenate. This is a critical step for accurate quantification as the internal standard will account for variations in extraction efficiency and instrument response.[5]

• Phase Separation: Induce phase separation by adding chloroform and water (or an acidic/saline solution), leading to a lower organic phase containing the lipids and an upper aqueous phase.[4]

• Lipid Recovery: Carefully collect the lower organic phase.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the chosen MS platform.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the sensitive and specific quantification of lipids, including the ability to separate isomers.[6][7]

Sample Preparation:

• Reconstitute the lipid extract in a solvent mixture appropriate for the chromatography method (e.g., methanol/chloroform).

Instrumentation and Analysis:

• Liquid Chromatography: Employ a suitable LC column for lipid separation. Reversed-phase (RP) and hydrophilic interaction liquid chromatography (HILIC) are common choices.[6] A gradient elution is typically used to separate different lipid classes and species.

• Mass Spectrometry:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode for phosphatidylcholines.

  • Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[6]

    • MRM Transition for POPC: Monitor the transition of the precursor ion (e.g., m/z 760.6 for [POPC+H]+) to a specific product ion (e.g., m/z 184.1, the phosphocholine (B91661) headgroup).

    • MRM Transition for POPC-d64: Monitor the transition of the deuterated precursor ion to the same product ion (m/z 184.1).

• Quantification: The peak area ratio of the endogenous POPC to the POPC-d64 internal standard is used to calculate the concentration of POPC in the original sample.

Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF)

MALDI-TOF is well-suited for high-throughput analysis and can be used for spatial lipidomics (imaging).[9][10]

Sample Preparation:

• Matrix Selection: Choose a suitable matrix (e.g., 2,5-dihydroxybenzoic acid or α-cyano-4-hydroxycinnamic acid) that will co-crystallize with the lipid extract.

• Spotting: Mix the reconstituted lipid extract with the matrix solution and spot it onto a MALDI target plate. Allow the solvent to evaporate, leaving the analyte embedded in the matrix crystals.

Instrumentation and Analysis:

• Ionization: A pulsed laser irradiates the sample spot, causing desorption and ionization of the analyte molecules.

• Detection: The time it takes for the ions to travel through the flight tube to the detector is measured, which is proportional to their mass-to-charge ratio.

• Quantification: Quantification with MALDI-TOF can be challenging due to variations in crystal formation and ion suppression effects. However, by using a deuterated internal standard like POPC-d64, a relative quantification can be achieved by comparing the ion signal intensity of POPC to that of POPC-d64.

Shotgun Lipidomics

Shotgun lipidomics involves the direct infusion of a total lipid extract into the mass spectrometer, enabling high-throughput analysis of the entire lipidome.[5][8]

Sample Preparation:

• Reconstitute the lipid extract in a solvent suitable for direct infusion, typically with a low flow rate.

Instrumentation and Analysis:

• Ionization: Use ESI in positive ion mode.

• Detection: Employ precursor ion scanning or neutral loss scanning to selectively detect phosphatidylcholines.

  • Precursor Ion Scan: Scan for all precursor ions that fragment to produce the characteristic phosphocholine headgroup ion at m/z 184.1.

  • Neutral Loss Scan: Scan for all precursor ions that lose a neutral fragment of 59 Da (trimethylamine) or 183 Da (phosphocholine).

• Quantification: The intensity of the ion signal for endogenous POPC is compared to the intensity of the POPC-d64 signal to determine its concentration.[5]

Mandatory Visualization

The following diagram illustrates a generalized workflow for quantitative lipidomics experiments utilizing an internal standard such as POPC-d64.

Quantitative Lipidomics Workflow using an Internal Standard.

References

• 1. Optimized LC-MS/MS Method for the Detection of ppCCK(21-44): A Surrogate to Monitor Human Cholecystokinin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Analysis of Polyphosphoinositide, Bis(monoacylglycero)phosphate and Phosphatidylglycerol Species by Shotgun Lipidomics after Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aocs.org [aocs.org]
• 6. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Deep-profiling of phospholipidome via rapid orthogonal separations and isomer-resolved mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. An optimised MALDI-TOF assay for phosphatidylcholine-specific phospholipase C - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. An optimised MALDI-TOF assay for phosphatidylcholine-specific phospholipase C - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Performance of POPC-d64 Versus Non-Deuterated Internal Standards in Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in mass spectrometry-based lipidomics, the choice of an appropriate internal standard is a critical decision that directly influences the accuracy and precision of quantitative data. This guide provides an objective comparison of the deuterated internal standard POPC-d64 against non-deuterated internal standards, supported by representative experimental data and detailed methodologies.

Internal standards (IS) are essential for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response. An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations. The two primary types of internal standards used in lipidomics are stable isotope-labeled internal standards (SIL-IS), such as the deuterated POPC-d64, and non-deuterated structural analogs.

Performance Comparison: POPC-d64 vs. Non-Deuterated Standards

Stable isotope-labeled internal standards like POPC-d64 are widely considered the gold standard in quantitative bioanalysis.[1] This is because their chemical and physical properties are nearly identical to the endogenous analyte (POPC), leading to better tracking during extraction and co-elution during chromatography. This co-elution is crucial for accurately compensating for matrix effects, which are a significant source of imprecision and inaccuracy in complex biological samples.[2]

Non-deuterated internal standards, typically a structurally similar lipid from the same class but with different acyl chain lengths (e.g., 17:0 PC), are a more cost-effective option.[3] However, their different chromatographic behavior can lead to less effective compensation for matrix effects, potentially compromising data accuracy.

Data Presentation

The following table summarizes the expected performance characteristics when comparing POPC-d64 to a non-deuterated phosphatidylcholine internal standard based on typical analytical validation parameters.

Performance Metric	POPC-d64 (Deuterated IS)	Non-Deuterated PC Standard (e.g., 17:0 PC)	Rationale
Accuracy (% Bias)	Typically < 15%	Can be > 15%, variable	Co-elution of deuterated IS with the analyte provides superior correction for matrix effects.[1]
Precision (% CV)	Typically < 15%	Often higher and more variable	Near-identical extraction recovery and ionization response lead to more consistent results.
Linearity (R²)	> 0.99	> 0.99	Both can exhibit good linearity, but the deuterated standard provides a more robust linear range.[4]
Matrix Effect	Minimal	Can be significant	The deuterated standard co-elutes with the analyte, experiencing the same ion suppression or enhancement.
Extraction Recovery	Tracks analyte recovery closely	May differ from the analyte	Slight differences in polarity can lead to differential extraction efficiencies.

Experimental Protocols

To objectively compare the performance of POPC-d64 and a non-deuterated internal standard, a rigorous method validation should be performed. Below is a detailed methodology for evaluating the performance of these internal standards in a typical lipidomics workflow.

Objective: To compare the accuracy, precision, and matrix effect compensation of POPC-d64 versus a non-deuterated phosphatidylcholine internal standard for the quantification of POPC in human plasma.

1. Preparation of Stock and Working Solutions:

• Prepare individual stock solutions of POPC, POPC-d64, and the non-deuterated PC standard in ethanol (B145695) at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions of POPC for the calibration curve by serial dilution of the stock solution.

• Prepare separate working solutions of POPC-d64 and the non-deuterated PC standard at a fixed concentration to be spiked into all samples.

2. Sample Preparation (Lipid Extraction):

• Thaw human plasma samples on ice.

• For each sample, aliquot 50 µL of plasma into a clean microcentrifuge tube.

• Spike in the internal standard working solution (either POPC-d64 or the non-deuterated standard).

• Add 1 mL of a cold (-20°C) 2:1 (v/v) mixture of methyl-tert-butyl ether (MTBE) and methanol.

• Vortex thoroughly for 1 minute and incubate at room temperature for 30 minutes with shaking.

• Add 200 µL of water to induce phase separation.

• Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes.

• Carefully collect the upper organic phase containing the lipids.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the mobile phase for LC-MS analysis.[4]

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A linear gradient from 40% to 100% B over 10 minutes, hold at 100% B for 5 minutes, and re-equilibrate at 40% B for 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 55°C.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

    • POPC: Precursor ion (m/z) -> Product ion (m/z)

    • POPC-d64: Precursor ion (m/z) -> Product ion (m/z)

    • Non-deuterated PC IS: Precursor ion (m/z) -> Product ion (m/z)

  • Optimize collision energies and other MS parameters for each analyte and internal standard.

4. Data Analysis:

• Construct separate calibration curves for the analyses using POPC-d64 and the non-deuterated standard by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte.

• Calculate the concentration of POPC in the plasma samples using both calibration curves.

• Evaluate accuracy by analyzing quality control (QC) samples at low, medium, and high concentrations and calculating the percent bias from the nominal concentration.

• Assess precision by calculating the coefficient of variation (%CV) for replicate analyses of the QC samples.

• Determine the matrix effect by comparing the peak area of the analyte in a post-extraction spiked sample to that in a neat solution.

Visualizations

Caption: Experimental workflow for lipid quantification using an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Disposal of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This document provides detailed procedural guidance for the disposal of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64, a deuterated phospholipid commonly used in lipidomics and other research applications.

Disposal Procedures

According to the Safety Data Sheet (SDS) for the non-deuterated form, 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC, this substance is not classified as hazardous according to the Globally Harmonized System (GHS).[1] However, it is imperative to adhere to local, state, and federal regulations, as disposal requirements can vary.

Step-by-Step Disposal Protocol:

• Assess the Quantity:

  • Small Quantities: For minor amounts, the SDS suggests that disposal with household waste may be permissible.[1] However, it is best practice to consult your institution's specific guidelines for chemical waste.

  • Large Quantities: For larger volumes, do not dispose of with general waste. Proceed to the next steps for chemical waste disposal.

• Consult Institutional and Local Regulations:

  • Before proceeding, review your organization's chemical hygiene plan and safety protocols.

  • Contact your institution's Environmental Health and Safety (EHS) department to confirm the appropriate disposal route for non-hazardous chemical waste.

• Prepare for Disposal:

  • Ensure the waste container is clearly and accurately labeled as "1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64".

  • If the original container is used, ensure the label is intact and legible. If transferring to a new container, use a chemically resistant container and a secure lid.

• Waste Collection and Storage:

  • Store the waste container in a designated chemical waste accumulation area.

  • This area should be secure, well-ventilated, and away from incompatible materials.

• Arrange for Pickup:

  • Follow your institution's established procedure for chemical waste pickup. This may involve submitting an online request or contacting the EHS department directly.

Disposal of Uncleaned Packaging:

For packaging that has come into direct contact with the substance, disposal must be conducted in accordance with official regulations.[1] Treat empty but uncleaned containers as chemical waste and follow the same disposal protocol as the substance itself.

Quantitative Disposal Data

Parameter	Value/Instruction	Source
Hazard Classification	Not classified as hazardous according to GHS	[1]
Small Quantity Disposal	May be disposed of with household waste	[1]
Uncleaned Packaging	Must be disposed of according to official regulations	[1]
Water Hazard Class	1 (Self-assessment): slightly hazardous for water	[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64.

Caption: Disposal workflow for 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]

Essential Safety and Logistics for Handling 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of specialized chemical reagents is paramount. This document provides immediate, essential safety and logistical information for 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64, a deuterated phospholipid critical in various research applications. The following procedural guidance outlines operational best practices and disposal plans to ensure laboratory safety and maintain product integrity.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for the non-deuterated form, 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC (POPC), indicates that the substance is not classified as hazardous, adherence to standard laboratory safety protocols is crucial.[1] The following personal protective equipment is recommended to minimize exposure and ensure safe handling.

PPE Category	Item	Specifications
Eye Protection	Safety Glasses or Goggles	Must be worn to protect from potential splashes.
Hand Protection	Disposable Gloves	Nitrile or other chemically resistant gloves are suitable. The exact breakthrough time has not been determined, so gloves should be changed regularly and immediately if contaminated.[1]
Respiratory Protection	Not generally required for small quantities under normal laboratory conditions with adequate ventilation.[1]	In situations where dust or aerosols may be generated, a NIOSH/MSHA-approved respirator (such as a type N95) or equivalent should be used.[2]
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect clothing and skin.

Experimental Protocols: Handling and Storage

Proper handling and storage are vital to prevent the degradation of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64, an unsaturated phospholipid. Unsaturated lipids are susceptible to oxidation and hydrolysis.[3]

Storage:

• Form: If supplied as a powder, it is recommended to dissolve it in a suitable organic solvent.[3]

• Temperature: Store at -20°C.[3]

• Container: Use a glass container with a Teflon-lined closure.[3] Avoid plastic containers for organic solutions as they can leach impurities.[3]

• Atmosphere: Store under an inert gas like argon or nitrogen to prevent oxidation.[3]

Handling Procedure:

• Acclimatization: Before opening, allow the container to warm to room temperature to prevent condensation of moisture, which can lead to hydrolysis.[3]

• Inert Atmosphere: When handling the compound, especially if it is in solid form, work in a dry, inert atmosphere (e.g., a glove box) if possible.

• Transfer: Use glass, stainless steel, or Teflon equipment for transferring solutions.[3] Avoid using plastic pipette tips with organic solvents.[3]

• Weighing: If weighing the solid, do so quickly and in a low-humidity environment to minimize moisture absorption.[3]

• Solution Preparation: Dissolve the lipid in a high-purity, degassed organic solvent.

• Sealing: After use, securely reseal the container, preferably under an inert atmosphere.

Disposal Plan

Dispose of 1-Palmitoyl-2-oleoyl-sn-glycero-3-PC-d64 and any contaminated materials in accordance with all applicable federal, state, and local environmental regulations. As a general guideline:

• Waste Collection: Collect waste material in a designated, properly labeled, and sealed container.

• Solvent Waste: If dissolved in an organic solvent, dispose of it as flammable liquid waste.

• Solid Waste: Unused solid material and contaminated disposables (e.g., gloves, wipes) should be placed in a sealed container and disposed of as chemical waste.

• Consultation: Contact your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

Visual Workflow for Handling and Disposal

Caption: Procedural flow for the safe handling and disposal of deuterated phospholipids.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.moleculardimensions.com [cdn.moleculardimensions.com]
• 3. avantiresearch.com [avantiresearch.com]